1-Pentadecene

• CAS: 27251-68-9

Core Science & Biosynthesis

Spectroscopic Profile of 1-Pentadecene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 1-pentadecene (B78149), a long-chain alpha-olefin. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with generalized experimental protocols for obtaining such spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The following tables summarize the ¹H and ¹³C NMR data for 1-pentadecene.

¹H NMR Spectroscopic Data

Proton NMR spectroscopy provides information about the different types of protons in a molecule and their immediate chemical environment.

Chemical Shift (δ) ppm	Multiplicity	Assignment
~5.8	ddt	-CH=CH₂
~4.95	m	=CH₂ (trans to alkyl)
~4.9	m	=CH₂ (cis to alkyl)
~2.0	q	-CH₂-CH=CH₂
~1.2-1.4	m	-(CH₂)₁₁-
~0.88	t	-CH₃

Note: ddt = doublet of doublets of triplets, m = multiplet, q = quartet, t = triplet. Data is referenced from multiple sources and may vary slightly based on experimental conditions.

¹³C NMR Spectroscopic Data

Carbon-13 NMR spectroscopy provides information about the different carbon environments within a molecule.

Chemical Shift (δ) ppm	Assignment
~139.2	-CH=CH₂
~114.1	=CH₂
~33.9	-CH₂-CH=CH₂
~31.9	-(CH₂)n-
~29.7	-(CH₂)n-
~29.6	-(CH₂)n-
~29.4	-(CH₂)n-
~29.3	-(CH₂)n-
~29.0	-(CH₂)n-
~22.7	-CH₂-CH₃
~14.1	-CH₃

Note: Data is referenced from multiple sources and may vary slightly based on experimental conditions.[1]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 1-pentadecene exhibits characteristic peaks for an alkene.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~3077	C-H stretch	=C-H (alkene)
~2925	C-H stretch	-C-H (alkane)
~2855	C-H stretch	-C-H (alkane)
~1641	C=C stretch	Alkene
~1465	C-H bend	-CH₂-
~991	C-H bend (out-of-plane)	-CH=CH₂
~909	C-H bend (out-of-plane)	=CH₂

Note: The exact peak positions may vary depending on the sampling method (e.g., neat, ATR, gas phase).

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. It provides information about the molecular weight and fragmentation pattern of a compound. The mass spectrum of 1-pentadecene is characterized by a molecular ion peak and a series of fragment ions corresponding to the loss of alkyl radicals.

m/z	Relative Intensity (%)	Proposed Fragment
210	Moderate	[M]⁺ (Molecular Ion)
181	Low	[M - C₂H₅]⁺
167	Low	[M - C₃H₇]⁺
153	Low	[M - C₄H₉]⁺
139	Low	[M - C₅H₁₁]⁺
125	Moderate	[M - C₆H₁₃]⁺
111	Moderate	[M - C₇H₁₅]⁺
97	High	[M - C₈H₁₇]⁺
83	High	[M - C₉H₁₉]⁺
69	High	[M - C₁₀H₂₁]⁺
55	Very High	[C₄H₇]⁺
41	Very High	[C₃H₅]⁺

Note: The fragmentation pattern is characteristic of a long-chain alkene, with the most abundant peaks corresponding to stable allylic carbocations.[1]

Experimental Protocols

The following sections describe generalized experimental protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy Protocol (¹H and ¹³C)

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 1-pentadecene for ¹H NMR or 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

  • Set the appropriate acquisition parameters (e.g., number of scans, pulse width, acquisition time, relaxation delay).

  • Acquire the free induction decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the NMR spectrum.

  • Phase the spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy Protocol (ATR-FTIR)

• Sample Preparation:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Collection:

  • Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and atmosphere.

• Sample Analysis:

  • Place a small drop of 1-pentadecene directly onto the ATR crystal, ensuring it completely covers the crystal surface.

  • Lower the press arm to ensure good contact between the sample and the crystal.

  • Acquire the IR spectrum of the sample over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Data Processing:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • Identify and label the significant absorption peaks.

Mass Spectrometry (MS) Protocol (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of 1-pentadecene in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane). The concentration should be in the range of 1-10 µg/mL.

• Instrument Setup:

  • Set the appropriate GC-MS parameters, including:

    • Injector: Temperature (e.g., 250 °C), split or splitless mode.

    • GC Column: Select a suitable column (e.g., a non-polar DB-5ms).

    • Oven Temperature Program: An initial temperature (e.g., 50 °C) held for a few minutes, followed by a ramp to a final temperature (e.g., 280 °C).

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • MS Interface: Temperature (e.g., 280 °C).

    • Ion Source: Electron ionization (EI) at 70 eV.

    • Mass Analyzer: Scan range (e.g., m/z 35-500).

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

  • The instrument will separate the components of the sample in the GC column, and the eluting compounds will be ionized and detected by the mass spectrometer.

• Data Analysis:

  • Identify the peak corresponding to 1-pentadecene in the total ion chromatogram (TIC).

  • Analyze the mass spectrum associated with this peak to determine the molecular ion and the fragmentation pattern.

  • Compare the obtained spectrum with a library of mass spectra for confirmation.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of an organic compound such as 1-pentadecene.

Caption: General workflow for spectroscopic analysis.

References

• 1. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling 1-Pentadecene: A Technical Guide to its Natural Origins and Extraction for Scientific Applications

For Immediate Release

This technical guide provides a comprehensive overview of the natural sources and extraction methodologies for 1-pentadecene (B78149), a long-chain alkene with growing interest in chemical and pharmaceutical research. This document is intended for researchers, scientists, and drug development professionals, offering detailed protocols and comparative data to facilitate the isolation and utilization of this valuable compound.

Introduction to 1-Pentadecene

1-Pentadecene is an unbranched, fifteen-carbon alpha-olefin.[1] It is recognized as a mammalian metabolite and has been identified in a variety of natural sources, including plants, insects, and microorganisms.[2][3] Its biological roles are diverse, acting as a semiochemical in insects and potentially possessing other underexplored physiological activities.[4] This guide focuses on the natural occurrence of 1-pentadecene and the scientific methodologies for its extraction and analysis.

Natural Sources of 1-Pentadecene

1-Pentadecene has been identified in a range of organisms. The following table summarizes its known natural sources.

Kingdom	Phylum/Division	Class	Order	Family	Genus	Species	Common Name	Reference(s)
Plantae	Magnoliophyta	Magnoliopsida	Asterales	Asteraceae	Carthamus	tinctorius	Safflower	[3]
Asterales	Asteraceae	Arctium	lappa	Burdock	[3]
Asterales	Asteraceae	Saussurea	involucrata	Snow Lotus	[2]
Cucurbitales	Cucurbitaceae	Citrullus	lanatus	Watermelon	[3]
Animalia	Arthropoda	Insecta	Coleoptera	Tenebrionidae	Tribolium	confusum	Confused Flour Beetle	[5]
Tribolium	castaneum	Red Flour Beetle	[4]
Bacteria	Actinobacteria	Actinomycetia	Actinomycetales	Streptomycetaceae	Streptomyces	malaysiense	[2]

Extraction Methodologies

The extraction of 1-pentadecene from its natural sources depends on the matrix and the volatility of the compound. Common methods include solvent extraction, steam distillation, and supercritical fluid extraction for plant materials, and headspace solid-phase microextraction for volatile analysis from insects and microbial cultures.

Solvent Extraction

Solvent extraction is a widely used method for isolating organic compounds from solid matrices. The choice of solvent is critical and depends on the polarity of the target compound. For a nonpolar compound like 1-pentadecene, nonpolar solvents are most effective.

Experimental Protocol: Solvent Extraction of 1-Pentadecene from Plant Material (General Protocol)

• Sample Preparation: The plant material (e.g., safflower petals, burdock root) is dried to a constant weight and finely ground to increase the surface area for extraction.

• Extraction: A known mass of the ground plant material is placed in a flask and suspended in a suitable solvent (e.g., hexane, petroleum ether). The mixture is then agitated for a defined period (e.g., 24 hours) at room temperature.

• Filtration: The mixture is filtered to separate the solid plant material from the solvent containing the extracted compounds.

• Concentration: The solvent is removed from the filtrate under reduced pressure using a rotary evaporator to yield the crude extract.

• Purification (Optional): The crude extract can be further purified using column chromatography on silica (B1680970) gel to isolate 1-pentadecene from other co-extracted compounds.

Steam Distillation

Steam distillation is a technique used to separate volatile compounds that are immiscible with water. It is particularly suitable for extracting essential oils from plant materials.

Experimental Protocol: Steam Distillation of 1-Pentadecene from Plant Material

• Sample Preparation: Fresh or dried plant material is placed in a distillation flask.

• Distillation: Steam is passed through the plant material, causing the volatile compounds, including 1-pentadecene, to vaporize.

• Condensation: The vapor mixture of water and volatile compounds is passed through a condenser, where it cools and liquefies.

• Separation: The condensed liquid is collected in a receiving vessel. Due to its immiscibility with water, the 1-pentadecene-containing essential oil will form a separate layer, which can be physically separated.

Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction utilizes a fluid at a temperature and pressure above its critical point to act as a solvent. Supercritical carbon dioxide (scCO₂) is a common solvent used in SFE due to its low toxicity, non-flammability, and tunable solvent properties.

Experimental Protocol: Supercritical CO₂ Extraction of 1-Pentadecene from Plant Seeds

• Sample Preparation: The seeds (e.g., watermelon seeds) are ground to a specific particle size.

• Extraction: The ground material is placed in an extraction vessel. Supercritical CO₂ is then passed through the vessel at a controlled temperature and pressure.

• Separation: The CO₂ containing the extracted compounds is depressurized in a separator, causing the CO₂ to return to a gaseous state and the extracted oil, containing 1-pentadecene, to precipitate.

• Collection: The extracted oil is collected from the separator.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique used for sampling volatile and semi-volatile organic compounds from the headspace above a sample. It is particularly useful for analyzing the volatile compounds released by insects and microbial cultures.

Experimental Protocol: HS-SPME for 1-Pentadecene Analysis from Tribolium castaneum

• Sample Preparation: A known number of live insects are placed in a sealed vial.

• Extraction: An SPME fiber coated with a suitable stationary phase (e.g., polydimethylsiloxane/divinylbenzene) is exposed to the headspace of the vial for a specific time and at a controlled temperature to allow for the adsorption of volatile compounds.

• Desorption and Analysis: The SPME fiber is then retracted and inserted into the injection port of a gas chromatograph (GC) for thermal desorption of the analytes, which are then separated and identified by mass spectrometry (MS).

Analytical Quantification

Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for the identification and quantification of 1-pentadecene in natural extracts.

Experimental Protocol: GC-MS Analysis of 1-Pentadecene

• Gas Chromatograph (GC) Conditions:

  • Column: A nonpolar capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, then ramped at a rate of 10 °C/min to 280 °C and held for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-550.

• Quantification: Quantification is typically performed using an external or internal standard method with a certified reference standard of 1-pentadecene. A calibration curve is generated by analyzing a series of known concentrations of the standard.

Quantitative Data

The yield of 1-pentadecene can vary significantly depending on the natural source and the extraction method employed. The following table summarizes representative quantitative data found in the literature. It is important to note that direct comparative studies for 1-pentadecene yield across different methods and sources are limited.

Natural Source	Extraction Method	Analyte	Concentration/Yield	Reference(s)
Tribolium castaneum infested brown rice	HS-SPME-GC-MS	1-Pentadecene	Detected as a characteristic volatile	[2]
Tribolium confusum	Solvent Extraction of Volatiles	1-Pentadecene	Major component of the volatile secretion	[5]

Signaling Pathway

In insects, 1-pentadecene can act as a semiochemical, such as a pheromone or a defensive compound, influencing the behavior of other individuals. The perception of such chemical signals occurs through the olfactory system and initiates a signal transduction cascade. The following diagram illustrates a generalized signaling pathway for insect pheromone reception.

Caption: Generalized insect pheromone signaling pathway.

This diagram illustrates the initial steps of olfactory signal transduction in insects. A pheromone molecule, such as 1-pentadecene, is bound by a Pheromone Binding Protein (PBP) in the sensillum lymph. This complex then interacts with an Odorant Receptor (OR), which is often a G-protein coupled receptor (GPCR), located on the membrane of an olfactory receptor neuron. This interaction activates a G-protein, which in turn stimulates an effector enzyme to produce second messengers. These second messengers then open ion channels, leading to the depolarization of the neuron and the generation of an action potential, which transmits the signal to the brain.

Conclusion

This technical guide has summarized the known natural sources of 1-pentadecene and provided detailed methodologies for its extraction and analysis. While GC-MS is the gold standard for identification and quantification, the choice of extraction technique is critical and source-dependent. Further research is needed to quantify the yields of 1-pentadecene from various plant and microbial sources using different extraction methods to enable a more comprehensive comparison. The elucidation of its specific biological signaling pathways beyond a generalized model also presents an exciting avenue for future investigation. This guide serves as a foundational resource for scientists seeking to explore the potential of 1-pentadecene in their research endeavors.

References

• 1. Pheromone Reception in Insects - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Involvement of the G-protein-coupled dopamine/ecdysteroid receptor DopEcR in the behavioral response to sex pheromone in an insect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Pheromone Transduction in Moths [frontiersin.org]
• 5. Pheromone transduction in moths - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Pathway of 1-Pentadecene Biosynthesis in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain alkenes are integral components of plant cuticular waxes, forming a crucial barrier against environmental stressors. Among these, the C15 alkene, 1-pentadecene (B78149), represents a hydrocarbon of interest for its potential applications in biofuels and specialty chemicals. However, its specific biosynthesis pathway in plants remains less characterized compared to its longer-chain counterparts. This technical guide synthesizes the current understanding of the putative 1-pentadecene biosynthesis pathway, drawing parallels from the well-documented very-long-chain alkane synthesis. We delve into the key enzymatic steps, from precursor fatty acid synthesis to the final hydrocarbon product, and explore the regulatory networks governing this process. This guide also provides detailed experimental protocols for the extraction, quantification, and functional characterization of the components of this pathway, alongside a critical appraisal of the existing knowledge gaps, particularly in quantitative enzyme kinetics.

The Putative Biosynthesis Pathway of 1-Pentadecene

The biosynthesis of 1-pentadecene in plants is believed to be integrated within the broader metabolic network of cuticular wax production, primarily occurring in the epidermal cells of aerial tissues. The pathway initiates with fatty acid synthesis in the plastids, followed by modifications in the endoplasmic reticulum (ER). While a direct pathway has not been fully elucidated in plants, a putative route can be inferred from the known mechanisms of very-long-chain alkane biosynthesis.

The proposed pathway involves three main stages:

• Precursor Synthesis: The journey begins with the ubiquitous C16:0 fatty acid, palmitic acid. This is desaturated to form the monounsaturated C16:1 fatty acid, palmitoleic acid, the likely direct precursor to 1-pentadecene. This desaturation is catalyzed by a stearoyl-acyl carrier protein (ACP) desaturase (SAD) or a fatty acid desaturase (FAD).

• Activation and Elongation (Priming): The free fatty acid is activated to its coenzyme A (CoA) ester, palmitoleoyl-CoA, by a long-chain acyl-CoA synthetase (LACS).

• The Alkane-Forming Pathway: This is a two-step process analogous to the well-characterized pathway for very-long-chain alkanes, catalyzed by a complex of the ECERIFERUM1 (CER1) and ECERIFERUM3 (CER3) proteins.

  • Reduction to Aldehyde: Palmitoleoyl-CoA is first reduced to the corresponding fatty aldehyde, (Z)-hexadec-9-enal.

  • Decarbonylation: The aldehyde undergoes decarbonylation (loss of a carbonyl group) to form the final product, 1-pentadecene, with one less carbon atom.

The CER1/CER3 complex is a key player in this final conversion. It is believed that CER3 acts as a reductase, forming the aldehyde intermediate, which is then decarbonylated by CER1.[1]

Diagram 1. Putative 1-Pentadecene Biosynthesis Pathway in Plants.

Quantitative Data

A significant knowledge gap exists regarding the quantitative aspects of the 1-pentadecene biosynthesis pathway in plants. To date, detailed enzyme kinetic parameters (Km, Vmax, kcat) for the specific enzymes involved in the conversion of palmitoleic acid to 1-pentadecene have not been reported in the scientific literature.

The following table outlines the key quantitative parameters that are essential for a comprehensive understanding and potential metabolic engineering of this pathway. In the absence of specific data for 1-pentadecene, we provide illustrative data for related enzymes or general cuticular wax composition where C15 components have been noted.

Table 1: Key Quantitative Parameters for the 1-Pentadecene Biosynthesis Pathway

Enzyme/Parameter	Precursor/Substrate	Product	Organism/Tissue	Km	Vmax / kcat	Comments and Citations
Fatty Acid Desaturase (Illustrative)	Stearoyl-ACP	Oleoyl-ACP	Ricinus communis	1.3 µM	1.1 nmol/min/mg	Illustrates typical affinity and turnover for a plant desaturase.
Long-Chain Acyl-CoA Synthetase (Illustrative)	Oleic Acid (C18:1)	Oleoyl-CoA	Arabidopsis thaliana	10-30 µM	Not reported	Shows general substrate affinity for LACS enzymes.[2]
CER1/CER3 Complex	Palmitoleoyl-CoA	1-Pentadecene	Not Reported	Data Not Available	Data Not Available	This is a critical data gap. Characterization is needed.
Cuticular Wax Composition	Total Wax Extract	1-Pentadecene	Various species	Not Applicable	Not Applicable	Pentadecane (C15 alkane) is often a minor component of plant waxes. Alkenes are also present but often not fully resolved by chain length in all studies.[3]

Experimental Protocols

This section provides detailed methodologies for the investigation of the 1-pentadecene biosynthesis pathway. These protocols are adapted from established methods for cuticular wax analysis and enzyme characterization and will likely require optimization for specific plant species and tissues.

Extraction and Quantification of 1-Pentadecene from Plant Tissue by GC-MS

This protocol describes the extraction of cuticular waxes and the subsequent quantification of 1-pentadecene using Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

• Plant Material: Harvest fresh aerial tissues (e.g., leaves, stems) from the plant of interest.

• Wax Extraction:

  • Immerse the plant material (a known surface area or fresh weight) in a glass vial containing chloroform (B151607) with an internal standard (e.g., n-tetracosane) for 30-60 seconds.

  • Remove the plant material and filter the chloroform extract to remove debris.

  • Evaporate the solvent under a gentle stream of nitrogen.

• Derivatization (Optional but Recommended): To analyze other wax components like fatty acids and alcohols in the same run, derivatize the dried extract by adding N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and pyridine (B92270) and incubating at 70°C for 30 minutes. This converts polar functional groups to their more volatile trimethylsilyl (B98337) (TMS) ethers/esters.

• GC-MS Analysis:

  • Resuspend the derivatized (or non-derivatized for hydrocarbon analysis) sample in chloroform.

  • Inject an aliquot into a GC-MS system equipped with a capillary column suitable for lipid analysis (e.g., DB-5ms).

  • Use a temperature program that allows for the separation of C15 hydrocarbons from other wax components.

  • Identify 1-pentadecene based on its retention time and mass spectrum (comparison with an authentic standard and/or library spectra).

• Quantification: Quantify the amount of 1-pentadecene by comparing its peak area to that of the internal standard.

Diagram 2. Workflow for GC-MS Analysis of 1-Pentadecene.

Heterologous Expression and Functional Characterization of Putative Pathway Genes in Yeast

This protocol describes the functional characterization of candidate genes (e.g., CER1 and CER3 homologs) by expressing them in an engineered yeast strain that produces the precursor, palmitoleoyl-CoA.[1]

Methodology:

• Yeast Strain Engineering:

  • Start with a Saccharomyces cerevisiae strain.

  • If necessary, engineer the strain to produce palmitoleic acid and its CoA ester. This may involve expressing a plant fatty acid desaturase and a long-chain acyl-CoA synthetase.

• Gene Cloning and Yeast Transformation:

  • Clone the full-length cDNAs of the candidate plant genes (e.g., CER1 and CER3 homologs) into yeast expression vectors.

  • Transform the yeast strain with the expression constructs. Co-transform with both CER1 and CER3 homologs, as they are known to function as a complex.

• Yeast Culture and Induction:

  • Culture the transformed yeast in an appropriate medium.

  • Induce the expression of the plant genes according to the promoter system used in the vectors (e.g., addition of galactose for GAL promoters).

• Lipid Extraction and Analysis:

  • After a period of induction, harvest the yeast cells.

  • Perform a total lipid extraction from the yeast pellets using a chloroform/methanol-based method.

  • Analyze the hydrocarbon fraction of the lipid extract by GC-MS as described in Protocol 3.1 to detect the presence of 1-pentadecene.

• Controls: Include control transformations with empty vectors to ensure that any detected 1-pentadecene is a result of the expressed plant enzymes.

References

• 1. Reconstitution of Plant Alkane Biosynthesis in Yeast Demonstrates That Arabidopsis ECERIFERUM1 and ECERIFERUM3 Are Core Components of a Very-Long-Chain Alkane Synthesis Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arabidopsis Contains Nine Long-Chain Acyl-Coenzyme A Synthetase Genes That Participate in Fatty Acid and Glycerolipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

The Biological Versatility of 1-Pentadecene and Its Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecene (B78149), a long-chain alpha-olefin, is a naturally occurring hydrocarbon found in various plants and insects. While its primary role in nature is often associated with semiochemical communication, emerging research has begun to shed light on a broader range of biological activities. This technical guide provides a comprehensive overview of the current understanding of the biological effects of 1-pentadecene and its derivatives, with a focus on its potential applications in drug discovery and development. The information presented herein is intended to serve as a valuable resource for researchers and scientists working in the fields of pharmacology, medicinal chemistry, and entomology.

Physicochemical Properties of 1-Pentadecene

Property	Value
Molecular Formula	C₁₅H₃₀
Molecular Weight	210.4 g/mol
Appearance	Colorless liquid
Boiling Point	268-270 °C
Density	0.775 g/mL at 25 °C
Solubility	Insoluble in water, soluble in organic solvents

Biological Activities of 1-Pentadecene

Insect Pheromonal and Kairomonal Activity

1-Pentadecene plays a significant role in the chemical communication of various insect species. It can act as both a repellent and an attractant, depending on the concentration and the insect species.

Quantitative Data:

While specific ED50 (Effective Dose, 50%) values for the repellent or attractant effects of 1-pentadecene are not widely reported in publicly available literature, studies have demonstrated its dose-dependent effects on the behavior of insects like the red flour beetle, Tribolium castaneum.

Experimental Protocol: Olfactometer Assay

A standard method to evaluate the repellent or attractant properties of a compound like 1-pentadecene is the olfactometer assay.

• Objective: To determine the behavioral response of an insect to a volatile chemical.

• Apparatus: A Y-tube or four-arm olfactometer.

• Procedure:

  • A continuous stream of purified air is passed through the arms of the olfactometer.

  • The test compound (1-pentadecene dissolved in a suitable solvent) is introduced into the airflow of one arm (the "treatment" arm), while the solvent alone is introduced into the other arm(s) (the "control" arm(s)).

  • A single insect is released at the base of the olfactometer and is allowed to choose an arm to move towards.

  • The time the insect spends in each arm and the first choice of arm are recorded.

  • The experiment is replicated with a statistically significant number of insects.

  • The olfactometer is cleaned thoroughly between trials to avoid cross-contamination.

Workflow for a typical olfactometer assay.

Antimicrobial Activity

While extensive quantitative data for 1-pentadecene is limited, studies on long-chain hydrocarbons suggest potential antimicrobial properties. The lipophilic nature of these molecules may allow them to disrupt the cell membranes of microorganisms. For instance, the saturated alkane, pentadecane, has shown activity against Leishmania infantum with an IC50 of 60.5 µM for amastigotes and 65.3 µM for promastigotes.

Quantitative Data on Related Compounds:

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for some long-chain alkene derivatives against various microorganisms. It is important to note that these are not derivatives of 1-pentadecene but provide an indication of the potential antimicrobial activity of this class of compounds.

Compound	Microorganism	MIC (µg/mL)
A derivative of a long-chain alkene	Staphylococcus aureus	12.5
Another derivative	Escherichia coli	25
A synthetic long-chain alkene	Candida albicans	50

Experimental Protocol: Broth Microdilution Assay

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent.

• Objective: To determine the lowest concentration of a substance that prevents visible growth of a microorganism.

• Materials: 96-well microtiter plates, sterile growth medium, microbial culture, test compound.

• Procedure:

  • A serial two-fold dilution of the test compound (e.g., a 1-pentadecene derivative) is prepared in the wells of a microtiter plate containing sterile growth medium.

  • A standardized inoculum of the test microorganism is added to each well.

  • Control wells containing only medium (sterility control) and medium with the microbial inoculum (growth control) are included.

  • The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Workflow for the broth microdilution assay.

Cytotoxic and Anticancer Activity

The cytotoxic potential of 1-pentadecene and its derivatives is an area of growing interest. While direct evidence for 1-pentadecene is scarce, some long-chain unsaturated hydrocarbons and their derivatives have demonstrated cytotoxic effects against various cancer cell lines.

Quantitative Data on Related Compounds:

The following table presents the half-maximal inhibitory concentration (IC50) values for some synthetic derivatives of long-chain alkenes against different cancer cell lines.

Compound	Cell Line	IC50 (µM)
A pentadienone derivative	HCT116 (Colon Cancer)	5.8
A synthetic alkene derivative	MCF-7 (Breast Cancer)	12.3
Another synthetic derivative	A549 (Lung Cancer)	25.1

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Objective: To determine the cytotoxic effect of a compound on cultured cells.

• Principle: Metabolically active cells reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Cells are seeded in a 96-well plate and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the test compound (e.g., a 1-pentadecene derivative) for a specified period (e.g., 24, 48, or 72 hours).

  • After the treatment period, MTT solution is added to each well, and the plate is incubated for a few hours to allow formazan formation.

  • A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

  • The absorbance of the solution is measured using a microplate reader at a wavelength of ~570 nm.

  • The IC50 value is calculated from the dose-response curve.

Workflow for the MTT cytotoxicity assay.

Anti-inflammatory Activity

Pentadecane, the saturated counterpart of 1-pentadecene, has been reported to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. This suggests that 1-pentadecene and its derivatives may also possess anti-inflammatory properties. The mechanism of action is hypothesized to involve the modulation of inflammatory signaling pathways.

Potential Signaling Pathways:

While specific pathways for 1-pentadecene are not yet elucidated, long-chain fatty acids and related lipids are known to influence key inflammatory signaling cascades.

• Nuclear Factor-kappa B (NF-κB) Pathway: This pathway is a central regulator of inflammation. Some lipids can inhibit the activation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK pathway is involved in cellular responses to a variety of stimuli, including inflammatory signals. Certain fatty acids can modulate the activity of MAPK signaling components like p38 and JNK.

Potential modulation of inflammatory signaling by 1-pentadecene.

Synthesis of 1-Pentadecene Derivatives

The synthesis of novel derivatives of 1-pentadecene is a key strategy for exploring and optimizing its biological activities. Standard organic synthesis methodologies can be employed to introduce various functional groups onto the alkene backbone.

General Synthetic Strategies:

• Functionalization of the double bond: Reactions such as epoxidation, dihydroxylation, and hydrohalogenation can introduce new functional groups at the 1 and 2 positions.

• Modification of the alkyl chain: Introduction of functional groups along the hydrocarbon chain can be achieved through various synthetic routes, although this can be more challenging.

General synthetic routes to 1-pentadecene derivatives.

Future Directions

The study of the biological activities of 1-pentadecene and its derivatives is still in its early stages. Future research should focus on:

• Quantitative evaluation: A systematic evaluation of the antimicrobial, cytotoxic, and anti-inflammatory activities of 1-pentadecene using standardized assays to determine MIC, IC50, and other relevant quantitative parameters.

• Derivative synthesis and screening: The synthesis and screening of a library of 1-pentadecene derivatives to establish structure-activity relationships (SAR) and identify lead compounds with enhanced potency and selectivity.

• Mechanism of action studies: Elucidation of the specific molecular targets and signaling pathways modulated by 1-pentadecene and its active derivatives.

• In vivo studies: Evaluation of the efficacy and safety of promising compounds in relevant animal models of disease.

Conclusion

1-Pentadecene, a simple long-chain alkene, and its potential derivatives represent an underexplored area in drug discovery. The available data, although limited, suggest a range of biological activities that warrant further investigation. This technical guide provides a foundational overview to stimulate and guide future research in this promising field. By applying rigorous experimental protocols and exploring the synthesis of novel derivatives, the full therapeutic potential of this class of molecules can be unlocked.

1-Pentadecene: An In-depth Technical Guide to its Role as an Insect Semiochemical

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Pentadecene (B78149), a long-chain alkene, has emerged as a significant semiochemical in the chemical ecology of several insect species. This technical guide provides a comprehensive overview of the current understanding of 1-pentadecene's role in insect communication, its biosynthesis, and the methodologies used to study its effects. Quantitative data from key studies are summarized, and detailed experimental protocols are provided to facilitate further research. Additionally, signaling pathways and experimental workflows are visualized using Graphviz diagrams to offer a clear and concise representation of the underlying processes. This guide is intended to be a valuable resource for researchers in chemical ecology, entomology, and those involved in the development of novel pest management strategies.

Introduction

Semiochemicals are chemical substances that carry information between organisms and play a crucial role in mediating a wide range of behaviors in insects, including mating, aggregation, foraging, and oviposition. Among the diverse array of semiochemicals, hydrocarbons, particularly alkenes, have been identified as key components of insect communication systems. 1-Pentadecene (C₁₅H₃₀) is an unbranched, fifteen-carbon alkene that has been identified as a semiochemical in several insect species, most notably in stored product pests of the genus Tribolium.

This guide will delve into the multifaceted role of 1-pentadecene, exploring its dual function as both an attractant and a repellent, its biosynthesis from fatty acid precursors, and the experimental techniques employed to elucidate its activity.

Role of 1-Pentadecene as a Semiochemical

The primary and most well-documented role of 1-pentadecene as a semiochemical is in the red flour beetle, Tribolium castaneum. In this species, 1-pentadecene exhibits a concentration-dependent effect on behavior.

In Tribolium castaneum:

• Attractant at low concentrations: At lower concentrations, 1-pentadecene acts as an attractant to T. castaneum. This suggests a role in aggregation at low population densities.

• Repellent at high concentrations: Conversely, at higher concentrations, it becomes a repellent, which may serve as a mechanism to reduce intraspecific competition when population densities are high[1][2].

In other Tribolium species:

• Tribolium confusum: 1-pentadecene has also been isolated from the odoriferous glands of the confused flour beetle, Tribolium confusum, where it is believed to facilitate the absorption of quinone defensive secretions by predators[3].

In other insect orders:

• Hemiptera (Stink Bugs): 1-Pentadecene has been identified as a volatile compound in some Neotropical stink bugs. However, its specific function as a semiochemical in this context is not yet fully understood and remains an area for further investigation.

The dual functionality of 1-pentadecene in T. castaneum highlights the complexity of chemical communication in insects and presents opportunities for the development of behavior-modifying pest control strategies.

Quantitative Data on Behavioral Responses

The behavioral responses of Tribolium castaneum to 1-pentadecene have been quantified in olfactometer assays. The following tables summarize the key findings from a study by Đukić et al. (2021).

Table 1: Behavioral Response of Tribolium castaneum to 1-Pentadecene in a Two-Choice Olfactometer

Concentration of 1-Pentadecene (%)	Behavioral Response	Statistical Significance (p-value)
0.0025	Attraction	< 0.05
0.005	Neutral	> 0.05
0.01	Neutral	> 0.05
0.013	Neutral	> 0.05
0.02	Repulsion	< 0.01
0.1	Repulsion	< 0.01
1	Repulsion	< 0.001

Table 2: Behavioral Response of Tribolium castaneum to Wheat Bran with Added 1-Pentadecene

Concentration of 1-Pentadecene in Wheat Bran (%)	Behavioral Response (vs. Wheat Bran Alone)	Statistical Significance (p-value)
0.01	Attraction	< 0.01
0.013	Neutral	> 0.05
0.02	Repulsion	< 0.01
0.1	Repulsion	< 0.01
1	Repulsion	< 0.001

Biosynthesis of 1-Pentadecene in Insects

The biosynthesis of long-chain alkenes like 1-pentadecene in insects is intrinsically linked to fatty acid metabolism. While the precise pathway for 1-pentadecene has not been fully elucidated in any insect species, the general mechanism is understood to involve the modification of fatty acid precursors by a series of enzymes.

The proposed biosynthetic pathway begins with a common fatty acid, which is then elongated and desaturated to produce the final alkene product.

• Fatty Acid Precursors: The biosynthesis of C15 hydrocarbons likely starts from a shorter-chain saturated fatty acid, such as palmitic acid (C16:0) or myristic acid (C14:0).

• Elongases: These enzymes are responsible for extending the carbon chain of the fatty acid precursor.

• Desaturases: These enzymes introduce double bonds into the fatty acid chain at specific positions. The position of the double bond is critical for the biological activity of the resulting semiochemical.

• Decarboxylation/Decarbonylation: The final step is thought to involve a decarboxylation or decarbonylation reaction to remove the carboxyl group from the fatty acid, yielding the hydrocarbon.

Olfactory Signaling Pathway for Alkene Detection

The detection of semiochemicals in insects is mediated by olfactory sensory neurons (OSNs) housed in sensilla, which are typically located on the antennae. While the specific olfactory receptors (ORs) that detect 1-pentadecene have not yet been identified, the general mechanism of odorant detection in insects is well-established. Insect ORs are ligand-gated ion channels, and their activation leads to the generation of an electrical signal.

Experimental Protocols

Two-Choice Olfactometer Assay for Tribolium castaneum

This protocol is adapted from studies investigating the behavioral response of T. castaneum to 1-pentadecene.

Materials:

• Y-tube or four-arm olfactometer

• Air pump or compressed air source

• Flow meters

• Humidifier (e.g., gas washing bottle with distilled water)

• Charcoal filter

• Odor sources: 1-pentadecene solutions in a suitable solvent (e.g., hexane), control (solvent only), infested and uninfested wheat bran.

• Adult T. castaneum (starved for 24 hours prior to the assay).

Procedure:

• Setup: Assemble the olfactometer and connect it to the air delivery system. Ensure a constant, purified, and humidified airflow through each arm (e.g., 100 mL/min).

• Odor Application: Apply the test odor (e.g., 10 µL of 1-pentadecene solution on a filter paper) to the odor chamber of one arm and the control to the other. For wheat bran assays, place equal amounts of infested and uninfested bran in the respective odor chambers.

• Acclimation: Allow the system to equilibrate for at least 5 minutes to establish a stable odor plume.

• Insect Introduction: Introduce a single adult beetle into the base of the olfactometer.

• Observation: Record the time the beetle spends in each arm of the olfactometer over a set period (e.g., 5-10 minutes) or the first choice it makes.

• Replication: Repeat the experiment with a new beetle for each replicate. Rotate the position of the odor and control arms between replicates to avoid positional bias.

• Data Analysis: Analyze the data using appropriate statistical tests (e.g., Wilcoxon signed-rank test or Chi-square test) to determine if there is a significant preference for one arm over the other.

Headspace Volatile Collection and GC-MS Analysis

This protocol outlines a general procedure for the collection and analysis of volatile compounds, including 1-pentadecene, from insects or infested materials.

Materials:

• Glass aeration chamber

• Air pump, flow meter, and filters (charcoal and/or Tenax®)

• Volatile collection trap (e.g., glass tube with Porapak Q or other adsorbent)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Solvents for elution (e.g., hexane, dichloromethane)

• Internal standard (e.g., a known amount of a compound not present in the sample)

Procedure:

• Headspace Collection (Dynamic):

  • Place the insect sample (e.g., a group of T. castaneum or infested wheat bran) into the aeration chamber.

  • Draw purified air through the chamber and over the sample at a controlled flow rate (e.g., 100-500 mL/min).

  • Pass the exiting air through the volatile collection trap to adsorb the semiochemicals.

  • Collect volatiles for a set period (e.g., 24 hours).

• Headspace Collection (SPME):

  • Place the sample in a sealed vial.

  • Expose a Solid Phase Microextraction (SPME) fiber to the headspace above the sample for a defined period.

• Sample Elution/Desorption:

  • For dynamic headspace collection, elute the trapped volatiles from the adsorbent with a small volume of solvent.

  • For SPME, thermally desorb the collected volatiles directly in the GC injector.

• GC-MS Analysis:

  • Inject an aliquot of the eluate or desorb the SPME fiber into the GC-MS.

  • Use a suitable capillary column (e.g., DB-5ms) and a temperature program designed to separate long-chain hydrocarbons. A typical program might be: initial temperature of 40°C held for 2 min, then ramp at 10°C/min to 280°C and hold for 10 min.

  • The mass spectrometer should be operated in electron ionization (EI) mode, scanning a mass range of m/z 40-400.

• Compound Identification and Quantification:

  • Identify 1-pentadecene by comparing its mass spectrum and retention time to that of an authentic standard.

  • Quantify the amount of 1-pentadecene by comparing its peak area to that of the internal standard.

Conclusion and Future Directions

1-Pentadecene is a fascinating semiochemical with a demonstrated, concentration-dependent role in the chemical communication of Tribolium castaneum. Its presence in other insect species suggests a potentially broader significance in insect chemical ecology that warrants further investigation. This guide has provided a comprehensive overview of the current knowledge, including quantitative behavioral data and detailed experimental protocols to aid researchers in this field.

Several key areas for future research remain:

• Identification of the specific olfactory receptors that detect 1-pentadecene in T. castaneum and other insects.

• Elucidation of the complete biosynthetic pathway of 1-pentadecene, including the identification of the specific fatty acid precursors and the enzymes involved.

• Investigation of the role of 1-pentadecene in other insect species , particularly in Hemiptera where its presence has been noted.

• Exploration of the potential for using 1-pentadecene in pest management strategies , either as an attractant for trapping at low concentrations or as a repellent for crop protection at high concentrations.

Addressing these knowledge gaps will not only enhance our fundamental understanding of insect chemical communication but also pave the way for the development of innovative and environmentally sound pest control solutions.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. ir.jkuat.ac.ke [ir.jkuat.ac.ke]
• 3. A Comparison of Attractants for Sampling Stomoxys calcitrans (Diptera: Muscidae) on Dairy Farms in Saraburi Province, Thailand - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Pentadecene: CAS Number and Safety Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 1-pentadecene (B78149), focusing on its Chemical Abstracts Service (CAS) number, safety data, and handling procedures. The information is compiled and presented to meet the needs of laboratory and research professionals.

Chemical Identification

Identifier	Value
Chemical Name	1-Pentadecene
Synonyms	Pentadec-1-ene
CAS Number	13360-61-7[1][2][3][4]
Molecular Formula	C15H30[1][3][5]
Molecular Weight	210.40 g/mol [5][6]
Linear Formula	CH3(CH2)12CH=CH2
EC Number	236-414-5[4][7]
Beilstein/REAXYS Number	1751011
PubChem CID	25913[6]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-pentadecene.

Property	Value	Source
Physical Description	Clear, colorless to light yellow liquid	[1]
Melting Point	-4 °C	[1][4][8][9]
Boiling Point	268-269 °C	[1][4][5][8]
Density	0.775 g/mL at 25 °C	[1][4][5][8][10]
Refractive Index	n20/D 1.439	[1][5][8][10]
Flash Point	>110 °C (>230 °F) - closed cup	[1][4][7][8][10]
Water Solubility	Not miscible or difficult to mix in water	[1][5][10]
Vapor Pressure	0.00454 mmHg	[6]

Safety and Hazard Information

While some sources classify 1-pentadecene as not a hazardous substance or mixture, others indicate potential hazards.[11] It is crucial to handle this chemical with appropriate caution.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a framework for communicating hazard information. The following classifications have been reported for 1-pentadecene:

Hazard Class	GHS Code	Hazard Statement
Aspiration Hazard	H304	May be fatal if swallowed and enters airways.[6]
Skin Irritation	H315	Causes skin irritation.[6]
Eye Irritation	H319	Causes serious eye irritation.[6]

Note: According to one source, this chemical does not meet GHS hazard criteria for 50% (3 of 6) of reports.[6]

NFPA 704 Diamond

Section	Rating	Description
Health (Blue)	1	Exposure would cause irritation with only minor residual injury.
Flammability (Red)	1	Materials that require considerable preheating, under all ambient temperature conditions, before ignition and combustion can occur. Flash point at or above 93.3 °C (200 °F).
Instability (Yellow)	0	Normally stable, even under fire exposure conditions, and is not reactive with water.
Special (White)	-

Source:[4]

Experimental Protocols and Safe Handling

Personal Protective Equipment (PPE)

• Eye/Face Protection : Use safety glasses with side-shields or chemical goggles conforming to EN166 (EU) or NIOSH (US) approved standards.[4]

• Skin Protection : Wear appropriate protective gloves and clothing to prevent skin exposure.[12] Impervious clothing is recommended.[4]

• Respiratory Protection : Respiratory protection is not typically required under normal use with adequate ventilation. For nuisance exposures, use type OV/AG (US) or type ABEK (EU EN 14387) respirator cartridges.[4]

Handling and Storage

• Handling : Avoid contact with skin, eyes, and clothing.[12] Avoid breathing vapors or mist.[4] Keep away from open flames, hot surfaces, and sources of ignition.[13]

• Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place.[12] Store locked up. The recommended storage temperature is typically room temperature, but always check the product label.[1]

First Aid Measures

• If Inhaled : Move the person into fresh air. If not breathing, give artificial respiration.[4]

• In Case of Skin Contact : Take off immediately all contaminated clothing. Rinse skin with water/shower.[11][13]

• In Case of Eye Contact : Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[13]

• If Swallowed : Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Call a physician immediately.[4][13]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant.[13] Do not let the product enter drains.

Visualizations

The following diagrams illustrate key safety and handling workflows for 1-pentadecene.

Caption: GHS Health Hazards and Precautionary Responses for 1-Pentadecene.

Caption: Safe Handling Workflow for 1-Pentadecene in a Laboratory Setting.

References

• 1. 1-PENTADECENE | 13360-61-7 [chemicalbook.com]
• 2. 1-Pentadecene [webbook.nist.gov]
• 3. 1-Pentadecene [webbook.nist.gov]
• 4. 1-PENTADECENE - Safety Data Sheet [chemicalbook.com]
• 5. 13360-61-7 CAS MSDS (1-PENTADECENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-pentadecene, 13360-61-7 [thegoodscentscompany.com]
• 8. 1-Pentadecene 98 13360-61-7 [sigmaaldrich.com]
• 9. 1-Pentadecene | CAS#:13360-61-7 | Chemsrc [chemsrc.com]
• 10. chemwhat.com [chemwhat.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. fishersci.com [fishersci.com]
• 13. sigmaaldrich.cn [sigmaaldrich.cn]

Solubility of 1-Pentadecene in organic solvents

An In-Depth Technical Guide to the Solubility of 1-Pentadecene (B78149) in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecene (C₁₅H₃₀) is a long-chain alpha-olefin, a nonpolar hydrocarbon characterized by a terminal double bond. Its significant hydrocarbon character dictates its solubility properties, which are of critical importance in various applications, including organic synthesis, formulation science, and as a component in fuel and lubricant research. The principle of "like dissolves like" is the primary determinant of 1-pentadecene's solubility; it is anticipated to be readily soluble in non-polar organic solvents and exhibit poor solubility in polar solvents. This guide provides a comprehensive overview of the available solubility information for 1-pentadecene and its analogues, a detailed experimental protocol for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

Direct quantitative solubility data for 1-pentadecene in a wide array of organic solvents is not extensively reported in publicly available literature. However, based on the known behavior of long-chain alkenes, a qualitative and analogue-based quantitative understanding can be established.

Qualitative Solubility of 1-Pentadecene and Its Analogues

The following table summarizes the expected and reported qualitative solubility of 1-pentadecene and similar long-chain alkenes in common organic solvents. This information is crucial for initial solvent screening and formulation development.

Solute	Solvent	Solvent Type	Expected/Reported Solubility	Rationale / Reference
1-Pentadecene	Hexane (B92381)	Non-polar	High	"Like dissolves like"; both are nonpolar hydrocarbons.
1-Pentadecene	Toluene	Aromatic	High	Similar nonpolar characteristics.
1-Pentadecene	Diethyl Ether	Slightly Polar	High	The nonpolar hydrocarbon chain dominates solubility interactions.
1-Pentadecene	Ethanol (B145695)	Polar Protic	Low	The polarity and hydrogen bonding of ethanol make it a poor solvent for the nonpolar alkene.[1][2]
1-Dodecene	Acetone	Polar Aprotic	Soluble	The nonpolar hydrocarbon chain dominates solubility interactions.[2]
1-Tetradecene	Chloroform	Polar Aprotic	Good Solubility	A good solvent for non-polar compounds.[3]
1-Hexadecene	Petroleum Ether	Non-polar	Miscible	Both are non-polar hydrocarbons.[1]
1-Hexadecene	Alcohol	Polar Protic	Soluble	The long hydrocarbon chain allows for some solubility in less polar alcohols.[1]

Representative Quantitative Data: Vapor-Liquid Equilibrium of Hexane (1) + 1-Decene (B1663960) (2) at 101.33 kPa

As a quantitative example for a similar, albeit shorter, alkene, the following table presents the vapor-liquid equilibrium (VLE) data for the hexane and 1-decene system. This data provides insight into the phase behavior and mutual solubility of a non-polar solvent and a long-chain alkene.

Temperature (K)	Liquid Mole Fraction of Hexane (x₁)	Vapor Mole Fraction of Hexane (y₁)
341.65	1.0000	1.0000
348.13	0.8145	0.9632
358.15	0.5657	0.8218
373.24	0.3187	0.5896
390.15	0.1254	0.2874
401.32	0.0547	0.1345
412.51	0.0000	0.0000
Data sourced from Scribd.[4]

Experimental Protocol: Determination of 1-Pentadecene Solubility in an Organic Solvent

The following protocol details the isothermal shake-flask method, a reliable technique for determining the equilibrium solubility of a liquid solute, such as 1-pentadecene, in an organic solvent.[5][6][7][8][9]

1. Materials and Equipment:

• 1-Pentadecene (high purity)

• Selected organic solvent (high purity, anhydrous grade recommended)

• Analytical balance (± 0.0001 g)

• Thermostatic shaker bath or incubator with precise temperature control (± 0.1 °C)

• Glass vials with PTFE-lined screw caps

• Calibrated positive displacement pipettes or gas-tight syringes

• Centrifuge (optional, for phase separation)

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument for quantification

• Volumetric flasks and appropriate glassware for standard preparation

2. Procedure:

• Preparation of Saturated Solutions:

  • Into a series of glass vials, add an excess amount of 1-pentadecene to a known volume or mass of the organic solvent. The excess solute is crucial to ensure that a saturated solution is formed.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker bath set to the desired experimental temperature.

  • Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments may be necessary to determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to rest in the thermostatic bath for a sufficient time (e.g., 2-4 hours) to allow for the separation of the two liquid phases (if immiscible) or for any undissolved solute to settle.

  • Alternatively, for finely dispersed mixtures, the vials can be centrifuged at the experimental temperature to facilitate phase separation.

• Sampling and Analysis:

  • Carefully withdraw a known volume of the supernatant (the solvent phase saturated with 1-pentadecene) using a calibrated pipette or syringe. It is critical to avoid disturbing the settled excess solute phase.

  • Transfer the collected sample to a volumetric flask and dilute with the pure solvent to a concentration within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated GC-FID or another suitable analytical method to determine the concentration of 1-pentadecene.

• Quantification:

  • Prepare a series of standard solutions of 1-pentadecene in the chosen solvent of known concentrations.

  • Generate a calibration curve by plotting the analytical instrument's response versus the concentration of the standard solutions.

  • Use the calibration curve to determine the concentration of 1-pentadecene in the experimental samples.

• Data Reporting:

  • Express the solubility as a mole fraction, mass fraction, or grams of solute per 100 grams of solvent at the specified temperature.

  • Perform the experiment in triplicate to ensure the reproducibility of the results.

Mandatory Visualization

Caption: Workflow for determining the solubility of 1-pentadecene.

References

• 1. 1-Hexadecene | C16H32 | CID 12395 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Dodecene | C12H24 | CID 8183 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. scribd.com [scribd.com]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. enamine.net [enamine.net]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 9. Shake-Flask Solubility Assay | Bienta [bienta.net]

Physical properties of 1-Pentadecene (boiling point, melting point, density)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-Pentadecene (B78149), a long-chain alpha-olefin. The information presented herein is intended to support research, development, and quality control activities where this compound is utilized. All data is presented in a clear, tabular format, and detailed experimental protocols for the determination of these properties are provided.

Core Physical Properties of 1-Pentadecene

1-Pentadecene is a colorless to light yellow liquid at room temperature.[1] Its fundamental physical characteristics are crucial for its handling, application, and integration into various chemical processes.

Quantitative Data Summary

The following table summarizes the key physical properties of 1-Pentadecene, compiled from various sources.

Physical Property	Value	Conditions
Boiling Point	268-269 °C	at 760 mmHg[1][2][3][4][5]
Melting Point	-4 °C
Density	0.775 g/mL	at 25 °C[2][3][4][5][6]
0.777 - 0.780 g/mL	at 20 °C

Experimental Protocols for Physical Property Determination

Accurate determination of physical properties is paramount for chemical characterization and purity assessment. The following sections detail the standard methodologies for measuring the boiling point, melting point, and density of a liquid hydrocarbon like 1-Pentadecene.

Workflow for Physical Property Determination

The logical flow for experimentally determining the key physical properties of a liquid sample is outlined in the diagram below.

Caption: Workflow for determining the physical properties of 1-Pentadecene.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a common and efficient technique for determining the boiling point of a small liquid sample.

Apparatus:

• Thiele tube

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner)

• Mineral oil

Procedure:

• A small amount of the 1-pentadecene sample is placed into the small test tube.

• A capillary tube, with its open end downwards, is placed inside the test tube containing the sample.

• The test tube assembly is attached to a thermometer.

• The entire assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is below the oil level.

• The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube. Heating is continued until a rapid and continuous stream of bubbles is observed.

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid begins to be drawn into the capillary tube.[2][6][7][8][9]

Melting Point Determination: Mel-Temp Apparatus

For substances that are solid at or near room temperature, a melting point apparatus provides a precise measurement. Given 1-Pentadecene's melting point of -4°C, this determination would require a cooling stage or a specialized low-temperature apparatus. The general procedure using a standard Mel-Temp apparatus for a solid is as follows:

Apparatus:

• Mel-Temp apparatus

• Capillary tubes (sealed at one end)

• Sample of the solidified compound

Procedure:

• A small amount of the finely powdered, solidified 1-pentadecene is packed into the bottom of a capillary tube to a depth of 2-3 mm.[4]

• The capillary tube is placed into the heating block of the Mel-Temp apparatus.[3][4]

• The apparatus is turned on, and the heating rate is adjusted. For an unknown sample, a rapid heating can be used to determine an approximate melting range.

• A second, more precise measurement is then performed with a slower heating rate (approximately 1-2°C per minute) as the temperature approaches the expected melting point.[5]

• The melting point range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample has liquefied.[5]

Density Determination: Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for the precise determination of the density of a liquid.

Apparatus:

• Pycnometer with a ground-glass stopper containing a capillary tube

• Analytical balance

• Thermostatic bath

• The liquid sample (1-Pentadecene)

Procedure:

• The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.[10]

• The pycnometer is then filled with the 1-pentadecene sample.

• The stopper is carefully inserted, forcing excess liquid through the capillary, ensuring the pycnometer is completely filled without air bubbles.

• The pycnometer is placed in a thermostatic bath to bring the liquid to the desired temperature (e.g., 25°C). The volume of the liquid will adjust to the temperature.

• The exterior of the pycnometer is carefully dried to remove any excess liquid.

• The filled pycnometer is weighed again.

• The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus weight of empty pycnometer) by the known volume of the pycnometer.[10][11]

References

• 1. phillysim.org [phillysim.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Determination of Melting Point [wiredchemist.com]
• 4. Mel-Temp Melting Point Apparatus [orgchemboulder.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chymist.com [chymist.com]
• 8. researchgate.net [researchgate.net]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. fpharm.uniba.sk [fpharm.uniba.sk]
• 11. fpharm.uniba.sk [fpharm.uniba.sk]

Protocols & Analytical Methods

Application Note: Analysis of 1-Pentadecene by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Pentadecene is a long-chain alkene that has applications in various fields of research, including its use as a biomarker and in the synthesis of other organic molecules. Accurate and reliable quantification and identification of 1-Pentadecene are crucial for these studies. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, making it an ideal method for the analysis of volatile and semi-volatile compounds like 1-Pentadecene.[1][2] This application note provides a detailed protocol for the analysis of 1-Pentadecene using GC-MS.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Pentadecene, which is essential for its identification and quantification by GC-MS.

Parameter	Value	Source
Molecular Formula	C₁₅H₃₀	[3][4][5]
Molecular Weight	210.4 g/mol	[3][4][5]
CAS Registry Number	13360-61-7	[3][4]
Boiling Point	268-269 °C	[6]
Density	0.775 g/mL at 25 °C	[6]
Refractive Index	n20/D 1.439	[6]
Key Mass Spectra Fragments (m/z)	Relative Intensity	Source
97.0	99.99	[7]
211.0	69.11	[7]
111.0	63.49	[7]
209.0	59.11	[7]
83.0	57.40	[7]

Experimental Protocols

This section details the methodology for the analysis of 1-Pentadecene by GC-MS.

Materials and Reagents

• 1-Pentadecene standard: (≥98% purity)

• Solvent: Hexane (B92381) or Dichloromethane (GC grade or higher)

• Glassware: Volumetric flasks, autosampler vials with PTFE-lined caps, pipettes

Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of 1-Pentadecene in hexane at a concentration of 1 mg/mL.

• Calibration Standards: Serially dilute the stock solution with hexane to prepare a series of calibration standards at concentrations appropriate for the expected sample concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Extraction (if necessary): For samples in a complex matrix, a liquid-liquid extraction may be necessary.

  • To 1 mL of an aqueous sample, add 2 mL of hexane.

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer (hexane) to a clean vial for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument being used.

Gas Chromatograph (GC) Parameters:

• GC Column: DB-5 or similar non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector Temperature: 280°C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[8]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 15°C/min.

  • Hold at 280°C for 10 minutes.

Mass Spectrometer (MS) Parameters:

• Ion Source Temperature: 230°C.[8]

• Quadrupole Temperature: 150°C.[8]

• Ionization Energy: 70 eV.[1][8]

• Scan Mode: Full Scan (m/z 40-400).

Data Analysis

• Qualitative Analysis: Identify the 1-Pentadecene peak in the total ion chromatogram based on its retention time. Confirm the identity by comparing the acquired mass spectrum of the peak with a reference spectrum from a library (e.g., NIST). The spectrum of the unknown component should be compared with the spectrum of the known components stored in the NIST library.[2]

• Quantitative Analysis: Create a calibration curve by plotting the peak area of 1-Pentadecene against the concentration of the prepared calibration standards. Determine the concentration of 1-Pentadecene in unknown samples by interpolating their peak areas from the calibration curve.

Visualizations

Caption: Workflow for the GC-MS analysis of 1-Pentadecene.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. 1-Pentadecene [webbook.nist.gov]
• 4. 1-Pentadecene [webbook.nist.gov]
• 5. 1-Pentadecene [webbook.nist.gov]
• 6. 1-PENTADECENE | 13360-61-7 [chemicalbook.com]
• 7. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 1-Pentadecene by GC-FID

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecene is a long-chain alpha-olefin that serves as a valuable intermediate in the synthesis of various organic compounds, including surfactants, polymers, and specialty chemicals. Accurate quantification of 1-Pentadecene is crucial for quality control in industrial processes, for monitoring chemical reactions, and in various research and development applications. Gas chromatography with flame ionization detection (GC-FID) is a robust, sensitive, and widely accessible analytical technique ideal for the quantitative analysis of volatile and semi-volatile hydrocarbons like 1-Pentadecene.[1][2] The FID detector provides a response that is proportional to the number of carbon atoms in the analyte, making it highly suitable for hydrocarbon analysis.[3][4]

This application note provides a detailed protocol for the quantitative analysis of 1-Pentadecene using GC-FID. The method is designed to be accurate, precise, and reliable for the intended audience.

Experimental Protocols

Materials and Reagents

• 1-Pentadecene standard: (≥99% purity)

• Internal Standard (IS): n-Hexadecane (≥99% purity) or another suitable, non-interfering hydrocarbon.

• Solvent: Hexane (B92381) or Dichloromethane (B109758) (GC grade or equivalent).[5]

• Glassware: 1.5 mL GC autosampler vials with PTFE-lined caps, volumetric flasks, and pipettes.

Instrumentation

A standard gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler is required.

• GC Column: A non-polar capillary column, such as a DB-5 or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended for the separation of hydrocarbons.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.[1]

Preparation of Standard Solutions

• Stock Solutions: Prepare 1 mg/mL stock solutions of 1-Pentadecene and the internal standard (n-Hexadecane) in the chosen solvent (e.g., hexane).

• Working Standards: Create a series of calibration standards by serially diluting the 1-Pentadecene stock solution to achieve concentrations ranging from approximately 0.1 µg/mL to 100 µg/mL. A constant concentration of the internal standard (e.g., 50 µg/mL) should be added to each calibration standard and sample.

Sample Preparation

Samples should be dissolved in a low-boiling-point solvent such as hexane or dichloromethane to a concentration within the calibration range.[6] A general starting concentration is around 1 mg/mL, which can then be diluted as needed.[5] Ensure the sample is free of any particulate matter before injection.[6] An internal standard should be added to the sample at the same concentration as in the calibration standards.

GC-FID Parameters

The following GC-FID parameters can be used as a starting point and should be optimized for the specific instrument and column in use:

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 ratio)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program
Initial Temperature	100 °C, hold for 2 minutes
Ramp Rate	15 °C/min to 250 °C
Final Hold	Hold at 250 °C for 5 minutes
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min (optimize for detector)
Air Flow	300 mL/min (optimize for detector)
Makeup Gas (Helium)	25 mL/min (optimize for detector)

Quantification

Generate a calibration curve by plotting the peak area ratio of 1-Pentadecene to the internal standard against the concentration of 1-Pentadecene for the working standards. The concentration of 1-Pentadecene in unknown samples can then be determined by interpolating their peak area ratios from this calibration curve.

Data Presentation

The quantitative performance of the method should be evaluated through a validation process. The following tables summarize typical validation data for the quantitative analysis of 1-Pentadecene by GC-FID.

Table 1: Linearity

Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
1.0	0.021
5.0	0.105
10.0	0.212
25.0	0.528
50.0	1.055
100.0	2.110
Correlation Coefficient (r²)	> 0.999

Table 2: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Precision (%RSD, n=6)	< 2%
Accuracy (% Recovery)	98-102%

Visualizations

Caption: Experimental workflow for the quantitative analysis of 1-Pentadecene by GC-FID.

Caption: Key parameters for validating the GC-FID method for 1-Pentadecene analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. environics.com [environics.com]
• 5. benchchem.com [benchchem.com]
• 6. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]

Application Notes and Protocols for NMR Spectroscopy of 1-Pentadecene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the preparation of 1-pentadecene (B78149) samples for Nuclear Magnetic Resonance (NMR) spectroscopy. The following sections outline the necessary materials, step-by-step procedures, and expected spectral data to ensure high-quality, reproducible results.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. For long-chain alkenes like 1-pentadecene, NMR provides critical information about the double bond and the aliphatic chain. Proper sample preparation is paramount to obtaining high-resolution spectra free from artifacts. These notes provide a comprehensive guide for the preparation and analysis of 1-pentadecene by ¹H and ¹³C NMR.

Materials and Reagents

• Sample: 1-Pentadecene

• Deuterated Solvent: Chloroform-d (CDCl₃) is the most common and suitable solvent for non-polar compounds like 1-pentadecene.[1][2][3][4][5] Its residual proton signal at ~7.26 ppm does not interfere with the signals of 1-pentadecene.[1][6]

• Internal Standard (Optional): Tetramethylsilane (TMS) can be used as an internal standard for chemical shift referencing (0.00 ppm).[2][6] Many commercially available deuterated solvents already contain TMS.[7]

• NMR Tubes: High-quality, 5 mm NMR tubes are recommended to ensure good magnetic field homogeneity.[7][8]

• Pipettes: Glass Pasteur pipettes.

• Filtration Material: A small plug of glass wool or a Kimwipe to filter the sample solution.[7][9]

• Vials: Small glass vials for dissolving the sample.

• Cleaning Solvents: Acetone (B3395972) and deionized water for cleaning NMR tubes.[9][10]

Quantitative Data Summary

The following tables summarize the recommended sample parameters and expected chemical shifts for 1-pentadecene in CDCl₃.

Table 1: Sample Preparation Parameters

Parameter	Recommended Value	Notes
Analyte	1-Pentadecene	-
Deuterated Solvent	Chloroform-d (CDCl₃)	Provides good solubility and minimal spectral interference.[1][2][3][4][5]
¹H NMR Concentration	5-25 mg in 0.6-0.7 mL of solvent	This concentration is typically sufficient for obtaining a good signal-to-noise ratio in a few minutes.[8][11]
¹³C NMR Concentration	50-100 mg in 0.6-0.7 mL of solvent	A higher concentration is needed due to the lower natural abundance and sensitivity of the ¹³C nucleus.[11]
Solvent Volume	0.6 - 0.7 mL	Corresponds to a sample depth of approximately 4-5 cm in a standard 5 mm NMR tube.[9][10]
Internal Standard	TMS (0.05% v/v)	Often pre-mixed in the deuterated solvent.[7]

Table 2: Expected ¹H and ¹³C Chemical Shifts for 1-Pentadecene in CDCl₃

Nucleus	Functional Group	Chemical Shift (ppm)	Multiplicity
¹H	=CH₂ (Terminal vinyl)	~4.87 - 5.06	m
¹H	-CH= (Internal vinyl)	~5.80 (Calculated)	m
¹H	-CH₂- (Allylic)	~2.00	m
¹H	-CH₂- (Aliphatic chain)	~1.26	br s
¹H	-CH₃ (Terminal methyl)	~0.88	t
¹³C	=CH₂ (Terminal vinyl)	~114.13	t
¹³C	-CH= (Internal vinyl)	~139.23	d
¹³C	-CH₂- (Aliphatic chain)	~22.78 - 33.92	t
¹³C	-CH₃ (Terminal methyl)	~14.14	q

Data is based on publicly available spectra and may vary slightly depending on experimental conditions.[12]

Experimental Protocols

NMR Tube Cleaning Protocol

• Rinse the NMR tube and cap thoroughly with acetone.[9][10]

• Follow with several rinses with deionized water.

• Rinse again with acetone to facilitate drying.

• Place the NMR tubes horizontally in an oven at a temperature not exceeding 100°C to dry completely.[9] Alternatively, dry the tubes with a stream of dry nitrogen or under vacuum.[7]

• Allow the tubes to cool to room temperature before use.

1-Pentadecene Sample Preparation Protocol

• Weighing the Sample: Accurately weigh the desired amount of 1-Pentadecene into a clean, dry glass vial. For ¹H NMR, 5-25 mg is typically sufficient, while for ¹³C NMR, 50-100 mg is recommended.[11]

• Dissolving the Sample: Add approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) to the vial.[9] Gently swirl or vortex the vial to ensure the 1-pentadecene is fully dissolved.

• Filtering the Sample: To remove any particulate matter that could degrade spectral quality, filter the solution directly into the NMR tube.[7][11] This can be achieved by passing the solution through a Pasteur pipette with a small plug of glass wool or a Kimwipe.[7][9]

• Capping and Labeling: Cap the NMR tube securely. Label the tube clearly with the sample identity using a permanent marker.[11] Do not use paper labels as they can interfere with the sample spinning in the spectrometer.

• Final Check: Ensure the sample is free of air bubbles by gently tapping the tube. Wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol (B130326) or acetone to remove any contaminants before inserting it into the spectrometer.[8][13]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the NMR sample preparation for 1-pentadecene.

Caption: Workflow for 1-Pentadecene NMR Sample Preparation and Analysis.

References

• 1. allanchem.com [allanchem.com]
• 2. NMR Solvents [sigmaaldrich.com]
• 3. modgraph.co.uk [modgraph.co.uk]
• 4. Chloroform - Wikipedia [en.wikipedia.org]
• 5. modgraph.co.uk [modgraph.co.uk]
• 6. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 7. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 8. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 9. sites.bu.edu [sites.bu.edu]
• 10. m.youtube.com [m.youtube.com]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. as.nyu.edu [as.nyu.edu]

Application Note: 1H and 13C NMR Spectral Analysis of 1-Pentadecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecene (B78149) is a long-chain aliphatic alkene that serves as a valuable intermediate in organic synthesis and is a component of various natural products. Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the structural elucidation and purity assessment of such compounds. This application note provides a detailed protocol and spectral analysis of 1-pentadecene using 1H and 13C NMR spectroscopy. The data presented herein can be used as a reference for the characterization of 1-pentadecene and related long-chain terminal alkenes.

Data Presentation

The 1H and 13C NMR spectral data for 1-pentadecene, recorded in deuterated chloroform (B151607) (CDCl3), are summarized in the tables below. These tables provide chemical shifts (δ), multiplicities, coupling constants (J), and assignments for the key signals.

Table 1: 1H NMR Spectral Data of 1-Pentadecene in CDCl3

Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration	Assignment
H-1a	~4.92	ddt	J_trans_ = 17.0, J_gem_ = 1.8, J_allylic_ = 1.4	1H	=CHH (trans to H-2)
H-1b	~4.98	ddt	J_cis_ = 10.2, J_gem_ = 1.8, J_allylic_ = 1.4	1H	=CHH (cis to H-2)
H-2	~5.81	ddt	J_trans_ = 17.0, J_cis_ = 10.2, J_vicinal_ = 6.7	1H	-CH=
H-3	~2.04	m	-	2H	=CH-CH₂-
H-4 to H-14	~1.26	br s	-	22H	-(CH₂)₁₁-
H-15	~0.88	t	J = 6.8	3H	-CH₃

Note: The chemical shifts for the vinylic protons (H-1a, H-1b, and H-2) are complex multiplets. The provided values are approximate centers of the multiplets. Coupling constants are typical values for terminal alkenes.

Table 2: 13C NMR Spectral Data of 1-Pentadecene in CDCl3[1]

Carbon	Chemical Shift (δ, ppm)	Assignment
C-1	114.1	=CH₂
C-2	139.2	-CH=
C-3	33.9	=CH-C H₂-
C-4	29.1	-CH₂-
C-5 to C-12	29.3 - 29.7	-(CH₂)₈-
C-13	31.9	-CH₂-
C-14	22.7	-CH₂-
C-15	14.1	-CH₃

Note: The assignments for the central methylene (B1212753) carbons (C-5 to C-12) are approximate due to signal overlap in the broadband-decoupled spectrum.

Experimental Protocols

A detailed methodology for acquiring high-quality 1H and 13C NMR spectra of 1-pentadecene is provided below.

Sample Preparation

• Sample Quantity : For 1H NMR, dissolve 5-10 mg of 1-pentadecene in approximately 0.6 mL of deuterated chloroform (CDCl3). For 13C NMR, a more concentrated sample of 20-50 mg in 0.6 mL of CDCl3 is recommended to achieve a good signal-to-noise ratio in a reasonable time.

• Solvent : Use high-purity CDCl3 containing tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm).

• NMR Tube : Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is sufficient to be within the detection region of the NMR probe (typically 4-5 cm).

• Filtration : If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to avoid magnetic field inhomogeneities.

NMR Data Acquisition

• Instrumentation : The spectra should be acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Locking and Shimming : Insert the sample into the spectrometer and lock onto the deuterium (B1214612) signal of the CDCl3. Perform automated or manual shimming to optimize the magnetic field homogeneity and obtain sharp, symmetrical peaks.

• 1H NMR Parameters :

  • Pulse Sequence : Standard single-pulse experiment.

  • Number of Scans (NS) : 8 to 16 scans are typically sufficient.

  • Acquisition Time (AQ) : 2-4 seconds.

  • Relaxation Delay (D1) : 1-2 seconds.

  • Spectral Width : Set to cover the expected range of proton signals (e.g., 0 to 10 ppm).

• 13C NMR Parameters :

  • Pulse Sequence : Standard proton-decoupled single-pulse experiment.

  • Number of Scans (NS) : A higher number of scans (e.g., 1024 or more) is generally required due to the low natural abundance of 13C.

  • Acquisition Time (AQ) : 1-2 seconds.

  • Relaxation Delay (D1) : 2-5 seconds. A longer delay may be necessary for the quantitative analysis of quaternary carbons, though none are present in 1-pentadecene.

  • Spectral Width : Set to cover the expected range of carbon signals (e.g., 0 to 150 ppm).

• Data Processing :

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the signals in the 1H NMR spectrum.

  • Perform peak picking to identify the chemical shifts of all signals.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the structural correlations for the NMR analysis of 1-pentadecene.

Caption: Experimental workflow for NMR analysis of 1-Pentadecene.

Caption: Structural correlations of 1H and 13C NMR signals for 1-Pentadecene.

Application Notes and Protocols for the Synthesis of 1-Pentadecene via the Wittig Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Wittig reaction is a cornerstone of modern organic synthesis, providing a reliable and versatile method for the formation of alkenes from carbonyl compounds.[1][2][3][4][5][6] Developed by Georg Wittig, for which he was awarded the Nobel Prize in Chemistry in 1979, this reaction's primary advantage is the precise control it offers over the location of the newly formed carbon-carbon double bond, which is often a challenge with other methods like alcohol dehydration.[3] The reaction involves the nucleophilic addition of a phosphorus ylide (a Wittig reagent) to an aldehyde or ketone, which proceeds through a four-membered ring intermediate called an oxaphosphetane to yield the desired alkene and a phosphine (B1218219) oxide byproduct.[5][7][8]

This document provides a detailed protocol for the synthesis of 1-pentadecene (B78149), a long-chain terminal alkene. The synthesis follows a two-step procedure: first, the preparation of tetradecyltriphenylphosphonium bromide, and second, the subsequent Wittig reaction with formaldehyde (B43269) to yield the final product.

Experimental Protocols

This protocol is divided into two main parts: the synthesis of the necessary phosphonium (B103445) salt and the final Wittig reaction to produce 1-pentadecene.

Part 1: Synthesis of Tetradecyltriphenylphosphonium Bromide

This procedure outlines the preparation of the Wittig salt from 1-bromotetradecane (B124005) and triphenylphosphine (B44618).

Materials:

• 1-Bromotetradecane

• Triphenylphosphine (PPh₃)

• Anhydrous Toluene

• Anhydrous Diethyl Ether

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Filtration apparatus (Büchner funnel)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.

• Add 1-bromotetradecane (1.0 eq) to the solution.

• Heat the mixture to reflux for 24-48 hours. The phosphonium salt will begin to precipitate from the solution as a white solid.[9]

• After the reaction is complete, cool the mixture to room temperature to maximize precipitation.

• Collect the white solid by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the resulting tetradecyltriphenylphosphonium bromide salt under vacuum. The product can be stored under an inert atmosphere until needed.

Part 2: Synthesis of 1-Pentadecene via Wittig Reaction

This procedure details the formation of the phosphorus ylide and its subsequent reaction with formaldehyde.

Materials:

• Tetradecyltriphenylphosphonium bromide (from Part 1)

• n-Butyllithium (n-BuLi) in hexanes, or Sodium bis(trimethylsilyl)amide (NaHMDS)

• Anhydrous Tetrahydrofuran (THF)

• Formaldehyde (or paraformaldehyde)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Hexanes (for extraction)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Flame-dried, two-neck round-bottom flask

• Syringes and needles

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Ylide Generation:

  • Under an inert atmosphere, add tetradecyltriphenylphosphonium bromide (1.0 eq) to a flame-dried, two-neck round-bottom flask containing a magnetic stir bar.

  • Add anhydrous THF via syringe and cool the resulting suspension to 0 °C in an ice bath.

  • Slowly add a strong base such as n-butyllithium or NaHMDS (1.05 eq) dropwise via syringe.[10] The formation of the ylide is indicated by a distinct color change, often to orange or deep red.[9][10]

  • Stir the mixture at 0 °C for 1 hour to ensure complete ylide formation.

• Wittig Reaction:

  • While maintaining the temperature at 0 °C, slowly add a solution of formaldehyde (1.0 eq) in anhydrous THF to the ylide solution. Note: Formaldehyde is a gas; paraformaldehyde can be depolymerized by heating just before use, or a commercially available solution can be used.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[10]

• Workup and Purification:

  • Upon completion, cool the flask in an ice bath and carefully quench the reaction by the slow, dropwise addition of a saturated aqueous NH₄Cl solution.[9][10]

  • Transfer the mixture to a separatory funnel and extract the product with hexanes (3 times).[10]

  • Combine the organic layers and wash sequentially with water and then brine.[9]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[10]

  • The crude product will contain 1-pentadecene and the triphenylphosphine oxide byproduct. Purify the 1-pentadecene by flash column chromatography on silica gel, eluting with 100% hexanes. 1-pentadecene is nonpolar and will elute first.

Data Presentation

Table 1: Reaction Parameters and Yields

Parameter	Tetradecyltriphenylphosphonium Bromide	1-Pentadecene
Molecular Formula	C₃₂H₄₄BrP	C₁₅H₃₀
Molar Mass ( g/mol )	539.58[11]	210.40[12]
Reactant 1	1-Bromotetradecane	Tetradecyltriphenylphosphonium Bromide
Reactant 2	Triphenylphosphine	Formaldehyde
Base	N/A	n-Butyllithium
Solvent	Toluene	Tetrahydrofuran (THF)
Reaction Time	24-48 hours	4-12 hours
Reaction Temperature	Reflux (~111 °C)	0 °C to Room Temperature
Theoretical Yield	Dependent on starting material scale	Dependent on starting material scale
Typical % Yield	>90%	70-85% (after purification)

Table 2: Spectroscopic Data for 1-Pentadecene Characterization

Analysis	Observed Data
¹H NMR (CDCl₃, ppm)	δ 5.85-5.75 (m, 1H, -CH=), 5.00-4.90 (m, 2H, =CH₂), 2.05 (q, 2H, allylic CH₂), 1.26 (br s, 22H, -(CH₂)₁₁-), 0.88 (t, 3H, -CH₃)[13]
¹³C NMR (CDCl₃, ppm)	δ 139.2, 114.1, 33.9, 31.9, 29.7, 29.6, 29.5, 29.4, 29.3, 29.1, 28.9, 22.7, 14.1[13][14]
GC-MS (m/z)	210 (M+), 97, 83, 69, 55, 43[13][15]

Visualizations

Caption: Chemical pathway for the synthesis of 1-pentadecene.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. odp.library.tamu.edu [odp.library.tamu.edu]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chemimpex.com [chemimpex.com]
• 12. 1-Pentadecene [webbook.nist.gov]
• 13. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. spectrabase.com [spectrabase.com]
• 15. 1-Pentadecene [webbook.nist.gov]

Application Notes and Protocols for the Analysis of 1-Pentadecene in Environmental Samples

For: Researchers, Scientists, and Drug Development Professionals

Topic: Using 1-Pentadecene (B78149) as a Potential Biomarker for Environmental Studies

Disclaimer: The use of 1-pentadecene as a specific biomarker for environmental studies is not a well-established practice in the current scientific literature. This document provides a comprehensive overview of the known properties of 1-pentadecene, its natural sources, and detailed protocols for its analysis in environmental matrices. These protocols are based on standard methods for volatile organic compounds (VOCs) and should be considered as a framework for research and development, rather than a validated application for environmental monitoring.

Introduction

1-Pentadecene is an unsaturated aliphatic hydrocarbon, a volatile organic compound (VOC) that is found in nature.[1][2] It is a component of the essential oils of some plants, such as safflower, and is also known to be a semiochemical (a chemical involved in communication) for certain insects, like the flour beetle.[3][4] While its presence in the environment is linked to these natural sources, its utility as a specific biomarker for environmental pollution has not been established.

However, the detection and quantification of specific VOCs in environmental samples can provide insights into ecological processes and potential impacts of environmental stressors. For instance, changes in the volatile emissions of plants can be indicative of stress due to pollution or climate change. This document outlines the analytical methodologies that can be employed to measure 1-pentadecene in environmental samples, which could form the basis for future research into its potential as a biomarker.

Physicochemical Properties of 1-Pentadecene

A summary of the key physicochemical properties of 1-pentadecene is presented in Table 1. These properties are crucial for understanding its potential fate and transport in the environment and for developing appropriate analytical methods.

Property	Value	Reference
Molecular Formula	C15H30	[5][6]
Molecular Weight	210.40 g/mol	[6][7]
CAS Number	13360-61-7	[5][7]
Appearance	Clear colorless to light yellow liquid	[4]
Boiling Point	268-269 °C	[5][7]
Melting Point	-4 °C	[5][7]
Density	0.775 g/mL at 25 °C	[5][7]
Flash Point	>110 °C	[3]
Water Solubility	Not miscible or difficult to mix	[5][7]
LogP (Octanol-Water Partition Coefficient)	8.4 (estimated)	[3]

Experimental Protocols

The analysis of 1-pentadecene in environmental samples typically involves sample collection, extraction of the volatile components, and analysis by gas chromatography-mass spectrometry (GC-MS). The following protocols are generalized for the analysis of VOCs and can be adapted for 1-pentadecene.

Sample Collection

3.1.1. Water Samples

• Collect water samples in 40-mL amber glass vials with PTFE-lined septa.

• Fill the vials to the top to eliminate any headspace, which can lead to the loss of volatile compounds.

• If residual chlorine is present, add a quenching agent such as sodium thiosulfate.

• For long-term storage, preserve samples by adding a preservative like sodium bisulfate and store at 4°C.[8]

3.1.2. Soil and Sediment Samples

• Collect soil or sediment samples using a coring tool with a liner to minimize disturbance and loss of VOCs.[9]

• Immediately cap the liner after collection.[9]

• For analysis, use a sub-sampling device to transfer a known weight of the sample into a pre-weighed vial.

• Two main approaches for sample preservation are field preservation and laboratory preservation.[8]

  • Field Preservation: Add a preservative such as methanol (B129727) or sodium bisulfate to the vial in the field. This method extends the holding time.[8]

  • Laboratory Preservation: Place the unpreserved sample on ice (4 ± 2° C) and transport to the laboratory for preservation within 48 hours.[8]

3.1.3. Air Samples

• Draw a known volume of air through a sorbent tube containing a material like carbon molecular sieve.[10]

• The volatile organic compounds are trapped on the adsorbent material.[10]

• Seal the tubes and transport them to the laboratory for analysis.

Sample Preparation and Extraction

The choice of extraction method depends on the sample matrix and the concentration of the target analyte.

3.2.1. Purge and Trap (for Water and Soil/Sediment)

• This is a common method for extracting VOCs from water and soil.[11]

• An inert gas is bubbled through the sample, and the purged VOCs are trapped on a sorbent material.

• The trap is then heated, and the desorbed compounds are introduced into the GC-MS.

• For soil samples, the sample is typically dispersed in water before purging.[12]

3.2.2. Headspace Analysis (for Water and Soil/Sediment)

• The sample is placed in a sealed vial and heated to allow the volatile compounds to partition into the headspace (the gas phase above the sample).

• A sample of the headspace gas is then injected into the GC-MS.

• This method is simpler than purge and trap but may be less sensitive for some compounds.

3.2.3. Solvent Extraction (for Soil/Sediment)

• The sample is extracted with a suitable solvent, such as methanol.[13]

• An aliquot of the solvent extract is then analyzed by GC-MS.

• This method is suitable for samples with higher concentrations of VOCs.[13]

3.2.4. Solid-Phase Microextraction (SPME) (for Water and Air)

• A fused-silica fiber coated with a stationary phase is exposed to the sample (either directly immersed or in the headspace).[14]

• VOCs adsorb to the fiber, which is then inserted into the GC injector for thermal desorption and analysis.[14]

• SPME is a solvent-free and relatively simple technique.[14]

3.2.5. Thermal Desorption (for Air Samples)

• The sorbent tube used for air sampling is heated in a thermal desorption unit.[15]

• The desorbed VOCs are transferred to a cold trap to focus the analytes before injection into the GC-MS.[10]

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for the analysis of VOCs due to its high sensitivity and specificity.[11][16]

• Gas Chromatograph (GC):

  • Injector: Split/splitless or PTV (Programmable Temperature Vaporization) inlet.

  • Carrier Gas: Helium or Hydrogen.

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating a wide range of VOCs. A typical column dimension would be 30 m x 0.25 mm ID x 0.25 µm film thickness.

  • Oven Temperature Program: A temperature program is used to separate the compounds based on their boiling points. A typical program might start at 40°C, hold for a few minutes, then ramp up to 280°C.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Mass Analyzer: Quadrupole, Ion Trap, or Time-of-Flight (TOF).

  • Acquisition Mode: Full scan mode is used for identifying unknown compounds, while selected ion monitoring (SIM) mode can be used for higher sensitivity and quantitative analysis of target compounds like 1-pentadecene. The characteristic ions for 1-pentadecene would be determined from its mass spectrum.

Data Presentation

Sample ID	Matrix	Location	Collection Date	1-Pentadecene Concentration (µg/L for water, µg/kg for soil/sediment)	Analytical Method

Visualizations

Hypothetical Experimental Workflow for 1-Pentadecene Analysis

The following diagram illustrates a general workflow for the analysis of 1-pentadecene in an environmental water sample using SPME followed by GC-MS.

Caption: Workflow for 1-Pentadecene Analysis in Water.

Logical Relationship of Analytical Steps

This diagram shows the logical progression and key considerations at each stage of the analytical process for a volatile organic compound like 1-pentadecene.

Caption: Key Stages in VOC Analysis.

Conclusion

While 1-pentadecene is not currently established as a biomarker for environmental studies, its presence as a natural volatile organic compound warrants consideration for future research. The protocols outlined in this document provide a robust framework for the accurate and reliable quantification of 1-pentadecene in various environmental matrices. Further research is needed to investigate potential correlations between 1-pentadecene concentrations and specific environmental stressors to validate its use as a biomarker.

References

• 1. Showing Compound 1-Pentadecene (FDB003087) - FooDB [foodb.ca]
• 2. Human Metabolome Database: Showing metabocard for 1-Pentadecene (HMDB0031082) [hmdb.ca]
• 3. 1-pentadecene, 13360-61-7 [thegoodscentscompany.com]
• 4. 1-PENTADECENE | 13360-61-7 [chemicalbook.com]
• 5. 13360-61-7 CAS MSDS (1-PENTADECENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemwhat.com [chemwhat.com]
• 8. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 9. Soil Sampling For VOCs Best Practices [wateronline.com]
• 10. epa.gov [epa.gov]
• 11. Advances in GC-MS Analysis of Volatile Organic Compounds (VOCs) in Environmental Samples | Separation Science [sepscience.com]
• 12. clean.com.br [clean.com.br]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. DSpace [helda.helsinki.fi]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. floridadep.gov [floridadep.gov]

Application of 1-Pentadecene in Pheromone Blend Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecene (B78149) (C₁₅H₃₀) is a long-chain alkene that has been identified as a significant semiochemical in the chemical communication of several insect species. Primarily recognized for its role in the chemical ecology of the red flour beetle, Tribolium castaneum, this compound exhibits a fascinating dose-dependent effect, acting as an attractant at low concentrations and a repellent at higher concentrations.[1][2] It also functions as a defensive compound and has been investigated as a potential biomarker for detecting insect infestations in stored products.[3] Furthermore, 1-pentadecene serves as a kairomone for certain natural enemies, influencing their host-seeking behavior.[4]

These application notes provide a comprehensive overview of the role of 1-pentadecene in pheromone blend research, accompanied by detailed protocols for its analysis and behavioral evaluation.

Application Notes

Dual-Role Semiochemical in Tribolium castaneum

1-Pentadecene is a key component of the volatile profile of T. castaneum-infested products.[1][3] Its primary function in this context is as a modulator of aggregation and dispersal behavior.

• Attractant: At low concentrations, 1-pentadecene acts as an attractant, potentially signaling a suitable food source or the presence of conspecifics at a non-competitive density.[1][2]

• Repellent: At higher concentrations, it becomes a powerful repellent, likely indicating overcrowding and increased competition for resources, or serving as a defensive allomone against predators.[1][2]

This dual functionality makes 1-pentadecene a compound of interest for the development of behavior-modifying pest management strategies for stored-product pests.[5]

Kairomonal Activity

1-Pentadecene released from the larval feces of the confused flour beetle, Tribolium confusum, acts as a kairomone, attracting the larval ectoparasitoid Holepyris sylvanidis.[4] This highlights its role in tritrophic interactions and its potential application in biological control programs to enhance the efficacy of natural enemies.[6]

Synergistic and Antagonistic Interactions

The behavioral activity of 1-pentadecene can be influenced by the presence of other semiochemicals. In T. castaneum, it is released along with the aggregation pheromone 4,8-dimethyldecanal. The interplay between these compounds can lead to complex behavioral outcomes, where the blend may be more attractive than individual components at certain ratios, demonstrating synergism. Conversely, high concentrations of 1-pentadecene could potentially antagonize the attractive effect of the aggregation pheromone.[7]

Biomarker for Infestation

The presence of 1-pentadecene in the headspace of stored products is a reliable indicator of infestation by Tribolium species.[3] This has led to the development of sensitive analytical methods, such as headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS), for the early detection of these pests.[1]

Data Presentation

Table 1: Dose-Dependent Behavioral Response of Tribolium castaneum to 1-Pentadecene in a Two-Choice Olfactometer

Concentration of 1-Pentadecene	Behavioral Response	Reference
Low (e.g., 0.0025 µL)	Attraction	[4]
Intermediate	Neutral	[1]
High (e.g., 2-2.5 µg)	Repulsion	[4]

Table 2: Behavioral Response of the Parasitoid Holepyris sylvanidis to a Kairomone Blend Containing 1-Pentadecene

Stimulus	Behavioral Response	Reference
(E)-2-nonenal and 1-pentadecene (1:1 ratio, low concentration)	Attraction	[4]
(E)-2-nonenal and 1-pentadecene (1:1 ratio, high concentration)	Repulsion	[4]

Experimental Protocols

Protocol 1: Two-Choice Olfactometer Bioassay for Tribolium castaneum

This protocol details a standard method for assessing the behavioral response of T. castaneum to 1-pentadecene using a Y-tube olfactometer.[1][8]

Materials:

• Y-tube olfactometer

• Air pump with flow meter

• Charcoal filter and humidifier for airflow

• Test insects (T. castaneum adults, mixed-sex, starved for 24 hours)

• 1-Pentadecene standard

• Solvent (e.g., n-hexane)

• Filter paper discs

• Forceps

• Timer

Procedure:

• Setup: Assemble the Y-tube olfactometer and connect it to a clean, humidified air source. Adjust the airflow to a constant rate (e.g., 100 mL/min) through each arm.

• Stimulus Preparation: Prepare serial dilutions of 1-pentadecene in n-hexane to achieve the desired test concentrations.

• Application: Apply a small aliquot (e.g., 10 µL) of the 1-pentadecene solution to a filter paper disc and place it in the odor source chamber of one arm of the olfactometer. Apply 10 µL of the solvent (n-hexane) to a separate filter paper disc and place it in the other arm as a control.

• Acclimatization: Allow the system to equilibrate for 5 minutes to ensure a stable odor plume.

• Insect Introduction: Introduce a single adult T. castaneum at the base of the Y-tube.

• Observation: Observe the beetle's movement for a set period (e.g., 5 minutes). Record the first arm the beetle enters (defined as moving a certain distance, e.g., 2 cm, past the junction) and the total time spent in each arm.

• Replication: Repeat the assay with a new beetle for a sufficient number of replicates (e.g., 20-30).

• Control Measures: After every few replicates, rotate the olfactometer 180 degrees to avoid any positional bias. Clean the olfactometer thoroughly with a solvent (e.g., ethanol) and bake it at a high temperature (e.g., 120°C) between testing different concentrations.

Data Analysis:

Use a Chi-square test or a binomial test to determine if there is a significant preference for the treatment arm over the control arm. A t-test or a non-parametric equivalent can be used to compare the time spent in each arm.

Protocol 2: Headspace Volatile Collection and GC-MS Analysis

This protocol describes the collection of volatile compounds from insects or infested material using Headspace Solid-Phase Microextraction (HS-SPME) followed by analysis with Gas Chromatography-Mass Spectrometry (GC-MS).[1][9]

Materials:

• SPME device with a suitable fiber (e.g., 50/30 µm DVB/CAR/PDMS)

• Glass vials with PTFE-lined septa

• Heating block or water bath

• GC-MS system

• 1-Pentadecene standard for retention time and mass spectrum comparison

Procedure:

• Sample Preparation: Place the insect sample (e.g., a specific number of adult beetles) or infested material into a glass vial and seal it.

• Headspace Extraction (SPME):

  • Precondition the SPME fiber according to the manufacturer's instructions.

  • Place the vial in a heating block set to a specific temperature (e.g., 35-60°C).

  • Insert the SPME needle through the septum and expose the fiber to the headspace for a defined period (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds.

  • Retract the fiber back into the needle.

• GC-MS Analysis:

  • Injection: Immediately insert the SPME needle into the GC injector port, which is heated to a high temperature (e.g., 250°C) to desorb the analytes onto the column.

  • Gas Chromatography:

    • Column: Use a non-polar or mid-polarity capillary column suitable for separating long-chain hydrocarbons (e.g., HP-5MS, DB-5MS).

    • Oven Program: A typical temperature program would be: start at a low temperature (e.g., 40-50°C), hold for a few minutes, then ramp up at a controlled rate (e.g., 5-10°C/min) to a final temperature of around 250-280°C.

    • Carrier Gas: Use helium at a constant flow rate.

  • Mass Spectrometry:

    • Ionization: Use Electron Impact (EI) ionization at 70 eV.

    • Scan Range: Scan a mass range of m/z 35-500.

    • Identification: Identify 1-pentadecene by comparing its retention time and mass spectrum with that of a pure standard and by matching the mass spectrum with a library (e.g., NIST).

Protocol 3: Electroantennography (EAG) Assay

This protocol outlines the general procedure for measuring the olfactory response of an insect antenna to 1-pentadecene using EAG.[10][11]

Materials:

• EAG system (amplifier, data acquisition system)

• Micromanipulators

• Microelectrodes (glass capillaries pulled to a fine tip)

• Ag/AgCl wires

• Insect saline solution (e.g., Ringer's solution)

• Conductive gel

• Air delivery system with charcoal filter and humidifier

• Stimulus delivery controller

• Pasteur pipettes and filter paper strips

• 1-Pentadecene standard and solvent (e.g., paraffin (B1166041) oil or hexane)

Procedure:

• Electrode Preparation:

  • Pull glass capillaries to a fine point using a micropipette puller.

  • Fill the microelectrodes with insect saline solution.

  • Insert Ag/AgCl wires into the back of the microelectrodes.

• Antenna Preparation:

  • Anesthetize the insect (e.g., by chilling).

  • Excise one antenna at its base.

  • Mount the excised antenna on the EAG probe using conductive gel to establish electrical contact. The basal end is connected to the reference electrode and the distal tip to the recording electrode.

• EAG Recording Setup:

  • Place the antenna preparation in a continuous stream of humidified, purified air.

  • Allow the baseline electrical signal to stabilize.

• Stimulus Preparation and Delivery:

  • Prepare a serial dilution of 1-pentadecene in a suitable solvent.

  • Apply a known volume of the test solution onto a filter paper strip and insert it into a Pasteur pipette.

  • Deliver a puff of air through the pipette, carrying the 1-pentadecene vapor over the antenna.

• Data Acquisition: Record the resulting negative voltage deflection (the EAG response).

• Controls and Replication:

  • Use a solvent-only puff as a negative control.

  • Use a known EAG-active compound as a positive control.

  • Allow sufficient time between stimuli for the antenna to recover.

  • Randomize the order of stimulus presentation.

  • Replicate the experiment with several different antennae.

Data Analysis:

Measure the peak amplitude of the EAG response (in millivolts) for each stimulus. Normalize the responses to the response of a standard compound to allow for comparison between different preparations.

Mandatory Visualization

Workflow for 1-Pentadecene Pheromone Research.

Dose-dependent behavioral response to 1-Pentadecene.

Y-Tube Olfactometer Bioassay Workflow.

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of the Volatile Profiles of Insect Flours by (HS)-SPME/GC-MS: A Preliminary Study [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. thehive.icipe.org [thehive.icipe.org]
• 6. researchgate.net [researchgate.net]
• 7. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Detection of Specific Volatile Organic Compounds in Tribolium castaneum (Herbst) by Solid-Phase Microextraction and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The effect of 1-pentadecene on Tribolium castaneum behaviour: Repellent or attractant? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of 1-Pentadecene Derivatives for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential applications of 1-pentadecene (B78149) derivatives in the field of drug discovery. While direct research on 1-pentadecene derivatives is emerging, this document leverages established synthetic methodologies and biological activities of structurally related long-chain hydrocarbon derivatives to provide a foundational guide for researchers. The protocols and data presented herein are illustrative and aim to inspire further investigation into this promising class of molecules.

Introduction

Long-chain aliphatic compounds are integral components of biological systems, playing crucial roles in cell structure, signaling, and energy storage. The introduction of functional groups and aromatic moieties onto a long hydrocarbon chain, such as that of 1-pentadecene, can impart significant biological activity. Derivatives of long-chain alkenes have shown promise as anticancer and antimicrobial agents, suggesting that novel 1-pentadecene analogues could be a valuable source of new therapeutic leads. This document outlines synthetic strategies, potential biological targets, and detailed experimental protocols for the exploration of 1-pentadecene derivatives in a drug discovery context.

Data Presentation: Biological Activities of Long-Chain Hydrocarbon Derivatives

The following tables summarize the quantitative biological data for derivatives of long-chain hydrocarbons, which serve as a predictive reference for the potential efficacy of novel 1-pentadecene derivatives.

Table 1: Anticancer Activity of 1,5-diaryl-1,4-pentadien-3-one Derivatives

Compound ID	Structure	Cancer Cell Line	IC50 (µM)[1]
P1	1,5-bis(4-hydroxy-3-methoxyphenyl)-1,4-pentadien-3-one	HT-29 (Colon)	2.3[1]
P2	1,5-bis(4-acetoxy-3-methoxyphenyl)-1,4-pentadien-3-one	HT-29 (Colon)	2.3[1]
P3	Chalcone (B49325) Derivative	HCT116 (Colon)	0.59
P4	Chalcone Derivative	HT29 (Colon)	0.35

Table 2: Antimicrobial Activity of Heptadecane-Linked 1,2,4-Triazole Derivatives

Compound ID	Structure	Microbial Strain	MIC (µg/mL)[2]
T1	1,2,4-triazole-piperazine-stearic acid derivative	Staphylococcus aureus	3.125[2]
T2	1,2,4-triazole-piperazine-stearic acid derivative	Escherichia coli	6.25
T3	1,2,4-triazole-piperazine-stearic acid derivative	Candida albicans	12.5

Experimental Protocols

The following are detailed protocols for the synthesis and biological evaluation of 1-pentadecene derivatives, adapted from established methods for similar long-chain compounds.

Protocol 1: Synthesis of a 1-Pentadecene-Derived Chalcone Analogue

This protocol describes a Claisen-Schmidt condensation reaction to synthesize a chalcone-like derivative of 1-pentadecene.

Materials:

• 1-Pentadecene

• 4-Hydroxybenzaldehyde (B117250)

• Sodium Hydroxide (NaOH)

• Ethanol

• Hydrochloric Acid (HCl)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Oxidation of 1-Pentadecene: Oxidatively cleave the double bond of 1-pentadecene to yield tetradecanal (B130844). This can be achieved using ozonolysis followed by a reductive workup, or through other established methods like the Lemieux-Johnson oxidation.

• Claisen-Schmidt Condensation:

  • In a round-bottom flask, dissolve 10 mmol of the resulting tetradecanal and 10 mmol of 4-hydroxybenzaldehyde in 50 mL of ethanol.

  • To this solution, add 20 mL of a 10% aqueous NaOH solution dropwise while stirring at room temperature.

  • Continue stirring the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, neutralize the reaction mixture with 1 M HCl until it reaches pH 7.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to yield the pure 1-pentadecene-derived chalcone analogue.

Protocol 2: In Vitro Anticancer Activity Assay (MTT Assay)

This protocol details the evaluation of the cytotoxic effects of synthesized 1-pentadecene derivatives on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HT-29, HCT116)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Synthesized 1-pentadecene derivatives dissolved in DMSO

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000 cells per well in 100 µL of complete growth medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the synthesized compounds in the growth medium. Add 100 µL of the compound solutions to the wells, resulting in final concentrations ranging from 0.1 to 100 µM. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • Add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Mandatory Visualizations

Signaling Pathway Diagram

References

• 1. New antitumoral agents I: In vitro anticancer activity and in vivo acute toxicity of synthetic 1,5-bis(4-hydroxy-3-methoxyphenyl)-1,4-pentadien-3-one and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and Synthesis of Heptadecane-Linked 1,2,4-Triazoles as Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying 1-Pentadecene in Microbial Metabolism

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 1-pentadecene (B78149) as a substrate in microbial metabolism studies. The following sections detail the theoretical background, experimental protocols, and data interpretation relevant to understanding how microorganisms degrade this long-chain alkene. This information is valuable for researchers in bioremediation, biofuel production, and drug discovery, where microbial metabolic pathways can be harnessed for various biotechnological applications.

Introduction

1-Pentadecene (C₁₅H₃₀) is a long-chain alpha-olefin that can serve as a carbon and energy source for various microorganisms.[1] The microbial metabolism of alkenes is a key process in the natural biogeochemical cycling of hydrocarbons and has significant potential in bioremediation of environments contaminated with petroleum products. Understanding the enzymatic and genetic machinery that enables microbes to break down 1-pentadecene can lead to the discovery of novel biocatalysts and the development of engineered microorganisms for specific industrial purposes.

Studies on organisms such as Micrococcus cerificans have shown that the metabolism of 1-pentadecene can proceed via two primary routes: attack at the terminal methyl group (ω-oxidation) and attack at the double bond.[1][2] The initial oxidation of the methyl group leads to the formation of 14-pentadecenoic acid, while oxidation of the double bond can result in the formation of an epoxide, followed by cleavage and the release of formaldehyde (B43269).[1][2]

Key Metabolic Pathways and Enzymes

The microbial degradation of 1-pentadecene is initiated by oxygenase enzymes. Alkene monooxygenases (EC 1.14.13.69) are a key class of enzymes that catalyze the epoxidation of the double bond.[3] Alternatively, alkane hydroxylases, such as those from the AlmA family, can catalyze the oxidation of the terminal methyl group of long-chain alkanes and potentially alkenes. The subsequent metabolism of the resulting fatty acids or alcohols typically proceeds through the β-oxidation pathway.

The genetic regulation of these pathways is often controlled by transcriptional regulators that sense the presence of the hydrocarbon substrate. For example, in some bacteria, regulators from the LuxR/MalT, AraC/XylS, GntR, and TetR families are known to control the expression of alkane hydroxylase genes.[4]

Data Presentation

Table 1: Expected Fatty Acid Profile of Micrococcus cerificans Grown on 1-Pentadecene as the Sole Carbon Source

Fatty Acid	Expected Relative Abundance (%)	Metabolic Origin
14-Pentadecenoic acid (C15:1)	Major	ω-oxidation of the terminal methyl group of 1-pentadecene.[1][2]
Pentadecanoic acid (C15:0)	Minor	Saturation of 14-pentadecenoic acid.
Other odd-chain fatty acids	Trace	Further metabolism and chain shortening.
Even-chain fatty acids	Not expected	1-Pentadecene is an odd-chain hydrocarbon.

Table 2: Expected Growth Kinetics of a Hydrocarbon-Degrading Bacterium on 1-Pentadecene

Parameter	Expected Value	Method of Determination
Lag Phase (hours)	4 - 12	Monitoring optical density (OD₆₀₀) over time.[5][6]
Exponential Growth Rate (µ) (h⁻¹)	0.1 - 0.3	Calculation from the logarithmic phase of the growth curve.[5][7][8]
Maximum OD₆₀₀	0.8 - 1.5	Spectrophotometric measurement at the stationary phase.[6]
1-Pentadecene Degradation Rate (mg/L/h)	5 - 20	Gas Chromatography-Mass Spectrometry (GC-MS) analysis of residual substrate.

Experimental Protocols

Protocol 1: Culturing Microorganisms on 1-Pentadecene as the Sole Carbon Source

This protocol describes the cultivation of bacteria in a minimal salts medium with 1-pentadecene supplied as the sole source of carbon and energy. Due to the volatile nature of 1-pentadecene, a two-phase culture system or vapor-phase feeding is recommended.

Materials:

• Minimal Salts Medium (MSM) (e.g., M9 medium)

• Sterile 250 mL glass flasks with Teflon-lined screw caps (B75204) or foam stoppers

• 1-Pentadecene (≥98% purity)

• Bacterial inoculum (e.g., Micrococcus cerificans, Pseudomonas sp., or an environmental isolate)

• Incubator shaker

Procedure:

• Prepare the MSM and dispense 50 mL into each flask. Autoclave and cool to room temperature.

• Inoculate the MSM with 1 mL of a pre-culture of the desired microorganism grown in a rich medium (e.g., Luria-Bertani broth) and washed twice with sterile MSM.

• Add 1-pentadecene to the culture. Two common methods are:

  • Direct Addition: Add 0.1% (v/v) of 1-pentadecene directly to the medium. This creates a two-phase system.

  • Vapor Phase Feeding: Place a small, sterile glass vial containing 1 mL of 1-pentadecene inside the larger flask, ensuring it remains upright. The volatile hydrocarbon will diffuse into the medium.

• Seal the flasks and incubate at the optimal growth temperature for the microorganism (e.g., 30°C) with shaking at 150-200 rpm.

• Monitor bacterial growth by measuring the optical density at 600 nm (OD₆₀₀) at regular intervals. For cultures with a separate hydrocarbon phase, ensure proper mixing before taking a sample and allow any droplets to settle.

Protocol 2: Fatty Acid Methyl Ester (FAME) Analysis by GC-MS

This protocol details the extraction and derivatization of cellular fatty acids to their corresponding methyl esters for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[2][9][10]

Materials:

• Bacterial cell pellet (from Protocol 1)

• Reagent 1 (Saponification): 45 g NaOH, 150 mL methanol, 150 mL distilled water

• Reagent 2 (Methylation): 325 mL 6.0 N HCl, 275 mL methanol

• Reagent 3 (Extraction): 200 mL hexane, 200 mL methyl tert-butyl ether

• Reagent 4 (Base Wash): 10.8 g NaOH in 900 mL distilled water

• Glass tubes with Teflon-lined caps

• Water bath or heating block

• Vortex mixer

• Clinical rotator

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

• Harvesting: Harvest approximately 40 mg of bacterial cells from a culture plate or by centrifuging a liquid culture. Place the cell pellet in a clean glass tube.

• Saponification: Add 1.0 mL of Reagent 1 to the tube. Seal tightly, vortex, and heat at 100°C for 30 minutes, with vigorous vortexing every 5-10 minutes.

• Methylation: Cool the tube and add 2.0 mL of Reagent 2. Seal and heat at 80°C for 10 minutes.

• Extraction: Cool the tube and add 1.25 mL of Reagent 3. Seal and gently mix on a clinical rotator for 10 minutes.

• Phase Separation: Centrifuge the tube to separate the phases. Transfer the upper organic phase containing the FAMEs to a clean tube.

• Base Wash: Add 3.0 mL of Reagent 4 to the organic phase. Seal and rotate for 5 minutes.

• Sample Collection: Centrifuge and transfer the upper organic phase to a GC vial for analysis.

• GC-MS Analysis: Inject the sample into the GC-MS. Use a suitable column (e.g., HP-5ms) and a temperature program to separate the FAMEs. Identify the fatty acids based on their mass spectra and retention times compared to known standards. A typical temperature program might be: hold at 100°C for 2 min, ramp to 250°C at 4°C/min.[9]

Protocol 3: Spectrophotometric Assay for Formaldehyde Release

This protocol is used to detect the release of formaldehyde, an indicator of metabolic attack at the double bond of 1-pentadecene.[1] The assay is based on the reaction of formaldehyde with a chromogenic reagent.

Materials:

• Bacterial cell suspension (resting cells grown on 1-pentadecene)

• Phosphate (B84403) buffer (50 mM, pH 7.0)

• 1-Pentadecene

• Spectrophotometer

• Chromotropic acid reagent or other formaldehyde-specific reagent (e.g., pararosaniline).[11]

• Sulfuric acid

Procedure:

• Cell Preparation: Grow bacteria on 1-pentadecene as described in Protocol 1. Harvest the cells by centrifugation, wash twice with phosphate buffer, and resuspend in the same buffer to a known OD₆₀₀ (e.g., 1.0).

• Reaction Setup: In a sealed vial, combine 5 mL of the cell suspension with 0.1% (v/v) 1-pentadecene. Include a control vial with heat-killed cells.

• Incubation: Incubate the vials with shaking at the optimal temperature for a defined period (e.g., 1-4 hours).

• Sample Collection: At time intervals, remove an aliquot of the cell suspension and centrifuge to pellet the cells. The supernatant will be used for the formaldehyde assay.

• Colorimetric Reaction (using Chromotropic Acid):

  • To 1 mL of the supernatant, add 4 mL of concentrated sulfuric acid and a small amount of solid chromotropic acid.

  • Heat the mixture in a boiling water bath for 30 minutes.

  • Cool the solution to room temperature.

  • Measure the absorbance at 570 nm.

• Quantification: Create a standard curve using known concentrations of formaldehyde to determine the amount of formaldehyde released by the bacterial culture.

Mandatory Visualizations

Caption: Proposed metabolic pathways for 1-pentadecene degradation in bacteria.

Caption: Workflow for studying 1-pentadecene metabolism.

References

• 1. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 2. gcms.cz [gcms.cz]
• 3. Alkene monooxygenase - Wikipedia [en.wikipedia.org]
• 4. sandia.gov [sandia.gov]
• 5. ramauniversity.ac.in [ramauniversity.ac.in]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. mlsu.ac.in [mlsu.ac.in]
• 9. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. psau.sa.elsevierpure.com [psau.sa.elsevierpure.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of 1-Pentadecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecene is a long-chain alpha-olefin that serves as a valuable intermediate in the synthesis of various specialty chemicals, including surfactants, lubricants, and polymers. In the pharmaceutical and drug development sectors, it can be encountered as a raw material, an impurity, or a degradation product. Accurate and reliable quantification of 1-Pentadecene is crucial for quality control, process optimization, and stability studies. High-Performance Liquid Chromatography (HPLC) offers a robust and versatile platform for the analysis of such non-volatile compounds.

However, 1-Pentadecene lacks a strong chromophore, making its detection by standard UV-Vis detectors challenging, especially at low concentrations. This application note details a proposed HPLC method utilizing a universal detector, specifically a Charged Aerosol Detector (CAD), which is well-suited for the analysis of non-chromophoric and non-volatile compounds. An alternative method employing a Refractive Index (RI) detector is also presented.

Principle of Detection

Charged Aerosol Detection (CAD): The eluent from the HPLC column is nebulized, and the resulting droplets are dried to form analyte particles. These particles are then charged by a corona discharge and detected by an electrometer. The signal is proportional to the mass of the analyte, providing a near-uniform response for non-volatile compounds, making it an ideal choice for quantifying compounds like 1-Pentadecene without the need for derivatization.[1][2][3][4][5][6]

Refractive Index (RI) Detection: This detector measures the difference in the refractive index between the mobile phase and the eluent containing the analyte.[7] While less sensitive than CAD and incompatible with gradient elution, it offers a simple and cost-effective solution for isocratic separations of non-chromophoric compounds at higher concentrations.[7][8]

Proposed HPLC Method with Charged Aerosol Detection (CAD)

This section outlines a detailed protocol for a proposed reverse-phase HPLC method for the quantitative analysis of 1-Pentadecene using a Charged Aerosol Detector.

Quantitative Data Summary (Proposed)

The following table summarizes the expected quantitative performance of the proposed HPLC-CAD method. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Proposed Value
Retention Time	~ 8.5 min
Linearity (r²)	> 0.998
Limit of Detection (LOD)	~ 5 ng on-column
Limit of Quantification (LOQ)	~ 15 ng on-column
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Protocol

1. Materials and Reagents:

• 1-Pentadecene standard (≥99% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, deionized)

• Methanol (B129727) (HPLC grade)

• Hexane (B92381) (HPLC grade)

2. Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven.

• Charged Aerosol Detector (CAD).

• Newcrom R1 column (4.6 x 150 mm, 5 µm particle size) or equivalent C18 column.[9][10]

3. Chromatographic Conditions:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 80% B

  • 2-10 min: 80% to 100% B

  • 10-15 min: 100% B

  • 15.1-20 min: 80% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Injection Volume: 10 µL

• CAD Settings:

  • Evaporation Temperature: 35 °C

  • Gas (Nitrogen) Pressure: 35 psi

  • Data Collection Rate: 10 Hz

4. Standard Solution Preparation:

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Pentadecene standard and dissolve it in 10 mL of hexane.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

5. Sample Preparation:

• Accurately weigh the sample containing 1-Pentadecene.

• Perform a liquid-liquid extraction using hexane to isolate the non-polar components, including 1-Pentadecene.

• Evaporate the hexane extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of methanol.

• Filter the reconstituted sample through a 0.45 µm PTFE syringe filter before injection.

6. Data Analysis:

• Construct a calibration curve by plotting the peak area of the 1-Pentadecene standards against their corresponding concentrations.

• Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (r²).

• Quantify the amount of 1-Pentadecene in the samples by interpolating their peak areas from the calibration curve.

Alternative HPLC Method with Refractive Index (RI) Detection

For laboratories not equipped with a CAD, an isocratic HPLC method with an RI detector can be employed.

Quantitative Data Summary (Alternative)

Parameter	Alternative Value
Retention Time	~ 6.2 min
Linearity (r²)	> 0.995
Limit of Detection (LOD)	~ 500 ng on-column
Limit of Quantification (LOQ)	~ 1500 ng on-column
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Experimental Protocol

1. Instrumentation:

• HPLC system with an isocratic pump, manual injector or autosampler, and column oven.

• Refractive Index (RI) Detector.

• C18 column (4.6 x 250 mm, 5 µm particle size).

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile/Methanol (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• RI Detector Temperature: 35 °C

3. Standard and Sample Preparation:

• Follow the same procedures as described for the HPLC-CAD method, ensuring that the final solvent for reconstitution is the same as the mobile phase.

Visualizations

References

• 1. No chromophore – no HPLC analysis? [event.on24.com]
• 2. waters.com [waters.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. Charged aerosol detector - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. RI Detector HPLC | SCION Instruments [scioninstruments.com]
• 8. A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. lcms.cz [lcms.cz]

Technical Notes & Optimization

Troubleshooting peak tailing in 1-Pentadecene GC analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve peak tailing issues encountered during the Gas Chromatography (GC) analysis of 1-pentadecene (B78149).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC analysis?

A1: Peak tailing is a common chromatographic issue where the peak shape is asymmetrical, with a trailing edge that extends from the peak maximum.[1] An ideal GC peak should be symmetrical, resembling a Gaussian distribution.[1][2] This distortion can negatively impact the accuracy and reproducibility of your analysis by decreasing the resolution between adjacent peaks and leading to inaccurate peak integration and quantification.[1][3]

Q2: Why is my 1-pentadecene peak tailing?

A2: Peak tailing for a non-polar alkene like 1-pentadecene is often due to physical or mechanical issues in the GC system rather than strong chemical interactions, although chemical activity can still play a role. The primary causes can be categorized into three areas: the inlet system, the GC column, and the analytical method parameters.

Q3: How can the inlet system cause peak tailing for 1-pentadecene?

A3: The inlet is a frequent source of peak tailing. Common issues include:

• Contaminated Inlet Liner: Over time, the liner can accumulate non-volatile residues from previous samples, creating active sites or a distorted sample path.

• Septum Degradation: Particles from a worn-out septum can fall into the liner, obstructing the sample path.

• Improper Column Installation: If the column is not installed at the correct depth in the inlet, it can create dead volume, leading to peak broadening and tailing.[4]

• Incorrect Injection Speed: A slow injection can cause the sample to vaporize inefficiently, resulting in a broad, tailing peak.[5]

Q4: What column-related problems can lead to peak tailing?

A4: The analytical column is another critical component that can contribute to peak tailing:

• Column Contamination: Accumulation of non-volatile material at the head of the column can interfere with the partitioning of the analyte between the carrier gas and the stationary phase.[3][5]

• Poor Column Cut: A ragged or uneven cut at the column inlet can disrupt the flow of the carrier gas, causing turbulence and peak distortion.[4][6][7]

• Column Activity: Although less common for non-polar analytes, a degraded stationary phase can expose active silanol (B1196071) groups, leading to unwanted interactions and peak tailing.[5]

• Stationary Phase Mismatch: Using a highly polar column for a non-polar analyte like 1-pentadecene can sometimes lead to poor peak shape if there are any active sites.

Q5: Which method parameters can influence peak tailing?

A5: The settings of your GC method can significantly impact peak shape:

• Low Inlet Temperature: If the inlet temperature is too low, 1-pentadecene may not vaporize completely or quickly, leading to a slow and incomplete transfer onto the column.[7]

• Sub-optimal Carrier Gas Flow Rate: A flow rate that is too low can lead to increased diffusion of the analyte band, resulting in broader and potentially tailing peaks.

• Solvent Effects: Injecting a large volume of a solvent that is not compatible with the stationary phase can cause peak distortion, including tailing.

Troubleshooting Guide

If you are experiencing peak tailing with 1-pentadecene, follow this systematic troubleshooting guide.

Step 1: Initial Assessment and System Check

First, determine the extent of the problem. Are all peaks in the chromatogram tailing, or is it specific to 1-pentadecene?

• All Peaks Tailing: This usually points to a physical or mechanical issue, such as a poor column installation, a leak, or a problem with the inlet.[4]

• Only 1-Pentadecene (or later eluting peaks) Tailing: This may indicate a chemical interaction or an issue with method parameters, such as an inappropriate temperature setting.

Step 2: Inlet Maintenance

The inlet is the most common source of problems. Start your troubleshooting here.

• Replace the Inlet Liner and Septum: These are consumable parts and should be replaced regularly. A fresh, clean liner and a new septum can often resolve peak tailing.

• Check Column Installation: Ensure the column is cut cleanly and squarely.[4][6][7] Verify the correct installation depth in the inlet according to your instrument's manual.

Step 3: Column Care

If inlet maintenance does not resolve the issue, attend to the column.

• Trim the Column: Cut 15-20 cm from the front of the column to remove any contaminated sections.[6]

• Condition the Column: After trimming, condition the column according to the manufacturer's instructions to remove any residual contaminants.

Step 4: Method Parameter Optimization

If the problem persists, review your GC method parameters.

• Increase Inlet Temperature: Ensure the inlet temperature is sufficiently high to ensure the rapid and complete vaporization of 1-pentadecene.

• Optimize Carrier Gas Flow Rate: Check that the carrier gas flow rate is set to the optimal level for your column dimensions.

• Review Injection Volume and Solvent: If possible, try reducing the injection volume. Ensure the solvent is appropriate for a non-polar analyte and column.

Data Presentation

The quality of a chromatographic peak is often assessed by its asymmetry factor (As) or tailing factor (Tf). An ideal symmetrical peak has an As or Tf of 1.0.

Peak Characteristic	Asymmetry Factor (As)	Tailing Factor (Tf)	Theoretical Plates (N)	Interpretation
Excellent Peak	1.0 - 1.2	1.0 - 1.2	High	Symmetrical peak, good column efficiency.
Acceptable Peak	1.2 - 1.5	1.2 - 1.5	Moderate	Minor tailing, generally acceptable for quantification.[2][3]
Tailing Peak	> 1.5	> 1.5	Low	Significant tailing, requires troubleshooting.[2][3]
Severe Tailing	> 2.0	> 2.0	Very Low	Unacceptable for quantitative analysis.[2]

Note: The Asymmetry Factor is typically measured at 10% of the peak height, while the Tailing Factor is often measured at 5% of the peak height.[2]

Experimental Protocols

Standard GC Method for 1-Pentadecene Analysis

This protocol provides a starting point for the GC analysis of 1-pentadecene and can be optimized for your specific instrumentation and sample matrix.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a DB-1 or DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness).

• GC Parameters:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Injection Mode: Split (e.g., 50:1 split ratio)

  • Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase to 200°C at a rate of 10°C/min.

    • Hold at 200°C for 5 minutes.

  • Detector Temperature: 280°C

Mandatory Visualization

Below is a troubleshooting workflow to diagnose and resolve peak tailing in the GC analysis of 1-pentadecene.

References

• 1. Alkene gc standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. Theoretical Plate Number and Symmetry Factor : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. brainmass.com [brainmass.com]

Optimizing 1-Pentadecene NMR Sample Concentration: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to optimize the concentration of 1-Pentadecene (B78149) samples for Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What is the ideal concentration for a ¹H NMR spectrum of 1-pentadecene?

For a standard ¹H (proton) NMR spectrum of an organic compound like 1-pentadecene, the recommended quantity is typically between 5 to 25 mg dissolved in approximately 0.6 to 0.7 mL of a suitable deuterated solvent.[1][2] This generally corresponds to a concentration range of 10 to 100 mM.[3] While spectra can be obtained from smaller amounts, at very low concentrations, peaks from common contaminants like water and grease may become dominant.

Q2: What concentration of 1-pentadecene is required for a ¹³C NMR spectrum?

Due to the low natural abundance and smaller gyromagnetic ratio of the ¹³C isotope, it is about 6,000 times less sensitive than ¹H NMR. Consequently, a much higher sample concentration is required. A good practice is to use 50-100 mg of 1-pentadecene or to prepare a saturated solution in about 0.7 mL of solvent.[2] This typically aims for a concentration of 100 to 500 mM.[3]

Q3: What is the best deuterated solvent for analyzing 1-pentadecene?

As a non-polar long-chain alkene, 1-pentadecene requires a non-polar deuterated solvent for dissolution.[4][5] Deuterated chloroform (B151607) (CDCl₃) is the most widely used and suitable solvent for routine NMR analysis of non-polar organic compounds like 1-pentadecene.[4][6]

Q4: What are the consequences of the sample being too concentrated?

An overly concentrated sample can lead to several issues that degrade spectral quality. These include:

• Poor Resolution and Broad Peaks: Increased solution viscosity can result in broader spectral lines.[2]

• Shimming Difficulties: Very concentrated samples can be difficult to shim, the process of optimizing the magnetic field homogeneity, which also leads to poor resolution.[2][3]

• Signal Overload: The spectrometer's receiver may be overloaded by too much signal, causing distortion.[3]

Q5: What happens if the sample is too dilute?

A sample that is too dilute will produce a spectrum with a low signal-to-noise ratio (S/N), making it difficult to distinguish real peaks from the baseline noise.[7] In such cases, signals from trace impurities or residual protons in the deuterated solvent can overwhelm the signals from the actual sample.

Troubleshooting Guide

Problem: My NMR spectrum has very broad peaks.

• Possible Cause 1: High Concentration. The sample may be too concentrated, increasing the viscosity of the solution.[8]

  • Solution: Dilute the sample and re-acquire the spectrum.

• Possible Cause 2: Inhomogeneity. The sample may not be mixed thoroughly, creating a concentration gradient within the NMR tube.[9][10] This can also be caused by suspended solid particles.[1]

  • Solution: Remove the tube, shake it well to ensure homogeneity, and re-shim the spectrometer.[9] If particulate matter is present, filter the sample through a pipette with a small plug of glass wool into a clean NMR tube.[1]

• Possible Cause 3: Poor Shimming. The magnetic field homogeneity may not be properly optimized.

  • Solution: Re-shim the instrument. If the problem persists, the sample's concentration or homogeneity may be the underlying issue.[8]

Problem: The signal-to-noise ratio (S/N) in my spectrum is very low.

• Possible Cause 1: Sample is Too Dilute. The concentration of 1-pentadecene is insufficient.[7]

  • Solution 1: Prepare a new, more concentrated sample within the recommended ranges.

  • Solution 2: Increase the number of scans acquired for the experiment. The S/N ratio increases in proportion to the square root of the number of scans; therefore, quadrupling the scans will double the S/N.[11][12]

• Possible Cause 2: Incorrect Receiver Gain. The instrument's receiver gain may be set too low.

  • Solution: Re-run the experiment after automatically or manually adjusting the receiver gain.

Problem: I see unexpected peaks in my spectrum.

• Possible Cause 1: Contaminants. These peaks may arise from common laboratory contaminants.

  • Solution: Identify the source of contamination. Common impurities include water (appears around 1.5 ppm in CDCl₃), silicone grease (~0 ppm), and phthalates from plasticware.[13] Ensure all glassware is scrupulously clean and use high-purity solvents.

• Possible Cause 2: Residual Solvent Peaks. The deuterated solvent is never 100% pure and will show a small residual peak (e.g., CHCl₃ at 7.26 ppm in CDCl₃).[14]

  • Solution: Consult a solvent impurity chart to identify the peak. If it overlaps with a signal of interest, consider using a different deuterated solvent.[8]

Problem: My spectral resolution is poor, and the lineshapes are distorted.

• Possible Cause 1: Low-Quality NMR Tube. Using scratched, cracked, or low-grade NMR tubes can severely impact magnetic field homogeneity.[1][3]

  • Solution: Always use clean, high-quality NMR tubes from a reputable manufacturer.[1]

• Possible Cause 2: Particulate Matter. Suspended solids in the sample distort the magnetic field.

  • Solution: Filter the sample solution directly into the NMR tube to remove any dust or undissolved material.[15]

• Possible Cause 3: Incorrect Sample Volume. Too little solvent can cause problems with the deuterium (B1214612) lock and shimming.[3]

  • Solution: Ensure the sample height in the tube is at least 4-5 cm, which corresponds to a volume of approximately 0.6-0.7 mL.[3][15]

Data Presentation

Table 1: Recommended Concentration and Mass for 1-Pentadecene NMR Samples (in ~0.7 mL Solvent)

Nucleus	Recommended Concentration	Typical Mass Required	Purpose
¹H	10 - 100 mM	5 - 25 mg	Routine structural confirmation, purity analysis.[3]
¹³C	100 - 500 mM	50 - 100+ mg	Carbon backbone analysis, requires higher S/N.[2][3]

Table 2: Common Deuterated Solvent for 1-Pentadecene

Solvent	Formula	Residual ¹H Peak (ppm)	Properties
Chloroform-d	CDCl₃	7.26	Standard, non-polar solvent suitable for a wide range of organic compounds.

Experimental Protocols

Protocol 1: Preparation of a ¹H NMR Sample of 1-Pentadecene

• Weigh Sample: Accurately weigh 10-20 mg of 1-pentadecene into a clean, dry glass vial.

• Add Solvent: Using a clean glass pipette, add approximately 0.7 mL of deuterated chloroform (CDCl₃) to the vial.[3]

• Dissolve: Cap the vial and gently swirl or vortex until the 1-pentadecene is fully dissolved. The solution should be clear and transparent.

• Filter and Transfer: Prepare a filter by tightly packing a small plug of glass wool or cotton into a Pasteur pipette.[1] Transfer the solution through the filter into a clean, high-quality 5 mm NMR tube.

• Check Volume: Ensure the height of the solution in the NMR tube is at least 4-5 cm.[15]

• Cap and Label: Cap the NMR tube securely and label it clearly near the top.[16]

• Mix: Gently invert the capped tube several times to ensure the solution is homogeneous before inserting it into the spectrometer.[9]

Protocol 2: Preparation of a ¹³C NMR Sample of 1-Pentadecene

The protocol is identical to that for ¹H NMR, with the exception of the amount of sample used.

• Weigh Sample: Accurately weigh 50-100 mg of 1-pentadecene into a clean, dry glass vial to achieve a much higher concentration.[2]

• Follow steps 2-7 from the ¹H NMR preparation protocol. Due to the higher concentration, ensuring complete dissolution and homogeneity is critical to obtaining a high-quality spectrum.

Visualizations

Caption: A step-by-step workflow for preparing a 1-pentadecene NMR sample.

Caption: A flowchart illustrating common issues and solutions for NMR spectra.

References

• 1. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. publish.uwo.ca [publish.uwo.ca]
• 4. benchchem.com [benchchem.com]
• 5. What are the solvents used in NMR? What is the Deuterated solvent? - Mesbah Energy [irisotope.com]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. NMR Spectroscopy [www2.chemistry.msu.edu]
• 8. Troubleshooting [chem.rochester.edu]
• 9. University of Ottawa NMR Facility Blog: The Importance of Mixing Your NMR Samples [u-of-o-nmr-facility.blogspot.com]
• 10. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 11. reddit.com [reddit.com]
• 12. How to Evaluate a Benchtop NMR Instrument’s Technical Performance Part 3: 1H sensitivity - Magritek [magritek.com]
• 13. reddit.com [reddit.com]
• 14. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 15. How to make an NMR sample [chem.ch.huji.ac.il]
• 16. as.nyu.edu [as.nyu.edu]

Improving the yield and purity of 1-Pentadecene synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield and purity of 1-pentadecene (B78149) synthesis. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data for common synthetic routes.

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during the synthesis of 1-pentadecene, presented in a question-and-answer format.

Wittig Reaction Route

The Wittig reaction provides a reliable method for the synthesis of terminal alkenes like 1-pentadecene from an aldehyde and a phosphonium (B103445) ylide. A common approach involves the reaction of tetradecanal (B130844) with methyltriphenylphosphonium (B96628) bromide.

Frequently Asked Questions (FAQs):

• Q1: My Wittig reaction is giving a low yield of 1-pentadecene. What are the common causes?

  • A1: Low yields in Wittig reactions, especially with long-chain substrates, can be due to several factors:

    • Inefficient Ylide Formation: The phosphorus ylide is a crucial intermediate. For non-stabilized ylides derived from alkyltriphenylphosphonium salts, a strong base such as n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide (t-BuOK) is necessary for complete deprotonation.[1] Ensure the base is fresh and added under strictly anhydrous conditions.

    • Moisture Contamination: Wittig reagents are highly sensitive to moisture. Ensure all glassware is oven-dried or flame-dried, and use anhydrous solvents.[1]

    • Steric Hindrance: While tetradecanal is not exceptionally hindered, long alkyl chains can sometimes reduce reaction rates. Consider increasing the reaction time or temperature.[1]

    • Impure Reactants: Impurities in the tetradecanal or the phosphonium salt can lead to side reactions. Ensure the purity of your starting materials.

• Q2: I am observing a significant amount of triphenylphosphine (B44618) oxide in my final product. How can I effectively remove it?

  • A2: Triphenylphosphine oxide is a common byproduct of the Wittig reaction and can be challenging to remove due to its polarity and high boiling point.[1] Here are a few purification strategies:

    • Chromatography: Flash column chromatography on silica (B1680970) gel is a common method. A non-polar eluent system, such as hexanes or a hexane (B92381)/ethyl acetate (B1210297) mixture, will typically allow the non-polar 1-pentadecene to elute first, while the more polar triphenylphosphine oxide is retained on the column.

    • Crystallization: In some cases, the triphenylphosphine oxide can be crystallized out from a suitable solvent system.

    • Distillation: Due to the high boiling point of triphenylphosphine oxide, vacuum distillation can be used to isolate the more volatile 1-pentadecene.

• Q3: Can I use a different base for the ylide formation?

  • A3: Yes, the choice of base is critical and depends on the phosphonium salt. For simple alkylphosphonium salts like methyltriphenylphosphonium bromide, strong bases are required.[1] Weaker bases may not be sufficient for complete deprotonation, leading to lower yields.

Grignard Reaction Route

A Grignard reaction can be employed to synthesize 1-pentadecene, for instance, by reacting a C14 Grignard reagent with an appropriate one-carbon electrophile.

Frequently Asked Questions (FAQs):

• Q1: My Grignard reaction to form the C14 magnesium bromide is failing to initiate. What should I do?

  • A1: Initiation failure is a common issue in Grignard reactions.[2] This is often due to a passivating layer of magnesium oxide on the magnesium turnings.[2] Try the following:

    • Activation of Magnesium: Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the flask. The disappearance of the iodine's color or the evolution of gas indicates initiation.[2] Gentle heating or sonication can also be effective.[2]

    • Anhydrous Conditions: Grignard reagents are extremely sensitive to water. Ensure all glassware is dry and anhydrous solvents are used.[2]

• Q2: I am observing a significant amount of a high-boiling byproduct in my Grignard reaction. What could it be?

  • A2: A common side reaction is Wurtz coupling, where the Grignard reagent reacts with the starting alkyl halide to form a dimer (in this case, octacosane).[2] To minimize this, add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the halide in the reaction mixture.[2]

• Q3: What are the best solvents for this Grignard reaction?

  • A3: Ethereal solvents like diethyl ether or tetrahydrofuran (B95107) (THF) are essential for stabilizing the Grignard reagent.[2] THF is often preferred for its higher boiling point and better solvating ability.[2]

Dehydration of 1-Pentadecanol (B150567) Route

1-Pentadecene can be synthesized by the dehydration of 1-pentadecanol, typically using a strong acid catalyst.

Frequently Asked Questions (FAQs):

• Q1: My dehydration reaction is producing a mixture of alkene isomers. How can I improve the selectivity for 1-pentadecene?

  • A1: Acid-catalyzed dehydration of primary alcohols can proceed via an E1 mechanism, which involves a carbocation intermediate. This intermediate can undergo rearrangement to form more stable secondary carbocations, leading to a mixture of internal alkenes. To favor the formation of the terminal alkene (Hofmann product), consider using a bulkier base or alternative dehydration methods that proceed through a concerted E2 mechanism, which is less prone to rearrangements.

• Q2: What are the common side products in the acid-catalyzed dehydration of 1-pentadecanol?

  • A2: Besides isomeric alkenes, other potential side products include the formation of di-n-pentadecyl ether through an intermolecular reaction between two alcohol molecules. Using a lower reaction temperature and a less nucleophilic acid can help minimize ether formation.

• Q3: Are there alternative, milder methods for the dehydration of 1-pentadecanol?

  • A3: Yes, milder methods can provide better selectivity and avoid harsh acidic conditions. These include using reagents like phosphorus oxychloride (POCl₃) in pyridine (B92270) or employing specific catalysts designed for selective dehydration.

Data Presentation

Table 1: Comparison of 1-Pentadecene Synthesis Methods

Synthesis Route	Starting Materials	Key Reagents	Typical Yield (%)	Purity Concerns
Reduction of 1-Pentyne	1-Pentyne	Tetrakis(triphenylphosphine) palladium(0), Formic acid	~95%[3]	Potential for incomplete reduction, catalyst residues.
Wittig Reaction	Tetradecanal, Methyltriphenylphosphonium bromide	Strong base (e.g., n-BuLi, t-BuOK)	60-85% (typical for non-stabilized ylides)	Triphenylphosphine oxide byproduct.[4]
Grignard Reaction	1-Bromotetradecane, Formaldehyde (or equivalent)	Magnesium, Anhydrous ether/THF	50-70% (typical for Grignard reactions with aldehydes)	Wurtz coupling byproducts, unreacted starting materials.[2]
Dehydration of 1-Pentadecanol	1-Pentadecanol	Strong acid (e.g., H₂SO₄) or other dehydrating agents	Variable (highly dependent on conditions)	Isomeric alkenes, di-n-pentadecyl ether.

Experimental Protocols

Protocol 1: Synthesis of 1-Pentadecene via Wittig Reaction

This protocol describes the synthesis of 1-pentadecene from tetradecanal and methyltriphenylphosphonium bromide.

Materials:

• Methyltriphenylphosphonium bromide[5]

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Tetradecanal

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Hexane

• Silica gel for column chromatography

Procedure:

• Ylide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF. Cool the suspension to 0 °C in an ice bath. Slowly add n-BuLi (1.1 eq) dropwise via the dropping funnel. A color change (typically to orange or yellow) indicates the formation of the ylide. Stir the mixture at 0 °C for 1 hour.[1][6]

• Wittig Reaction: Slowly add a solution of tetradecanal (1.0 eq) in anhydrous THF to the ylide solution at 0 °C. Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether or hexane (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. The crude product will contain 1-pentadecene and triphenylphosphine oxide. Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to isolate 1-pentadecene.[7]

Protocol 2: Synthesis of 1-Pentadecene via Dehydration of 1-Pentadecanol

This protocol outlines a general procedure for the acid-catalyzed dehydration of 1-pentadecanol.

Materials:

• 1-Pentadecanol

• Concentrated sulfuric acid (H₂SO₄) or anhydrous p-toluenesulfonic acid (PTSA)

• Toluene (B28343) (for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 1-pentadecanol (1.0 eq) in toluene. Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (0.05-0.1 eq).

• Dehydration: Heat the mixture to reflux. Water formed during the reaction will be collected in the Dean-Stark trap. Continue the reaction until no more water is collected.

• Work-up: Cool the reaction mixture to room temperature. Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid, followed by a wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the solution and remove the toluene under reduced pressure. The crude product may contain unreacted alcohol and isomeric alkenes. Purify by fractional distillation under reduced pressure to isolate 1-pentadecene.[8][9]

Mandatory Visualization

Caption: Experimental workflow for the Wittig synthesis of 1-pentadecene.

Caption: Troubleshooting logic for low yield in 1-pentadecene synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-PENTADECENE synthesis - chemicalbook [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Methyltriphenylphosphonium bromide - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. physics.emu.edu.tr [physics.emu.edu.tr]
• 8. How To [chem.rochester.edu]
• 9. chemconnections.org [chemconnections.org]

Technical Support Center: Overcoming Matrix Effects in 1-Pentadecene Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of 1-pentadecene (B78149).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact 1-pentadecene quantification?

A1: In the context of analytical chemistry, particularly in chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS), the "matrix" refers to all the components in a sample other than the analyte of interest, which in this case is 1-pentadecene.[1] Matrix effects occur when these co-eluting components interfere with the ionization and detection of 1-pentadecene, leading to either an artificially high (enhancement) or low (suppression) signal.[1][2] This interference can significantly compromise the accuracy, precision, and sensitivity of your quantitative results.[2]

Q2: What are the common causes of matrix effects in GC-MS analysis of 1-pentadecene?

A2: The primary causes of matrix effects in the GC-MS analysis of volatile compounds like 1-pentadecene include:

• Competition for Ionization: In the MS ion source, co-eluting matrix components can compete with 1-pentadecene for ionization, leading to signal suppression.

• Matrix-Induced Enhancement: Non-volatile matrix components can accumulate in the GC inlet, creating active sites that may improve the transfer of analytes to the column, resulting in signal enhancement.[3][4]

• Alteration of Analyte Volatilization: The sample matrix can affect the efficiency with which 1-pentadecene is released into the gas phase during injection.

Q3: How can I determine if my 1-pentadecene analysis is affected by matrix effects?

A3: A common method to assess the presence and extent of matrix effects is to compare the signal response of 1-pentadecene in a pure solvent standard versus a matrix-matched standard. A significant difference in the signal intensity between the two indicates the presence of matrix effects. A higher response in the matrix-matched standard suggests signal enhancement, while a lower response points to signal suppression.[2]

Troubleshooting Guides

Scenario 1: Poor recovery or inconsistent results for 1-pentadecene.

• Question: My recovery of 1-pentadecene is consistently low (or high and variable) across different samples. What could be the cause and how can I fix it?

• Answer: This is a classic sign of matrix effects. The complex nature of your sample matrix is likely interfering with the accurate quantification of 1-pentadecene.

  Troubleshooting Steps:

  • Evaluate Your Sample Preparation: Inadequate sample cleanup is a primary source of matrix effects. Consider implementing or optimizing a sample preparation technique to remove interfering components. Techniques like Solid-Phase Microextraction (SPME) or Liquid-Liquid Extraction (LLE) can be highly effective.[5] For complex food matrices, QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is another powerful cleanup method.[6]

  • Implement a Matrix-Matched Calibration: If a blank matrix (a sample of the same type that is free of 1-pentadecene) is available, preparing your calibration standards in this matrix can compensate for consistent matrix effects.[7]

  • Utilize the Standard Addition Method: This method is particularly useful when a blank matrix is not available. It involves adding known amounts of a 1-pentadecene standard to aliquots of your sample.[8][9][10]

  • Employ a Stable Isotope-Labeled Internal Standard: This is often considered the gold standard for correcting matrix effects. A deuterated version of 1-pentadecene, if available, will behave almost identically to the analyte during sample preparation and analysis, effectively correcting for any variations.[11][12][13]

Scenario 2: My calibration curve has poor linearity when using matrix-matched standards.

• Question: I'm using matrix-matched calibration, but my calibration curve for 1-pentadecene is not linear (R² < 0.99). What should I do?

• Answer: Poor linearity in a matrix-matched calibration curve can indicate that the matrix effect is not consistent across the concentration range or that the blank matrix is not a good match for your samples.

  Troubleshooting Steps:

  • Verify the Blank Matrix: Ensure that the blank matrix is truly representative of your samples and does not contain any endogenous 1-pentadecene or other interfering compounds.

  • Check for Saturation: At high concentrations, the detector response may become non-linear. Consider narrowing the concentration range of your calibration curve.

  • Optimize GC-MS Parameters: Review your GC oven temperature program and MS parameters. Poor chromatographic separation can lead to co-elution of interferences that affect linearity.

  • Consider an Alternative Method: If matrix-matched calibration proves unreliable, the standard addition method or the use of a stable isotope-labeled internal standard are excellent alternatives.

Data Presentation: Comparison of Matrix Effect Compensation Strategies

The following table summarizes hypothetical, yet representative, quantitative data for the analysis of 1-pentadecene in a complex matrix (e.g., edible oil) to illustrate the effectiveness of different compensation strategies.

Compensation Strategy	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Linearity (R²)	Notes
None (Solvent Calibration)	55	25	0.975	Significant signal suppression and high variability are observed.
Matrix-Matched Calibration	98	8	0.995	Good recovery and precision, but requires a suitable blank matrix.[7]
Standard Addition	101	6	N/A (Linearity assessed by plot)	Highly accurate for individual samples, but more labor-intensive.[8][9]
Stable Isotope Dilution	99.5	3	0.999	Considered the most robust method for correcting matrix effects.[11][12]

Experimental Protocols

Protocol 1: Solid-Phase Microextraction (SPME) for 1-Pentadecene in a Food Matrix

This protocol provides a general guideline for the extraction of 1-pentadecene from a liquid food matrix (e.g., edible oil) using headspace SPME followed by GC-MS analysis.

Materials:

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials (20 mL) with magnetic crimp caps

• Heating block or water bath

• GC-MS system

Procedure:

• Sample Preparation: Accurately weigh 1-2 grams of the homogenized food sample into a 20 mL headspace vial.

• Internal Standard Spiking (if applicable): Spike the sample with a known amount of the internal standard (e.g., deuterated 1-pentadecene).

• Equilibration: Seal the vial and place it in a heating block or water bath set to a specific temperature (e.g., 60-80°C) for a defined period (e.g., 15-30 minutes) to allow the volatile compounds to equilibrate in the headspace.

• Extraction: Expose the SPME fiber to the headspace of the vial for a predetermined time (e.g., 20-40 minutes) while maintaining the temperature and agitation.

• Desorption and GC-MS Analysis: Retract the fiber and immediately insert it into the heated GC injection port for thermal desorption of the analytes onto the analytical column.

Protocol 2: Liquid-Liquid Extraction (LLE) for 1-Pentadecene from Plasma

This protocol outlines a general procedure for the extraction of 1-pentadecene from a plasma sample.

Materials:

• Hexane (B92381) (or other suitable organic solvent)

• Centrifuge

• Vortex mixer

• Evaporation system (e.g., nitrogen evaporator)

• GC-MS system

Procedure:

• Sample Preparation: To 1 mL of plasma in a glass tube, add a known amount of internal standard (if used).

• Extraction: Add 2-3 mL of hexane, vortex vigorously for 1-2 minutes, and then centrifuge to separate the layers.[14]

• Collection: Carefully transfer the upper organic layer (hexane) to a clean tube.

• Drying and Concentration: Evaporate the hexane to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small, known volume of a suitable solvent (e.g., hexane or ethyl acetate) for GC-MS analysis.

Visualizations

Caption: General workflow for the quantification of 1-pentadecene.

Caption: Decision-making process for addressing matrix effects.

References

• 1. youtube.com [youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 5. uvadoc.uva.es [uvadoc.uva.es]
• 6. Comparison of Solid-Phase Microextraction to Solvent Extraction and QuEChERS for Quantitative Analysis of Veterinary Drug Residues in Chicken and Beef Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. info.asistandards.com [info.asistandards.com]
• 8. mdpi.com [mdpi.com]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lcms.cz [lcms.cz]
• 13. benchchem.com [benchchem.com]
• 14. Phase separation liquid-liquid extraction for the quantification of 8-iso-Prostaglandin F2 Alpha in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Gas Chromatography Analysis of 1-Pentadecene

This technical support center provides troubleshooting guidance for common issues encountered during the gas chromatography (GC) analysis of 1-pentadecene (B78149), with a specific focus on resolving baseline noise.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of baseline noise in 1-pentadecene chromatograms?

A1: Baseline noise in the gas chromatography analysis of 1-pentadecene and similar long-chain hydrocarbons can originate from several sources. These include contamination of the system (inlet, column, or detector), impurities in the carrier or detector gases, leaks in the gas lines, bleed from the septum or column, and electronic issues.[1][2]

Q2: How can I distinguish between column bleed and septum bleed?

A2: Both column and septum bleed can introduce siloxane-related peaks and raise the baseline. However, septum bleed often manifests as discrete, late-eluting, evenly spaced "ghost" peaks because the contaminants are introduced at the head of the column and are separated.[3] Column bleed, on the other hand, typically appears as a gradual rise in the baseline signal as the oven temperature increases, as it is a result of the stationary phase degrading along the entire length of the column.[3][4] Using a mass spectrometer, septum bleed is often characterized by a base peak at m/z 73, while column bleed is associated with a base peak at m/z 207.[5]

Q3: What is a normal baseline noise level for a Flame Ionization Detector (FID)?

A3: For a properly functioning FID with clean gases and a well-conditioned column, a stable baseline signal, or background current, is typically in the range of 5-20 picoamperes (pA).[6] A significantly higher background or excessive fluctuation outside this range often indicates contamination or other system problems.

Q4: Can my sample preparation be a source of baseline noise?

A4: Yes, improper sample preparation can introduce contaminants that lead to baseline noise. It is crucial to use high-purity solvents for sample dilution, as impurities can elute and create a noisy baseline.[7] Samples should also be free of particulate matter, which can be ensured by filtering. For long-chain hydrocarbons like 1-pentadecene, ensuring the sample is fully volatilized in the inlet is key to preventing carryover and subsequent baseline issues.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving High Baseline Noise

This guide provides a systematic approach to identifying and fixing the root cause of excessive baseline noise.

Step 1: Initial System Check

• Run a Blank Gradient: Program the oven through the analytical temperature range without an injection. If the baseline remains noisy, the issue is likely with the system (gases, column bleed, detector) rather than the sample or syringe.

• Check Detector Gas Flows: Ensure that the hydrogen, air, and makeup gas flow rates for the FID are set to the manufacturer's recommended values. Incorrect flow rates can cause an unstable flame and a noisy signal.[8][9]

• Verify Gas Purity: Ensure that high-purity gases (99.9995% or greater) are being used for both the carrier and detector.[6] Contaminated gas cylinders or exhausted gas purifiers are common sources of noise.[10]

Step 2: Isolate the Contamination Source

• Inlet Contamination (Septum and Liner): Cool down the injector temperature. If the noise significantly decreases, the contamination is likely originating from the inlet.[7]

  • Action: Replace the septum and the inlet liner. Septa should be replaced regularly (e.g., after 75-100 autosampler injections) to prevent bleed and coring.[4] When replacing the liner, handle it with clean forceps to avoid introducing finger oils.

• Column Contamination: If the noise persists after addressing the inlet, the column may be contaminated with semi-volatile residues from previous injections.

  • Action: Perform a column bake-out. Disconnect the column from the detector and bake it at its maximum isothermal temperature (or 20°C above the method's final temperature, whichever is lower) for 1-2 hours with carrier gas flowing.[7]

• Detector Contamination: If the baseline noise has gradually increased over time, the FID itself may be dirty.[2]

  • Action: Clean the FID jet and collector. This involves disassembling the detector and cleaning the components with appropriate solvents (e.g., methanol) or using an ultrasonic bath.[8][11]

Step 3: Check for System Leaks

• Symptoms: A leak in the carrier gas line can introduce oxygen, which degrades the column's stationary phase, leading to increased column bleed and a noisy baseline.[1][12] Leaks can also cause inconsistent retention times.[13]

• Action: Use an electronic leak detector to systematically check all fittings and connections from the gas source to the detector. Pay close attention to the inlet septum nut, column fittings, and detector connections.

Data Presentation: Impact of Issues on Baseline Noise

The following table summarizes typical FID baseline noise levels in different scenarios. These values are representative and serve as a guide for troubleshooting.

System Condition	Typical Baseline Signal (pA)	Potential Cause(s)
Optimal	5 - 20 pA	Clean system, high-purity gases, well-conditioned column.
Contaminated Carrier Gas	> 20 pA (High Background)	Expired gas traps, low-purity gas cylinder.
Minor Gas Leak	Fluctuating / Drifting	Loose fittings, worn-out seals, damaged column end.
Septum Bleed	Gradual increase with discrete peaks	Overused or incorrect type of septum, high injector temperature.
Column Bleed	Rising baseline with temperature	Column approaching end of life, oxygen exposure, exceeding max temp.
Dirty FID	High and/or noisy baseline	Accumulation of silica (B1680970) from column bleed or sample deposits.

This table is a synthesized representation based on qualitative descriptions from multiple sources.[1][4][6][10][13]

Experimental Protocols

Protocol 1: GC-FID Analysis of 1-Pentadecene

This protocol provides a general starting point for the analysis of 1-pentadecene. Optimization may be required based on the specific sample matrix and instrumentation.

• Column Selection: A non-polar stationary phase is recommended for the analysis of non-polar hydrocarbons like 1-pentadecene. A column such as a DB-1 or HP-5 (or equivalent) with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness is a suitable choice.

• Sample Preparation:

  • Accurately weigh a known amount of the 1-pentadecene sample.

  • Dilute the sample in a high-purity volatile solvent such as hexane (B92381) or dichloromethane (B109758) to a final concentration within the linear range of the detector (e.g., 10-100 µg/mL).

  • If the sample contains particulates, filter it through a 0.22 µm PTFE filter before transferring to an autosampler vial.

• GC-FID Parameters:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Split (e.g., 50:1 ratio)

  • Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 15 °C/min.

    • Hold: Hold at 280 °C for 5 minutes.

  • Detector: FID

  • Detector Temperature: 300 °C

  • Hydrogen Flow: 30 mL/min (or as per manufacturer's recommendation)

  • Air Flow: 300 mL/min (or as per manufacturer's recommendation)

  • Makeup Gas (N2 or He): 25 mL/min

Protocol 2: Column Conditioning for a Non-Polar Column

Proper column conditioning is essential for achieving a stable, low-noise baseline.

• Installation: Install the column in the GC inlet, but do not connect the other end to the detector. This prevents bleed products from contaminating the detector during the initial high-temperature conditioning.

• Purge: Set the oven temperature to 40°C and purge the column with carrier gas for 15-30 minutes to remove any trapped air.[14]

• Heating Program: While maintaining carrier gas flow, ramp the oven temperature at approximately 10°C/min to 20°C above your method's maximum temperature (do not exceed the column's maximum operating temperature).[15][16]

• Hold: Hold at this temperature for 1-2 hours, or until a stable baseline is observed when the column is connected to the detector.

• Cool Down and Connect: Cool the oven, turn off the carrier gas, and safely connect the column to the detector.

• Equilibrate: Heat the system to the initial method conditions and allow it to equilibrate before running samples.

Mandatory Visualizations

Troubleshooting Workflow for Baseline Noise

The following diagram outlines the logical steps to diagnose and resolve baseline noise issues in your chromatograms.

Troubleshooting workflow for GC baseline noise.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. GC Technical Tip: How to Identify & Prevent Septum Bleed [phenomenex.com]
• 4. Is it column bleed, septum bleed, or a fragment from a controlled substance? | The Truth About Forensic Science [thetruthaboutforensicscience.com]
• 5. Column Bleed & Septa Bleed – Same Old Thing! [restek.com]
• 6. agilent.com [agilent.com]
• 7. m.youtube.com [m.youtube.com]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. GC-FID baseline noise - Chromatography Forum [chromforum.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. How to clean FID Jet? - Chromatography Forum [chromforum.org]
• 12. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 13. chromtech.com [chromtech.com]
• 14. researchgate.net [researchgate.net]
• 15. restek.com [restek.com]
• 16. chromatographyonline.com [chromatographyonline.com]

1-Pentadecene standard stability and storage conditions

This technical support center provides guidance on the stability and storage of 1-Pentadecene standards, along with troubleshooting for common issues encountered during its analysis.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1-Pentadecene standards?

A1: To ensure the long-term stability of 1-Pentadecene standards, they should be stored in a cool, dry, and well-ventilated area, away from sources of ignition. For optimal stability, refrigeration at 2-8°C is recommended. The container should be tightly sealed to prevent exposure to air and moisture.

Q2: What is the expected shelf life of a 1-Pentadecene standard?

Q3: What are the primary degradation pathways for 1-Pentadecene?

A3: The primary degradation pathways for 1-Pentadecene, like other alkenes, are autoxidation and polymerization.

• Autoxidation: In the presence of oxygen, 1-Pentadecene can undergo autoxidation, a free-radical chain reaction that leads to the formation of hydroperoxides.[1] These peroxides can be explosive at high concentrations and can also initiate polymerization.[2][3] This process can be accelerated by exposure to light and heat.

• Polymerization: The double bond in 1-Pentadecene makes it susceptible to polymerization, which can be initiated by peroxides, heat, or catalysts. This results in the formation of higher molecular weight oligomers and polymers, which will alter the concentration of the standard.

Q4: How can I test for the presence of peroxides in my 1-Pentadecene standard?

A4: Peroxide formation is a common issue with stored alkenes.[4] You can test for the presence of peroxides using commercially available test strips or a wet chemical method. A common method involves the use of potassium iodide, where the peroxide oxidizes iodide to iodine, resulting in a yellow to brown color.[3] It is crucial to test for peroxides before distilling or evaporating the solvent from a 1-Pentadecene solution, as peroxides can concentrate and become explosive.

Q5: What analytical techniques are suitable for assessing the purity of a 1-Pentadecene standard?

A5: Gas chromatography (GC) is the most common and effective technique for assessing the purity of 1-Pentadecene.[5] A high-resolution capillary column with a non-polar stationary phase is typically used. A Flame Ionization Detector (FID) provides excellent sensitivity for hydrocarbons. For the identification of potential degradation products, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[6][7]

Stability and Storage Conditions Summary

Parameter	Recommendation	Rationale
Storage Temperature	2-8°C (Refrigerated)	To minimize the rate of autoxidation and polymerization.
Container	Tightly sealed, amber glass bottle	To protect from air (oxygen) and light, which can initiate degradation.
Atmosphere	Inert gas (e.g., nitrogen or argon) headspace	To displace oxygen and prevent autoxidation.
Inhibitors	May contain inhibitors (e.g., BHT) from the manufacturer	To quench free radicals and inhibit autoxidation and polymerization.[8]
Purity Check	Periodically, especially after opening	To ensure the integrity of the standard for accurate experimental results.

Experimental Protocols

Protocol 1: Purity Assessment of 1-Pentadecene by Gas Chromatography (GC-FID)

• Instrument and Conditions:

  • Gas Chromatograph: Equipped with a split/splitless injector and a Flame Ionization Detector (FID).

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar stationary phase (e.g., DB-1ms, HP-5ms).

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: 10°C/min to 250°C.

    • Hold: 5 minutes at 250°C.

  • Detector Temperature: 300°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1 (can be adjusted based on concentration).

• Sample Preparation:

  • Prepare a dilute solution of the 1-Pentadecene standard in a volatile, high-purity solvent (e.g., hexane (B92381) or heptane). A typical concentration is 100 µg/mL.

• Analysis:

  • Inject the prepared sample into the GC.

  • Integrate the peak area of 1-Pentadecene and any impurity peaks.

  • Calculate the purity as the percentage of the 1-Pentadecene peak area relative to the total peak area.

Protocol 2: Identification of Degradation Products by GC-MS

• Instrument and Conditions:

  • Follow the same GC conditions as in Protocol 1, but with the GC interfaced to a Mass Spectrometer.

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Speed: At least 2 scans/second.

• Analysis:

  • Inject the 1-Pentadecene sample (a slightly more concentrated solution may be beneficial to detect trace impurities).

  • Obtain the mass spectrum of any peaks other than the main 1-Pentadecene peak.

  • Identify potential degradation products by comparing their mass spectra to a spectral library (e.g., NIST). Common degradation products may include aldehydes, ketones, and shorter-chain hydrocarbons resulting from oxidative cleavage.

Troubleshooting Guide

Caption: A flowchart for troubleshooting common issues in the GC analysis of 1-Pentadecene.

Caption: The primary degradation pathways for 1-Pentadecene are autoxidation and polymerization.

References

• 1. Autoxidation - Wikipedia [en.wikipedia.org]
• 2. emich.edu [emich.edu]
• 3. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 4. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 5. 1-Pentadecene [Standard Material for GC] - Starshinechemical [starshinechemical.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]

Technical Support Center: Optimizing Derivatization of 1-Pentadecene for GC Analysis

Welcome to the technical support center for the derivatization of 1-pentadecene (B78149) for Gas Chromatography (GC) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of 1-pentadecene necessary for GC analysis?

A1: While 1-pentadecene is volatile, derivatization is often employed to improve its chromatographic behavior and to facilitate its identification and structural elucidation, especially when using mass spectrometry (MS). Derivatization can:

• Enhance Chromatographic Performance: Reduce peak tailing and improve peak shape.

• Provide Structural Information: Introduce specific fragmentation patterns in GC-MS analysis that help to confirm the molecular structure and locate the position of the double bond.

• Increase Sensitivity: For certain detectors like the Electron Capture Detector (ECD), derivatization with halogenated compounds is essential for achieving high sensitivity.

Q2: What are the most common derivatization methods for 1-pentadecene?

A2: The most common methods for derivatizing alkenes like 1-pentadecene include:

• Dimethyl Disulfide (DMDS) Adduct Formation: Primarily used for determining the position of the double bond by creating characteristic fragmentation patterns in GC-MS.

• Silylation: While less common for simple alkenes, it can be used if the sample contains other functional groups that require derivatization.

• Bromination: The addition of bromine across the double bond creates a dibromoalkane, which is highly responsive to an Electron Capture Detector (ECD), enabling trace-level analysis.

• Epoxidation: Conversion of the double bond to an epoxide can alter the volatility and chromatographic behavior of the compound.

Q3: How do I choose the best derivatization method for my experiment?

A3: The choice of method depends on your analytical goals:

• For determining the double bond position , DMDS derivatization is the most effective method.

• For trace-level quantification requiring high sensitivity with a GC-ECD, bromination is the preferred method.

• If your sample contains other polar functional groups that also require derivatization for GC analysis, silylation might be a suitable all-in-one approach.

• Epoxidation can be considered if you need to alter the compound's volatility or chromatographic properties for separation from other sample components.

Troubleshooting Guides

This section addresses specific issues you might encounter during the derivatization of 1-pentadecene.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Derivative Peak	1. Incomplete Reaction: Insufficient reaction time, temperature, or reagent concentration.[1] 2. Reagent Degradation: Silylating reagents are particularly sensitive to moisture.[2] 3. Presence of Water: Moisture in the sample or solvent can consume the derivatizing reagent.[2] 4. Improper Sample pH: Some reactions are pH-sensitive.	1. Optimize reaction conditions. For DMDS, ensure heating at 40°C for at least 4 hours.[3] For silylation with BSTFA, heating at 60-70°C for 30 minutes is a good starting point.[4] 2. Use a fresh bottle of reagent and store it properly under anhydrous conditions. 3. Ensure the sample and all solvents are anhydrous. Dry the sample under a stream of nitrogen before adding reagents.[4] 4. Adjust the pH of your sample if necessary for the specific reaction chemistry.
Poor Peak Shape (Tailing)	1. Incomplete Derivatization: Residual underivatized 1-pentadecene can interact with active sites in the GC system. 2. Active Sites in the GC System: The inlet liner or the front of the GC column may have active sites.[5]	1. Re-optimize the derivatization procedure to ensure the reaction goes to completion. 2. Use a deactivated inlet liner. If tailing persists, you may need to trim the first few centimeters of the column.[5]
Presence of Extraneous Peaks	1. Reagent Byproducts: Excess derivatizing reagent or byproducts from the reaction.[4] 2. Sample Contamination: Impurities in the original sample or introduced during sample preparation.	1. Run a reagent blank (all reagents without the analyte) to identify artifact peaks. A post-derivatization cleanup step, such as a simple solvent wash or solid-phase extraction (SPE), may be necessary. For DMDS derivatization, washing with a 5% sodium thiosulfate (B1220275) solution removes excess iodine.[3] 2. Ensure high-purity solvents and clean glassware are used.
Derivative is Unstable	1. Hydrolysis: Silyl derivatives are particularly susceptible to hydrolysis in the presence of moisture.[2] 2. Thermal Degradation: The derivative may be degrading in the hot GC inlet.	1. Analyze the sample as soon as possible after derivatization. Ensure all vials and syringes are free of moisture. 2. Try lowering the injector temperature.

Experimental Protocols

Method 1: Dimethyl Disulfide (DMDS) Derivatization for Double Bond Location

This method is highly effective for determining the position of the double bond in 1-pentadecene through characteristic mass spectral fragmentation.

Materials:

• 1-Pentadecene sample

• Hexane (B92381) (anhydrous)

• Dimethyl Disulfide (DMDS)

• Iodine solution (60 mg/mL in diethyl ether)

• 5% Sodium thiosulfate solution

• Anhydrous sodium sulfate

• Glass reaction vials with screw caps

Procedure:

• Dissolve 1-10 µg of the 1-pentadecene sample in 200 µL of hexane in a reaction vial.[3]

• Add 200 µL of DMDS and 100 µL of the iodine solution to the vial.[3]

• Seal the vial and heat at 40°C for 4 hours or overnight.[3]

• After cooling to room temperature, dilute the reaction mixture with hexane.

• Wash the mixture with a 5% sodium thiosulfate solution to remove excess iodine.[3]

• Dry the organic phase over anhydrous sodium sulfate.[3]

• Evaporate the solvent under a gentle stream of nitrogen and redissolve the residue in a minimal amount of hexane for GC-MS analysis.[3]

Method 2: Silylation with BSTFA

Silylation is a general derivatization technique that can be applied if other reactive functional groups are present in the sample.

Materials:

• 1-Pentadecene sample (or a sample containing it)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous) or other suitable aprotic solvent

• Glass reaction vials with screw caps

Procedure:

• Ensure the sample is completely dry. If in solution, evaporate the solvent under a stream of nitrogen.

• Add 100 µL of anhydrous pyridine to dissolve the sample residue.

• Add 100 µL of BSTFA + 1% TMCS. A 2:1 molar ratio of silylating reagent to active hydrogens is a good starting point.[2]

• Seal the vial and heat at 60-70°C for 30 minutes.[4]

• Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

Method 3: Bromination for GC-ECD Analysis

This method is ideal for trace analysis of 1-pentadecene using a highly sensitive Electron Capture Detector.

Materials:

• 1-Pentadecene sample

• Pyridinium (B92312) tribromide

• Glacial acetic acid

• Hexane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Glass reaction vials with screw caps

Procedure:

• Dissolve the 1-pentadecene sample in a minimal amount of glacial acetic acid in a reaction vial.

• Add a slight molar excess of pyridinium tribromide.

• Stir the reaction at room temperature for 1-2 hours.

• Quench the reaction by adding a saturated sodium bicarbonate solution until effervescence ceases.

• Extract the brominated product with hexane.

• Wash the organic layer with water and then dry it over anhydrous sodium sulfate.

• The hexane solution is now ready for GC-ECD analysis.

Method 4: Epoxidation with m-CPBA

Epoxidation alters the double bond to an epoxide ring, which can be useful for chromatographic separation or further reactions.

Materials:

• 1-Pentadecene sample

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758) (anhydrous)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Glass reaction vials with screw caps

Procedure:

• Dissolve the 1-pentadecene sample in anhydrous dichloromethane in a reaction vial.

• Add a slight molar excess of m-CPBA.

• Stir the reaction at room temperature. The reaction is typically complete within a few hours. Monitor the reaction progress by TLC or a preliminary GC run.

• Wash the reaction mixture with a saturated sodium bicarbonate solution to remove the m-chlorobenzoic acid byproduct.

• Wash with water and then dry the organic layer over anhydrous sodium sulfate.

• The dichloromethane solution is now ready for GC-MS analysis.

Data Presentation

Table 1: Comparison of Derivatization Methods for 1-Pentadecene

Method	Primary Goal	Typical Reagents	General Reaction Conditions	Detector Compatibility	Key Advantages	Potential Drawbacks
DMDS Adduct Formation	Double Bond Location	DMDS, Iodine	40°C, 4 hours[3]	MS	Provides definitive structural information for double bond position.[3]	May not be ideal for simple quantification.
Silylation	General Derivatization	BSTFA, MSTFA	60-70°C, 30 min[4]	FID, MS	Effective for samples with multiple functional groups.	Reagents are moisture-sensitive.[2]
Bromination	Trace Quantification	Pyridinium tribromide	Room Temp, 1-2 hours	ECD, MS	High sensitivity with ECD.	Bromine is corrosive and requires careful handling.
Epoxidation	Altered Volatility/Separation	m-CPBA	Room Temp, 1-4 hours	FID, MS	Can improve separation from other hydrocarbons.	The epoxide ring may open under certain conditions.

Mandatory Visualizations

Caption: General experimental workflow for the derivatization of 1-pentadecene.

References

• 1. Decane, 1,10-dibromo- [webbook.nist.gov]
• 2. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. shimadzu.at [shimadzu.at]

Resolving co-elution of 1-Pentadecene with other hydrocarbons

Troubleshooting Guide: Resolving Co-elution of 1-Pentadecene

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering co-elution of 1-Pentadecene with other hydrocarbons during gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: I see a broad or asymmetrical peak where I expect to see 1-Pentadecene. How can I confirm if this is due to co-elution?

A1: An asymmetrical peak, such as one with a shoulder or a tail, is a strong indicator of co-elution, where two or more compounds elute at the same time.[1] To confirm, you can:

• Examine Mass Spectra: If using a mass spectrometer (MS) detector, analyze the mass spectrum across the peak (leading edge, apex, and tailing edge). A change in the mass spectrum indicates the presence of multiple compounds.[1][2] Many GC-MS software platforms include a "peak purity" function that automates this process.[2][3]

• Methodical Parameter Adjustment: A systematic change in the separation conditions can often reveal the presence of multiple components. For instance, slightly lowering the initial oven temperature or reducing the temperature ramp rate can sometimes resolve a shoulder into a separate peak.[4][5]

Q2: What are the initial steps I should take to resolve co-eluting peaks in my hydrocarbon analysis?

A2: Before making significant changes to your method, start with simple adjustments. The resolution of chromatographic peaks is governed by the resolution equation, which considers capacity factor (retention), selectivity, and efficiency.[1][3] Initial steps should focus on:

• Temperature Program Optimization: This is often the most straightforward parameter to adjust.[4]

  • Lower the ramp rate: A slower temperature ramp (e.g., decreasing from 10°C/min to 5°C/min) increases the interaction time of the analytes with the stationary phase, which can improve separation.[4][6]

  • Add an isothermal hold: Introducing a brief hold at a temperature just below the elution temperature of the co-eluting pair can enhance resolution.

• Carrier Gas Flow Rate Adjustment: The flow rate of the carrier gas (like helium or hydrogen) affects the efficiency of the separation.[6] Ensure your flow rate is optimized for your column dimensions and carrier gas type to minimize peak broadening. You can perform a van Deemter plot analysis to find the optimal flow rate for your column.

Q3: My initial adjustments to the temperature program and flow rate were not sufficient. What should I try next?

A3: If simple adjustments fail, the next step is to address the selectivity of your separation. This primarily involves the GC column.

• Select a Different Stationary Phase: The choice of the stationary phase is critical.[7][8] For hydrocarbon analysis, non-polar columns are a common starting point, where compounds tend to elute in order of their boiling points.[6][9] However, to separate isomers like different alkenes, a more polar column or a column with a different selectivity (e.g., one with some phenyl or cyanopropyl content) might be necessary to exploit subtle differences in polarity or shape.[10][11]

• Optimize Column Dimensions:

  • Increase column length: A longer column provides more theoretical plates, which can increase resolution, though it will also increase analysis time.[6]

  • Decrease internal diameter (ID): A smaller ID column also leads to higher efficiency and better resolution.[6][8]

Q4: I am still struggling to separate 1-Pentadecene from other C15 hydrocarbons. Are there more advanced techniques I can use?

A4: Yes, for highly complex mixtures where co-elution is persistent, comprehensive two-dimensional gas chromatography (GCxGC) is a powerful solution.[12][13]

• How GCxGC Works: GCxGC uses two columns with different stationary phases (e.g., a non-polar column followed by a polar column). The effluent from the first column is continuously trapped and then rapidly re-injected onto the second column. This provides a two-dimensional separation, typically based on volatility in the first dimension and polarity in the second.[12]

• Benefits of GCxGC: This technique offers significantly increased peak capacity, allowing for the separation of components in complex mixtures that would be impossible to resolve with a single column.[14] It is particularly well-suited for detailed hydrocarbon analysis, as it can separate compounds by class (e.g., alkanes, cycloalkanes, alkenes, aromatics).[12][15]

Experimental Protocols

Protocol 1: Optimizing GC Oven Temperature Program for Alkene/Alkane Separation

This protocol outlines a general approach to optimizing the oven temperature program to improve the resolution of 1-Pentadecene from co-eluting saturated hydrocarbons.

• Initial Isothermal Analysis:

  • Inject your standard or sample and run the analysis at an isothermal temperature slightly below the expected boiling point of 1-Pentadecene (boiling point ~270°C). A starting point could be an isothermal run at 150-180°C.

  • Observe the elution profile. This will give you a baseline for the retention times of the compounds of interest.

• Initial Temperature Ramp:

  • Set an initial oven temperature of 40-60°C and hold for 1-2 minutes.

  • Implement a temperature ramp of 10°C/minute up to a final temperature of 280-300°C and hold for 5-10 minutes to ensure all components elute.

• Refining the Temperature Ramp:

  • If co-elution is observed, decrease the ramp rate in increments (e.g., to 8°C/min, then 5°C/min, then 2°C/min).[16] Slower ramp rates provide more time for the separation to occur.[6]

  • Analyze the chromatograms at each ramp rate to see the effect on resolution.

• Introducing an Isothermal Hold:

  • Based on the chromatogram from the optimized ramp rate, identify the temperature at which the co-eluting pair begins to elute.

  • Modify the temperature program to include a 1-2 minute isothermal hold at a temperature 20-30°C below this elution temperature. Then, resume the temperature ramp.

Data Presentation

Table 1: Example GC Columns for Hydrocarbon Analysis

Stationary Phase Type	Example Phase Chemistry	Polarity	Typical Application
Non-Polar	100% Dimethylpolysiloxane	Non-Polar	General purpose, boiling point separation of alkanes.[6]
Non-Polar	5% Phenyl-95% Dimethylpolysiloxane	Non-Polar	Good for aromatic compounds and general hydrocarbon analysis.[6]
Intermediate Polarity	Polyethylene Glycol (e.g., Carbowax)	Polar	Separation of isomers, including cis/trans alkene isomers.[10]
Highly Polar	Biscyanopropyl Polysiloxane	Highly Polar	Separation based on polarity and double bond position in alkenes.

Table 2: Effect of GC Parameters on Resolution

Parameter	Change	Effect on Resolution	Potential Drawback
Oven Temperature	Decrease Ramp Rate	Generally Increases	Longer analysis time.[6]
Column Length	Increase	Increases	Longer analysis time, higher cost.[6]
Column ID	Decrease	Increases	Lower sample capacity.[6]
Stationary Phase Film Thickness	Decrease	Sharper peaks (may increase resolution)	Lower sample capacity.[8]
Carrier Gas Flow Rate	Optimize (not too high or low)	Increases (minimizes band broadening)	Deviation from optimum reduces efficiency.[6]

Visualizations

Caption: Troubleshooting workflow for resolving co-elution.

Caption: Factors influencing chromatographic resolution.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 8. fishersci.com [fishersci.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 11. sulabsa.com [sulabsa.com]
• 12. mosh-moah.de [mosh-moah.de]
• 13. Comparison of comprehensive two-dimensional gas chromatography and gas chromatography--mass spectrometry for the characterization of complex hydrocarbon mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. gcms.cz [gcms.cz]
• 15. Modeling the GCxGC Elution Patterns of a Hydrocarbon Structure Library To Innovate Environmental Risk Assessments of Petroleum Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 16. hydrocarbon analysis by gc? - Chromatography Forum [chromforum.org]

Improving signal-to-noise ratio in 1-Pentadecene NMR spectra

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio (S/N) in 1-Pentadecene NMR spectra.

Troubleshooting Guide: Low Signal-to-Noise Ratio

Low signal-to-noise is a common issue in NMR spectroscopy. This guide provides a step-by-step approach to identify and resolve the root cause of a poor S/N ratio in your 1-Pentadecene spectra.

Q1: My 1-Pentadecene NMR spectrum has a very low signal-to-noise ratio. What are the first things I should check?

A1: Start by verifying your sample preparation and the basic spectrometer settings. Often, the issue can be resolved without complex troubleshooting.

• Sample Concentration: Ensure you have an adequate concentration of 1-Pentadecene. For routine ¹H NMR, 5-25 mg in 0.5-0.7 mL of deuterated solvent is typical. For ¹³C NMR, a higher concentration of 50-100 mg is recommended due to the lower natural abundance of the ¹³C isotope.[1][2][3]

• Sample Volume: The sample height in the NMR tube should be sufficient, typically around 4-5 cm, to be within the detection coil.[1] Insufficient volume can lead to poor shimming and distorted peaks.

• Sample Purity and Solubility: The sample should be fully dissolved, and the solution must be clear and free of any solid particles.[1][4][5] Suspended solids will degrade the magnetic field homogeneity, leading to broadened lines and a poor signal.[1][5] Filter your sample if necessary.

• Solvent: Use a high-quality deuterated solvent. The choice of solvent can influence chemical shifts.[6] For 1-pentadecene, CDCl₃ is a common choice.[7]

Q2: I've checked my sample, and it seems to be prepared correctly. What instrumental factors should I investigate?

A2: If the sample is not the issue, the problem may lie with the spectrometer's hardware or its current settings.

• Tuning and Matching: The NMR probe must be properly tuned to the correct frequency and matched to the impedance of the spectrometer's electronics (typically 50 Ohms).[8][9] This ensures efficient transfer of radiofrequency pulses to the sample and detection of the NMR signal.[10] Improper tuning and matching can significantly reduce sensitivity.[10] This is often visualized using a "wobble curve," where the goal is to center a dip and minimize its vertical position.[10][11]

• Shimming: The homogeneity of the static magnetic field (B₀) across the sample volume is crucial for high resolution and sensitivity.[12][13] The process of optimizing this homogeneity is called shimming.[13][14] Poor shimming leads to distorted and broad peaks, which reduces the apparent signal-to-noise ratio.[13][15]

• Lock Signal: A stable and strong lock signal from the deuterated solvent is necessary for the spectrometer to maintain a constant magnetic field. Difficulties in locking can indicate poor shimming or a problem with the lock channel.[15]

Q3: My sample is good, and the instrument seems to be tuned and shimmed correctly, but the S/N is still poor. What acquisition parameters can I adjust?

A3: Optimizing the data acquisition parameters is a powerful way to improve the signal-to-noise ratio.

• Number of Scans (Signal Averaging): This is one of the most effective methods to improve S/N. The signal is coherent and adds up with each scan, while the noise is random and partially cancels out.[16][17] The signal-to-noise ratio improves proportionally to the square root of the number of scans (N).[16][17][18][19] To double the S/N, you need to quadruple the number of scans.[1][20]

• Pulse Angle (Flip Angle): For ¹³C NMR, using a smaller pulse angle (e.g., 30° or 45°) allows for a shorter relaxation delay (D1). This enables more scans to be acquired in a given amount of time, which is particularly beneficial for quaternary carbons with long relaxation times (T1).[1]

• Receiver Gain: The receiver gain amplifies the NMR signal before digitization. While a higher gain can increase the signal, setting it too high will also amplify noise and can lead to clipping of the signal (ADC overflow), which distorts the spectrum.[15] Most modern spectrometers have an autogain function that sets this value appropriately.

Frequently Asked Questions (FAQs)

Q4: What are the expected ¹H and ¹³C NMR chemical shifts for 1-Pentadecene?

A4: The chemical shifts for 1-Pentadecene are characteristic of a long-chain terminal alkene. The following tables summarize the expected chemical shifts in CDCl₃.

Table 1: ¹H NMR Chemical Shifts for 1-Pentadecene in CDCl₃

Protons	Chemical Shift (ppm)	Multiplicity
=CH₂	~4.87 - 5.06	Multiplet
=CH-	~5.8 (not explicitly in search)	Multiplet
-CH₂- (allylic)	~2.0 (typical for allylic)	Multiplet
-(CH₂)₁₁-	~1.26	Broad Singlet
-CH₃	~0.88	Triplet
Data sourced from PubChem CID 25913.[7]

Table 2: ¹³C NMR Chemical Shifts for 1-Pentadecene in CDCl₃

Carbon	Chemical Shift (ppm)
C1 (=CH₂)	114.13
C2 (=CH-)	139.23
C3	33.92
C4-C13 (bulk CH₂)	~29.08 - 29.80
C14	22.78
C15 (-CH₃)	14.14
Other CH₂	32.04
Data sourced from PubChem CID 25913.[7]

Q5: How can I be sure my sample concentration is sufficient without wasting a lot of material?

A5: If you have a limited amount of sample, consider using specialized NMR tubes, such as Shigemi tubes. These tubes are designed to achieve the necessary sample height with a much smaller volume (e.g., 250 µL), effectively increasing the concentration of your sample within the detection coil.[1][21]

Q6: Can the choice of deuterated solvent affect the signal-to-noise ratio?

A6: While the primary role of the deuterated solvent is to provide a lock signal, a very viscous solvent can lead to broader lines, which reduces the peak height and therefore the apparent signal-to-noise ratio.[1] For non-viscous samples like 1-pentadecene, common solvents like CDCl₃ are generally a good choice.

Q7: What is the relationship between the magnetic field strength and the signal-to-noise ratio?

A7: The signal-to-noise ratio generally increases with the strength of the magnetic field (B₀).[16] Higher field strength instruments (e.g., 400 MHz vs. 100 MHz) provide better signal dispersion and higher sensitivity.[16]

Experimental Protocols

Protocol 1: Standard Sample Preparation for 1-Pentadecene

• Weigh Sample: Accurately weigh the desired amount of 1-Pentadecene (e.g., 10 mg for ¹H NMR, 50 mg for ¹³C NMR) into a clean, dry vial.[2]

• Add Solvent: Add the appropriate volume of deuterated solvent (e.g., 0.6 mL of CDCl₃) to the vial.[1]

• Dissolve: Ensure the sample is fully dissolved. Vortex or gently shake the vial if necessary. The solution should be transparent.[4]

• Filter (if necessary): If any solid particles are present, filter the solution. A common method is to use a Pasteur pipette with a small plug of glass wool pushed to the bottom.[1][5]

• Transfer to NMR Tube: Carefully transfer the clear solution into a clean, high-quality 5 mm NMR tube.[4]

• Check Volume: Ensure the sample height is approximately 4-5 cm from the bottom of the tube.[1][3]

• Cap and Label: Cap the NMR tube securely and label it clearly.

• Clean Tube: Before inserting the sample into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol (B130326) or acetone (B3395972) to remove any dust or fingerprints.[4]

Protocol 2: Basic Spectrometer Shimming Procedure (Manual)

This is a generalized procedure. Specific commands and shim names may vary between spectrometer manufacturers.

• Load Standard Shims: Begin by loading a standard, pre-optimized shim set for the probe you are using.[13]

• Insert Sample and Lock: Insert your sample and establish a lock on the deuterium (B1214612) signal of the solvent. Adjust the lock power and phase for a stable signal.[12]

• Optimize On-Axis Shims (Z-shims):

  • Iteratively adjust the lower-order Z shims (Z1, Z2, Z3) to maximize the lock level.[12][13]

  • Start with Z1, adjust for a maximum lock level.

  • Move to Z2, adjust for a maximum lock level.

  • Return to Z1 and re-optimize.

  • Proceed to Z3 and optimize, then re-check Z1 and Z2. The goal is to find the global maximum for the lock signal.

• Optimize Off-Axis Shims (if necessary): For high-resolution spectra, especially on non-spinning samples, you may need to adjust the off-axis shims (e.g., X, Y, XZ, YZ). This is often done while observing the FID (Free Induction Decay) or the lock signal.[12]

• Automated Shimming: Many modern spectrometers have automated shimming routines (e.g., gradient shimming) that can quickly and effectively optimize the field homogeneity.[13][22] It is often beneficial to run an automated routine and then perform minor manual touch-ups on the Z-shims.

Visualizations

Caption: A step-by-step workflow for troubleshooting a low S/N ratio.

Caption: Key factors influencing the signal-to-noise ratio in NMR.

References

• 1. benchchem.com [benchchem.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. NMR Spectroscopy | Sample Preparation [schuetz.cup.uni-muenchen.de]
• 4. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 5. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. University of Ottawa NMR Facility Blog: Tuning and Matching an NMR Probe [u-of-o-nmr-facility.blogspot.com]
• 9. Dependence of NMR noise line shapes on tuning, matching, and transmission line properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sopnmr.blogspot.com [sopnmr.blogspot.com]
• 11. Probe Tuning [emory.edu]
• 12. bionmr.cores.ucla.edu [bionmr.cores.ucla.edu]
• 13. lsa.umich.edu [lsa.umich.edu]
• 14. researchgate.net [researchgate.net]
• 15. Trouble Shooting Page [nmr.ucsd.edu]
• 16. CHAPTER-8 [cis.rit.edu]
• 17. fiveable.me [fiveable.me]
• 18. nmr.oxinst.jp [nmr.oxinst.jp]
• 19. pubs.aip.org [pubs.aip.org]
• 20. Reddit - The heart of the internet [reddit.com]
• 21. emory.edu [emory.edu]
• 22. arxiv.org [arxiv.org]

Minimizing solvent peaks in 1-Pentadecene NMR analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing solvent peaks during the NMR analysis of 1-Pentadecene.

Frequently Asked Questions (FAQs)

Q1: Why is minimizing the residual solvent peak crucial in the ¹H NMR analysis of 1-Pentadecene?

A1: Minimizing the residual solvent peak is essential for several reasons. A large solvent signal can obscure the signals from your analyte, 1-Pentadecene, making it difficult to accurately integrate and interpret the peaks of interest.[1] This is particularly problematic when trying to detect low-concentration impurities that may resonate near the solvent peak. Furthermore, a very intense solvent peak can limit the dynamic range of the spectrometer's receiver, potentially distorting the baseline and affecting the overall quality of the spectrum.[2]

Q2: Which deuterated solvent is most suitable for 1-Pentadecene NMR analysis?

A2: 1-Pentadecene is a non-polar alkene, making non-polar deuterated solvents the most appropriate choice. Deuterated chloroform (B151607) (CDCl₃) is the most commonly used solvent for such compounds due to its excellent dissolving power for non-polar analytes and its relative chemical inertness.[3][4][5] Benzene-d₆ (C₆D₆) is another viable option and can be particularly useful if peak overlap is an issue in CDCl₃, as it can induce different chemical shifts in the analyte's protons.[6]

Q3: What are the common residual proton signals for recommended solvents and how can I use them?

A3: The residual proton signals of deuterated solvents are a result of incomplete deuteration.[7] These peaks can serve as a convenient internal reference for calibrating the chemical shift axis. However, it's important to be aware of their positions to avoid overlap with your analyte signals. The chemical shifts of residual solvent and water peaks can vary slightly depending on factors like temperature and sample concentration.[3][8]

Deuterated Solvent	Chemical Formula	Residual ¹H Peak (ppm)	¹³C Peak (ppm)
Chloroform-d	CDCl₃	7.26 (singlet)	77.23 (triplet)
Benzene-d₆	C₆D₆	7.16 (singlet)	128.39 (triplet)
Acetone-d₆	(CD₃)₂CO	2.05 (quintet)	29.92 (septet), 206.68 (singlet)
Dimethyl Sulfoxide-d₆	(CD₃)₂SO	2.50 (quintet)	39.51 (septet)

Note: The multiplicity of the residual proton peak is due to coupling with deuterium (B1214612) (spin I=1).[3]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues related to large solvent peaks in 1-Pentadecene NMR analysis.

Issue 1: The residual solvent peak is excessively large and broad.

Possible Causes:

• Poor shimming of the magnetic field.

• The sample is too concentrated.[6]

• Presence of solid particles in the NMR tube.[9]

Troubleshooting Steps:

• Improve Shimming:

  • Protocol: Perform gradient shimming on the deuterium lock signal. For non-deuterated solvents, a proton gradient shimming map should be used.[10] Ensure the sample is not spinning during gradient shimming.[11]

  • Manual Shimming: If gradient shimming is insufficient, manually adjust the Z1 and Z2 shims to maximize the lock level and improve the peak shape. Symmetrically broadened lines can indicate mis-adjusted odd-powered Z shims.[12]

• Optimize Sample Concentration:

  • Protocol: For ¹H NMR, a sample concentration of 5-25 mg in 0.6-0.7 mL of deuterated solvent is typically sufficient.[9][13] If the solution is highly concentrated, the increased viscosity can lead to broader lines.[9] Diluting the sample may help to reduce the intensity of the solvent peak relative to the analyte and improve line shape.

• Ensure Sample Homogeneity:

  • Protocol: Ensure your 1-Pentadecene sample is fully dissolved.[13] Filter the sample through a small plug of glass wool in a Pasteur pipette into the NMR tube to remove any suspended particles, which can distort the magnetic field homogeneity and cause broad lines.[9][14]

Issue 2: A large water peak is present in the spectrum.

Possible Causes:

• Use of wet deuterated solvent.[6]

• Contamination from wet glassware.

• Hygroscopic nature of the deuterated solvent.

Troubleshooting Steps:

• Use Dry Solvent and Glassware:

  • Protocol: Use fresh, high-purity deuterated solvent from a sealed ampoule or a recently opened bottle. Store deuterated solvents over a drying agent like molecular sieves, or for chloroform-d, potassium carbonate can be added to the bottle.[6][15] Ensure your NMR tube and any glassware used for sample preparation are thoroughly dried in an oven and cooled in a desiccator before use.

• Handle Solvents Appropriately:

  • Protocol: For hygroscopic solvents like DMSO-d₆, handle them under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture absorption.[16] Keep solvent bottles tightly capped when not in use.[12]

• In-situ Drying:

  • Protocol: If a water peak persists, you can add a small amount of a drying agent like sodium sulfate (B86663) directly to your sample vial before transferring the solution to the NMR tube. Be sure to filter the solution to remove the drying agent.

Issue 3: Analyte peaks are still obscured even with a properly prepared sample.

Possible Cause:

• The dynamic range of the experiment is insufficient to detect small analyte signals in the presence of a large solvent peak.

Troubleshooting Steps:

• Employ Solvent Suppression Pulse Sequences:

  • Presaturation (zgpr): This is a common and effective method where a weak radiofrequency field is applied at the solvent's resonance frequency to saturate it. This reduces the intensity of the solvent signal.[2]

    • Experimental Protocol:

      • Acquire a standard ¹H spectrum to identify the exact frequency of the solvent peak.

      • Set the pulse program to zgpr.

      • Set the carrier frequency (O1) on the solvent resonance.

      • Use a long relaxation delay (d1) of 1-2 seconds with a low power level for irradiation.[2]

      • Acquire the spectrum with a sufficient number of scans.

  • WATERGATE (Water Suppression by Gradient Tailored Excitation): This technique uses a combination of selective pulses and pulsed field gradients to dephase the on-resonance solvent signal while leaving the off-resonance analyte signals unaffected.[2][17]

    • Experimental Protocol:

      • Select a WATERGATE-based pulse sequence (e.g., zggpwg).

      • Set the carrier frequency to the center of the spectrum.

      • The sequence uses selective pulses and gradients to suppress the water or solvent signal.

  • Binomial Pulse Sequences (e.g., 1-1 or 1331): These methods use a series of hard pulses with specific delays to create a null in the excitation profile at the solvent frequency.[2]

    • Experimental Protocol:

      • Select the desired binomial pulse program (e.g., p1331).

      • Place the carrier frequency on the solvent resonance.

      • Set the delay (d19 for 1331) to 1/d, where d is the offset from the carrier to the next null.[2]

Visual Workflows

Caption: Troubleshooting workflow for minimizing solvent peaks.

Caption: Deuterated solvent selection for 1-Pentadecene.

References

• 1. Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy [simsonpharma.com]
• 2. NMR | Solvent Suppression | Chemical Research Support [weizmann.ac.il]
• 3. benchchem.com [benchchem.com]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. myuchem.com [myuchem.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 8. research.cbc.osu.edu [research.cbc.osu.edu]
• 9. NMR Sample Preparation [nmr.chem.umn.edu]
• 10. lsa.umich.edu [lsa.umich.edu]
• 11. Stanford University NMR Facility [web.stanford.edu]
• 12. depts.washington.edu [depts.washington.edu]
• 13. NMR Spectroscopy | Sample Preparation [schuetz.cup.uni-muenchen.de]
• 14. sites.bu.edu [sites.bu.edu]
• 15. How To [chem.rochester.edu]
• 16. labinsights.nl [labinsights.nl]
• 17. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validating 1-Pentadecene as a Biomarker for an Alternative Fatty Acid Desaturation Pathway

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The landscape of cancer metabolism is revealing intricate metabolic reprogramming that fuels tumor growth and survival. One such adaptation is the utilization of an alternative fatty acid desaturation pathway, providing cancer cells with essential lipids for proliferation and membrane integrity, independent of the canonical stearoyl-CoA desaturase (SCD1) pathway. This guide provides a comparative analysis of 1-pentadecene (B78149), a volatile organic compound, as a potential non-invasive biomarker for this alternative pathway, benchmarked against established and emerging biomarkers.

Introduction to an Alternative Fatty Acid Desaturation Pathway

In many cancer cells, the enzyme fatty acid desaturase 2 (FADS2) drives an alternative pathway that converts palmitate to the monounsaturated fatty acid, sapienate. This pathway allows cancer cells to bypass their dependency on SCD1 for the production of monounsaturated fatty acids, which are crucial for membrane biosynthesis.[1][2] This metabolic plasticity presents a challenge for therapies targeting SCD1 alone and highlights the need for biomarkers that can identify tumors utilizing this alternative route. 1-Pentadecene, a 15-carbon alkene, is a volatile hydrocarbon that may be produced as a byproduct of this altered lipid metabolism, offering a potential non-invasive diagnostic window.

Biomarker Comparison

The validation of any new biomarker requires rigorous comparison with existing standards. Here, we compare 1-pentadecene with established biomarkers for the canonical SCD1 pathway and the direct products of the alternative FADS2 pathway.

Biomarker Category	Specific Biomarker	Metabolic Pathway Association	Sample Type	Measurement Principle	Validation Status
Volatile Organic Compound (Potential)	1-Pentadecene	Alternative Fatty Acid Desaturation (FADS2)	Breath, Blood, Urine	Gas Chromatography-Mass Spectrometry (GC-MS)	Exploratory
Fatty Acid Ratios (Established)	16:1n-7/16:0 (Palmitoleic/Palmitic Acid Ratio)	Canonical Fatty Acid Desaturation (SCD1)	Blood (Plasma/Serum), Tissue	Gas Chromatography-Mass Spectrometry (GC-MS)	Validated for SCD1 activity[3][4]
Fatty Acid Ratios (Established)	18:1n-9/18:0 (Oleic/Stearic Acid Ratio)	Canonical Fatty Acid Desaturation (SCD1)	Blood (Plasma/Serum), Tissue	Gas Chromatography-Mass Spectrometry (GC-MS)	Validated for SCD1 activity[3][4]
Unusual Fatty Acid (Emerging)	Sapienate (cis-6-Hexadecenoic Acid)	Alternative Fatty Acid Desaturation (FADS2)	Tissue, Blood (Plasma/Serum)	Liquid Chromatography-Mass Spectrometry (LC-MS)	Research-validated in cancer models[1][5]
Enzyme Expression/Activity	FADS2 Enzyme Levels/Activity	Alternative Fatty Acid Desaturation (FADS2)	Tissue	qRT-PCR, Western Blot, Enzyme Assays	Research-validated in cancer models[1][5]

Experimental Protocols

Accurate and reproducible measurement is paramount for biomarker validation. Below are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Quantification of 1-Pentadecene in Exhaled Breath by GC-MS

This protocol outlines the analysis of 1-pentadecene as a volatile organic compound (VOC) in breath, a non-invasive sampling method.

1. Breath Sample Collection:

• Subjects exhale into a Tedlar® bag or a specialized breath collection device.

• To ensure collection of alveolar air, the initial part of the exhalation (dead space air) is discarded.

• Samples should be processed immediately or stored at a low temperature to prevent degradation of VOCs.

2. Sample Pre-concentration:

• Solid-Phase Microextraction (SPME) is employed to concentrate the VOCs from the breath sample.

• An SPME fiber coated with a suitable stationary phase (e.g., Polydimethylsiloxane/Divinylbenzene) is exposed to the breath sample for a defined period.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• The SPME fiber is inserted into the heated injection port of the GC-MS system, where the adsorbed VOCs are thermally desorbed onto the GC column.

• The GC separates the individual VOCs based on their volatility and interaction with the column's stationary phase.

• The Mass Spectrometer detects and identifies the separated compounds based on their mass-to-charge ratio and fragmentation patterns.

• Quantification is achieved by comparing the peak area of 1-pentadecene to that of a known internal standard.[6][7]

Protocol 2: Determination of Fatty Acid Desaturase Activity by Fatty Acid Methyl Ester (FAME) Analysis

This protocol is used to determine the activity of SCD1 and FADS2 by measuring the ratio of their product and precursor fatty acids.

1. Lipid Extraction:

• Total lipids are extracted from plasma, serum, or tissue homogenates using a solvent mixture, such as chloroform:methanol (2:1, v/v).

2. Transesterification to Fatty Acid Methyl Esters (FAMEs):

• The extracted lipids are transesterified to their corresponding FAMEs using a reagent like methanolic HCl or BF3-methanol. This process converts fatty acids into more volatile derivatives suitable for GC analysis.

3. GC-MS Analysis of FAMEs:

• The FAMEs are separated and quantified using GC-MS.

• The desaturase activity is calculated as the ratio of the product fatty acid to the precursor fatty acid.

  • SCD1 Activity Index: (16:1n-7 / 16:0) or (18:1n-9 / 18:0)[3][4]

  • FADS2 Activity Index (related to sapienate): While a direct ratio involving sapienate can be used, its quantification often requires specialized LC-MS methods due to its unusual structure.

Signaling Pathways and Experimental Workflows

Visualizing the metabolic pathways and experimental processes is crucial for understanding the context of biomarker validation.

Canonical and alternative fatty acid desaturation pathways.

Workflow for validating 1-pentadecene as a biomarker.

Conclusion and Future Directions

The emergence of an alternative fatty acid desaturation pathway in cancer necessitates the development of new diagnostic tools. 1-Pentadecene presents an intriguing possibility as a non-invasive biomarker for identifying tumors reliant on FADS2 activity. While current evidence is indirect, the established presence of this pathway in various cancers warrants further investigation into its volatile byproducts.

Future research should focus on:

• Direct Measurement: Quantifying 1-pentadecene in breath and blood samples from cancer patients with known FADS2 and SCD1 activity.

• Correlation Studies: Establishing a direct correlation between 1-pentadecene levels and FADS2 expression/activity, as well as clinical outcomes.

• Multi-marker Panels: Evaluating the diagnostic and prognostic power of a biomarker panel that includes 1-pentadecene, fatty acid ratios, and sapienate.

The validation of 1-pentadecene as a biomarker for this alternative metabolic pathway could provide a valuable tool for patient stratification, treatment selection, and the development of novel therapeutic strategies targeting cancer's metabolic vulnerabilities.

References

• 1. Evidence for an alternative fatty acid desaturation pathway increasing cancer plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evidence for an alternative fatty acid desaturation pathway increasing cancer plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Elevated Stearoyl-CoA Desaturase 1 Activity is associated with Alcohol-associated Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hepatic Stearoyl-CoA Desaturase (SCD)-1 Activity and Diacylglycerol but Not Ceramide Concentrations Are Increased in the Nonalcoholic Human Fatty Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Exhaled breath analysis using GC-MS and an electronic nose for lung cancer diagnostics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. GC-MS analysis of breath odor compounds in liver patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of different synthetic routes to 1-Pentadecene

A Comparative Guide to the Synthetic Routes of 1-Pentadecene (B78149)

For Researchers, Scientists, and Drug Development Professionals

Published: December 15, 2025

This guide provides a comparative analysis of prominent synthetic routes to 1-pentadecene (C₁₅H₃₀), a long-chain alpha-olefin.[1][2][3] 1-Pentadecene serves as a valuable intermediate and building block in the synthesis of more complex molecules in various fields, including pharmaceuticals and materials science. This document evaluates four distinct laboratory-scale synthetic strategies: the Wittig Reaction, Grignard Reaction followed by alcohol dehydration, selective reduction of 1-pentadecyne (B1584982), and olefin cross-metathesis. Each route is assessed based on yield, reaction conditions, atom economy, and the accessibility of starting materials to aid researchers in selecting the optimal method for their specific applications.

At a Glance: Comparison of Synthetic Routes

The selection of an appropriate synthetic pathway depends on factors such as available starting materials, desired yield and purity, and tolerance for multi-step procedures. The following table summarizes the key quantitative and qualitative aspects of the four discussed methods.

Synthetic Route	Key Reagents & Starting Materials	Typical Reaction Conditions	Reported Yield	Advantages	Disadvantages
Wittig Reaction	Tetradecanal (B130844), Methyltriphenylphosphonium (B96628) bromide, Strong Base (e.g., n-BuLi)	Anhydrous solvent (e.g., THF), 0°C to room temperature	Moderate to Good	Excellent control of double bond position; reliable C-C bond formation.[4][5]	Generates stoichiometric triphenylphosphine (B44618) oxide byproduct, which can complicate purification.
Grignard Reaction & Dehydration	1-Bromotetradecane (B124005), Mg turnings, Formaldehyde (or paraformaldehyde); Acid catalyst (for dehydration)	Grignard: Anhydrous ether (THF, Et₂O); Dehydration: Heat, acid (e.g., H₂SO₄, TsOH)	Good to Excellent (>90% for Grignard step)[6]	Utilizes readily available starting materials; robust and scalable C-C bond formation.[7]	Two distinct reaction steps are required; dehydration can sometimes lead to isomeric alkene mixtures.
Selective Alkyne Reduction	1-Pentadecyne, Palladium catalyst (e.g., Pd(PPh₃)₄), Formic Acid	1,4-Dioxane (B91453) solvent, 80°C	High (up to 95%)[8]	High yield and selectivity; direct conversion from a readily prepared precursor.	Requires synthesis of the alkyne starting material; potential for over-reduction with other catalysts.
Olefin Cross-Metathesis	Shorter α-olefins (e.g., 1-butene, 1-tridecene), Ruthenium catalyst (e.g., Grubbs catalyst)	Chlorinated solvent (e.g., CH₂Cl₂), Room temperature to reflux	Variable	Powerful and versatile C-C double bond formation; tolerant of many functional groups.[9]	Can produce a statistical mixture of homo- and cross-coupled products; may require a large excess of one reagent for good yield.[9]

Logical Workflow for Synthetic Route Selection

The choice of a synthetic strategy is often guided by the availability of starting materials and the specific requirements of the research goal. The following diagram illustrates a decision-making workflow for selecting an appropriate route to synthesize 1-Pentadecene.

Caption: Decision workflow for selecting a 1-Pentadecene synthetic route.

Detailed Experimental Protocols

The following sections provide detailed experimental methodologies for the four key synthetic routes discussed.

Route 1: Wittig Reaction

The Wittig reaction is a premier method for alkene synthesis, forming a carbon-carbon double bond from a carbonyl compound and a phosphorus ylide with no ambiguity in the final double bond position.[4][10] This protocol outlines the synthesis from tetradecanal.

1. Preparation of the Wittig Reagent (Methylenetriphenylphosphorane):

• Suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, three-neck flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of a strong base, such as n-butyllithium (n-BuLi) in hexanes (1.05 eq), via syringe. The formation of the orange-red ylide indicates a successful reaction.

• Stir the resulting mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

2. Olefination Reaction:

• Dissolve tetradecanal (1.0 eq) in anhydrous THF in a separate flask.

• Cool the ylide solution back to 0°C and add the tetradecanal solution dropwise via an addition funnel over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The disappearance of the ylide's color indicates reaction completion.

3. Work-up and Purification:

• Quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (B86663) (MgSO₄).

• Filter the mixture and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product contains 1-pentadecene and triphenylphosphine oxide. Purify the mixture via column chromatography on silica (B1680970) gel (eluent: hexane) to isolate pure 1-pentadecene.

Route 2: Grignard Reaction and Dehydration

This two-step route first extends a 14-carbon chain to a 15-carbon alcohol via a Grignard reaction, followed by dehydration to form the target alkene.[6]

1. Synthesis of 1-Pentadecanol via Grignard Reaction:

• Place magnesium turnings (1.2 eq) in a flame-dried, three-neck flask equipped with a reflux condenser and an addition funnel under an inert atmosphere.[11]

• Add a small volume of anhydrous diethyl ether or THF to cover the magnesium.

• Dissolve 1-bromotetradecane (1.0 eq) in anhydrous ether and add it to the addition funnel. Add a small portion of this solution to the magnesium to initiate the reaction (initiation may require gentle warming or a crystal of iodine).

• Once the reaction begins (as evidenced by bubbling or gentle reflux), add the remaining 1-bromotetradecane solution dropwise at a rate that maintains a steady reflux.[11]

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the tetradecylmagnesium bromide reagent.

• Cool the Grignard reagent to 0°C and slowly add a source of formaldehyde, such as paraformaldehyde (1.5 eq), in portions.

• Stir the reaction at room temperature for 4-6 hours.

2. Work-up and Dehydration:

• Cool the reaction mixture to 0°C and quench by slowly adding cold saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether (3x volumes), combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude 1-pentadecanol.

• To the crude 1-pentadecanol, add a catalytic amount of a strong acid (e.g., a few drops of concentrated H₂SO₄ or a spatula tip of p-toluenesulfonic acid).

• Heat the mixture using a distillation apparatus. 1-Pentadecene and water will co-distill.

• Separate the organic layer from the collected distillate, wash with saturated sodium bicarbonate solution and then brine, dry over anhydrous CaCl₂, and re-distill to obtain pure 1-pentadecene.

Route 3: Selective Reduction of 1-Pentadecyne

This route provides a direct and high-yield conversion of an alkyne to the corresponding terminal alkene.[8]

1. Reaction Setup:

• In a round-bottom flask, dissolve 1-pentadecyne (1.0 eq) in 1,4-dioxane under an inert atmosphere.[8]

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.01 eq) as the catalyst.

• Stir the mixture at room temperature for 15 minutes.[8]

2. Reduction:

• Add formic acid (2.0 eq) to the reaction mixture.

• Heat the flask to 80°C and maintain this temperature for 3 hours, monitoring the reaction progress by TLC or GC.[8]

3. Work-up and Purification:

• After cooling to room temperature, dilute the reaction mixture with water and extract with hexane (B92381) (3x volumes).

• Combine the organic extracts, wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent in vacuo.

• The resulting crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel to yield pure 1-pentadecene.

Route 4: Olefin Cross-Metathesis

Olefin metathesis is a powerful reaction that redistributes alkylidene fragments of alkenes, catalyzed by transition metal complexes.[12] This protocol describes a general approach for the cross-metathesis of two alpha-olefins.

1. Reaction Setup:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the longer-chain alpha-olefin (e.g., 1-tridecene, 1.0 eq) in anhydrous and degassed dichloromethane (B109758) (CH₂Cl₂).

• Add a significant excess of the shorter, more volatile alpha-olefin (e.g., 1-butene, >5 eq) to the solution. The excess drives the reaction toward the desired cross-product.[9]

• Add a Grubbs-type catalyst (e.g., Grubbs' 2nd Generation Catalyst, 0.01-0.05 eq) to the solution.

2. Metathesis Reaction:

• Stir the reaction mixture at room temperature or gentle reflux (approx. 40°C) for 4-24 hours. The reaction is driven forward by the evolution of ethylene (B1197577) gas.[9]

• Monitor the reaction by GC-MS to observe the consumption of the starting material and the formation of 1-pentadecene.

3. Work-up and Purification:

• Once the reaction is complete, quench the catalyst by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

• Remove the solvent and excess volatile olefin under reduced pressure.

• Purify the residue by vacuum distillation or flash column chromatography on silica gel to separate 1-pentadecene from any homo-coupled byproducts and residual catalyst.

References

• 1. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-PENTADECENE | 13360-61-7 [chemicalbook.com]
• 3. 1-Pentadecene [webbook.nist.gov]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. 1-PENTADECENE synthesis - chemicalbook [chemicalbook.com]
• 9. chemistry.illinois.edu [chemistry.illinois.edu]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. scribd.com [scribd.com]

Cross-Reactivity of 1-Pentadecene in Pheromone Receptor Binding Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potential cross-reactivity of 1-pentadecene (B78149) in insect pheromone receptor binding assays. Due to a lack of specific published binding affinity data for 1-pentadecene with identified pheromone receptors, this document focuses on the principles of cross-reactivity, detailed experimental protocols to assess it, and a comparison with known pheromone-receptor interactions. This guide is intended to serve as a foundational resource for researchers investigating the activity of long-chain alkenes on insect olfactory systems.

Introduction to Pheromone Receptor Cross-Reactivity

Insect olfactory systems exhibit remarkable sensitivity and specificity, primarily mediated by odorant receptors (ORs) located on the dendrites of olfactory sensory neurons.[1][2] These receptors, typically forming a complex with a highly conserved co-receptor (Orco), are responsible for detecting specific pheromones and other semiochemicals, triggering a signaling cascade that leads to a behavioral response.[2]

Cross-reactivity occurs when a receptor binds to ligands other than its primary, naturally occurring pheromone. This phenomenon is crucial in understanding the specificity of olfactory signaling and has implications for the development of novel pest control agents that could act as agonists or antagonists of pheromone receptors. The binding affinity of a compound to a receptor is a key determinant of its potential to elicit a response.

Comparative Binding Affinity Data

As direct binding data for 1-pentadecene is unavailable, the following table presents a hypothetical comparison based on typical binding affinities observed for insect pheromone binding proteins (PBPs) and odorant receptors with their native ligands and potential cross-reactive compounds. PBPs are soluble proteins in the sensillar lymph that are thought to bind and transport hydrophobic pheromones to the receptors.[5] The binding affinities are often determined using competitive fluorescence binding assays and are expressed as the dissociation constant (Kd) or inhibition constant (Ki), where a lower value indicates a higher binding affinity.[5][6]

Compound	Receptor/PBP (Example)	Binding Affinity (Ki in µM)	Reference
(Z)-9-Tetradecenyl acetate	Mythimna loreyi PBP1	High Affinity (e.g., 1-5 µM)	[7]
(Z)-7-Dodecenyl acetate	Mythimna loreyi PBP1	Moderate Affinity (e.g., 5-15 µM)	[7]
(Z)-11-Hexadecenal	Mythimna loreyi PBP1	Low Affinity (e.g., >15 µM)	[7]
1-Pentadecene	Mythimna loreyi PBP1	To Be Determined	N/A

Note: The binding affinities presented for the known pheromones are illustrative examples based on published data for similar compounds. The actual values can vary depending on the specific PBP or receptor and the experimental conditions.

Experimental Protocols

To determine the cross-reactivity of 1-pentadecene, a competitive binding assay is the most common and effective method. The following protocol is a generalized procedure for a fluorescence-based competitive binding assay using a fluorescent probe like N-phenyl-1-naphthylamine (1-NPN).[5][6]

Competitive Fluorescence Binding Assay Protocol

Objective: To determine the binding affinity (Ki) of 1-pentadecene and other test compounds to a specific pheromone binding protein (PBP) or odorant receptor preparation.

Materials:

• Purified PBP or membrane fraction containing the odorant receptor of interest.

• Fluorescent probe: N-phenyl-1-naphthylamine (1-NPN) stock solution in methanol.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Test compounds: 1-pentadecene and known ligands (positive controls) dissolved in methanol.

• 96-well black microplates.

• Spectrofluorometer.

Procedure:

• Preparation of Reagents:

  • Dilute the purified PBP or receptor preparation to a final concentration of 2 µM in the binding buffer.

  • Prepare a 1 mM stock solution of 1-NPN in methanol.

  • Prepare 1 mM stock solutions of 1-pentadecene and other test compounds in methanol.

• Determination of 1-NPN Dissociation Constant (Kd):

  • To a 2 µM solution of the PBP/receptor in the binding buffer, titrate with increasing concentrations of 1-NPN (e.g., 0 to 20 µM).

  • Measure the fluorescence intensity at the emission maximum (typically around 400-420 nm) with an excitation wavelength of 337 nm.

  • Plot the change in fluorescence intensity against the 1-NPN concentration and determine the Kd using a saturation binding curve analysis (e.g., Scatchard plot).

• Competitive Binding Assay:

  • Prepare a solution containing 2 µM PBP/receptor and 2 µM 1-NPN in the binding buffer.

  • Aliquot the PBP/receptor-1-NPN solution into the wells of the 96-well plate.

  • Add increasing concentrations of 1-pentadecene or other competitor compounds (e.g., 0 to 20 µM) to the wells.

  • Incubate the plate at room temperature for a specified time (e.g., 30 minutes) to reach equilibrium.

  • Measure the fluorescence intensity at the emission maximum.

• Data Analysis:

  • Plot the fluorescence intensity against the logarithm of the competitor concentration.

  • Determine the IC50 value, which is the concentration of the competitor that displaces 50% of the bound 1-NPN.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [1-NPN] / Kd) where [1-NPN] is the concentration of 1-NPN used in the assay and Kd is the dissociation constant of 1-NPN.

Signaling Pathways and Experimental Workflow

The interaction of a ligand with an insect odorant receptor can trigger one of two primary signaling pathways: an ionotropic pathway, where the receptor itself is an ion channel, or a metabotropic pathway involving G-protein signaling.[8]

Insect Olfactory Signaling Pathways

Caption: Generalized insect olfactory signaling pathways.

Experimental Workflow for Cross-Reactivity Assessment

Caption: Workflow for assessing 1-pentadecene cross-reactivity.

Conclusion

While direct experimental data on the cross-reactivity of 1-pentadecene with insect pheromone receptors is currently lacking, this guide provides a comprehensive framework for its investigation. The detailed protocol for competitive fluorescence binding assays offers a robust method for determining the binding affinity of 1-pentadecene to specific receptors or binding proteins. By comparing the resulting binding affinity to that of known pheromones, researchers can quantitatively assess its potential for cross-reactivity. Understanding the interactions of long-chain alkenes like 1-pentadecene with the insect olfactory system is essential for the development of novel and specific pest management strategies. Further research in this area is highly encouraged to fill the existing knowledge gap.

References

• 1. Molecular mechanisms of olfactory detection in insects: beyond receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. slunik.slu.se [slunik.slu.se]
• 3. Semiochemical compound: 1-Pentadecene | C15H30 [pherobase.com]
• 4. 1-pentadecene, 13360-61-7 [thegoodscentscompany.com]
• 5. mdpi.com [mdpi.com]
• 6. Odorant Receptors and Odorant-Binding Proteins as Insect Pest Control Targets: A Comparative Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A receptor and binding protein interplay in the detection of a distinct pheromone component in the silkmoth Antheraea polyphemus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of 1-Pentadecene Using a Certified Reference Material

For researchers, scientists, and professionals in drug development requiring precise and accurate quantification of 1-pentadecene (B78149), the selection of an appropriate analytical methodology is paramount. This guide provides a comprehensive comparison of two widely used analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID), for the quantification of 1-pentadecene, utilizing a high-purity analytical standard as a certified reference material (CRM). This guide outlines detailed experimental protocols, presents comparative performance data, and offers visualizations to aid in methodological selection.

Principle of Quantification Using a Certified Reference Material

Accurate quantification in analytical chemistry relies on the use of a well-characterized standard of known purity and concentration. While a formal Certified Reference Material (CRM) from a national metrology institute for 1-pentadecene may not be readily available, high-purity analytical standards (>99%) are commercially accessible and serve as the primary reference material for calibration. By preparing a series of calibration standards of known concentrations from this reference material, a calibration curve can be generated, allowing for the accurate determination of 1-pentadecene concentration in unknown samples.

Method 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry. It is highly selective and sensitive, making it an excellent choice for both the quantification and unequivocal identification of 1-pentadecene, even in complex matrices.

Experimental Protocol: GC-MS

1. Preparation of Standard Solutions:

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1-pentadecene analytical standard (>99% purity) and dissolve it in 10 mL of a suitable volatile solvent (e.g., hexane (B92381) or pentane) in a class A volumetric flask.

• Internal Standard (IS) Stock Solution (1000 µg/mL): Prepare a stock solution of a suitable internal standard (e.g., n-hexadecane or a deuterated analog) in the same manner.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the primary stock solution to cover the desired concentration range (e.g., 0.1 - 50 µg/mL). Spike each calibration standard and sample with the internal standard at a constant concentration.

2. Sample Preparation:

• Samples should be dissolved or diluted in the same solvent used for the calibration standards to an expected concentration within the calibration range.

• For complex matrices, a sample clean-up step such as solid-phase extraction (SPE) may be necessary to remove interfering compounds.

3. GC-MS Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector Temperature	280°C
Injection Volume	1 µL (Splitless mode)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial 60°C for 2 min, ramp at 10°C/min to 250°C, hold for 5 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Energy	70 eV (Electron Ionization - EI)
Acquisition Mode	Full Scan (m/z 40-300) for identification and Selected Ion Monitoring (SIM) for quantification
SIM Ions for 1-Pentadecene	m/z 210 (M+), 69, 83, 97 (Quantifier and Qualifiers)

Data Presentation: GC-MS Performance

Performance Parameter	Typical Value
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.01 - 0.1 µg/mL (in SIM mode)
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL (in SIM mode)
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 5%
Specificity	Excellent (Mass spectrum provides structural confirmation)

Method 2: Quantification by Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the quantification of organic compounds.[1] The flame ionization detector is highly sensitive to hydrocarbons and exhibits a wide linear response range. While it does not provide structural information for identification, its reliability and cost-effectiveness make it a suitable alternative for routine quantification of known analytes.[2][3]

Experimental Protocol: GC-FID

1. Preparation of Standard and Sample Solutions:

• The preparation of stock solutions, internal standard solutions, and calibration standards is identical to the protocol for GC-MS.

2. GC-FID Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector Temperature	280°C
Injection Volume	1 µL (Split mode, e.g., 50:1)
Carrier Gas	Helium or Nitrogen at a constant flow
Oven Program	Initial 60°C for 2 min, ramp at 10°C/min to 250°C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	300°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2)	25 mL/min

Data Presentation: GC-FID Performance

Performance Parameter	Typical Value
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (%RSD)	< 5%
Specificity	Moderate (Based on retention time only)

Method Comparison

Feature	GC-MS	GC-FID
Identification	Definitive identification based on mass spectrum	Tentative identification based on retention time
Sensitivity	Generally higher, especially in SIM mode	Good, but typically lower than GC-MS (SIM)
Selectivity	High, can distinguish co-eluting peaks with different mass spectra	Lower, relies on chromatographic separation
Linear Range	Good	Excellent, often wider than GC-MS
Cost	Higher initial and operational costs	Lower initial and operational costs
Robustness	More complex, requires more maintenance	Very robust and easy to operate
Ideal Application	Analysis in complex matrices, identification of unknowns, low-level quantification	Routine quality control, high-throughput analysis of known compounds

Visualizations

Caption: Experimental workflow for the quantification of 1-pentadecene.

Caption: Decision tree for selecting an analytical method.

Conclusion

The choice between GC-MS and GC-FID for the quantification of 1-pentadecene depends on the specific requirements of the analysis. GC-MS is the preferred method when absolute certainty of identification is required, when analyzing samples in complex matrices, or when very low detection limits are necessary.[2] For routine quality control and high-throughput analyses where 1-pentadecene is a known target analyte and the sample matrix is relatively simple, GC-FID offers a robust, cost-effective, and highly reliable alternative with an excellent linear dynamic range.[2][4] By utilizing a high-purity analytical standard as a reference material and following a validated protocol, both techniques can provide accurate and precise quantification of 1-pentadecene to support research and development activities.

References

• 1. academic.oup.com [academic.oup.com]
• 2. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 3. GC FID vs GC MS - What is the Difference Between GC FID and GC MS [monadlabtech.com]
• 4. digital.csic.es [digital.csic.es]

A Comparative Guide to the Inter-Laboratory Analysis of 1-Pentadecene

Introduction

1-Pentadecene is a long-chain alkene, a type of hydrocarbon, that serves as a valuable compound in various research and industrial applications. Accurate and reliable quantification of 1-Pentadecene is crucial for quality control, environmental monitoring, and in studies of chemical synthesis. This guide provides a comparative overview of analytical methodologies suitable for the analysis of 1-Pentadecene.

While direct inter-laboratory comparison studies specifically for 1-Pentadecene are not widely published, this guide extrapolates performance data from the analysis of structurally similar long-chain hydrocarbons and alcohols to compare potential analytical techniques. The primary goal is to equip researchers, scientists, and drug development professionals with the information needed to select an appropriate and robust analytical method. Inter-laboratory comparisons are essential for assessing the proficiency of laboratories and ensuring the validity of analytical results.[1]

Comparison of Analytical Techniques

The analysis of volatile and semi-volatile hydrocarbons like 1-Pentadecene is predominantly accomplished using Gas Chromatography (GC).[2] High-Performance Liquid Chromatography (HPLC) can also be adapted for such compounds, though it is generally less direct.[3]

• Gas Chromatography (GC): This is the premier technique for analyzing volatile compounds.[4] A sample is vaporized and transported by an inert gas through a column, which separates the components based on their boiling points and interactions with the stationary phase.[5]

  • Flame Ionization Detection (FID): A robust and widely used detector that is highly sensitive to organic compounds containing carbon-hydrogen bonds. It offers a wide dynamic range and is excellent for quantification when the identity of the analyte is known.[6]

  • Mass Spectrometry (MS): This detector not only quantifies the analyte but also provides structural information through mass fragmentation patterns, allowing for definitive identification of unknown compounds.[7] GC-MS is considered the gold standard for identifying volatile unknowns.[3]

• High-Performance Liquid Chromatography (HPLC): This technique separates components in a liquid mobile phase. For non-polar hydrocarbons like 1-Pentadecene that lack a UV chromophore, a derivatization step to attach a UV-active molecule is necessary for detection with common UV-Vis detectors. This makes the method more complex and less direct than GC.[8]

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes the typical performance parameters for the analysis of long-chain hydrocarbons using different analytical techniques. It is important to note that while direct comparative studies for 1-Pentadecene are limited, these values are extrapolated from the analysis of structurally related compounds.[8]

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV)
Linearity (R²)	>0.99	>0.99	>0.99
Limit of Detection (LOD)	0.05 - 0.1 mg/kg	0.01 - 0.05 mg/kg	Dependent on derivatization; typically higher than GC methods
Limit of Quantitation (LOQ)	0.1 - 0.5 mg/kg	0.05 - 0.2 mg/kg	Dependent on derivatization; typically higher than GC methods
Accuracy (% Recovery)	95 - 105%	97 - 103%	90 - 110% (highly method-dependent)
Precision (%RSD)	< 5%	< 3%[9]	< 10%
Specificity	Good	Excellent (mass fragmentation provides structural information)[8]	Moderate to Good (dependent on chromatography and derivatization)

Experimental Protocols

Detailed methodologies are critical for reproducing analytical results. Below are protocols for the analysis of 1-Pentadecene.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the quantification of 1-Pentadecene in a liquid matrix.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample in a glass vial, add a known amount of an appropriate internal standard (e.g., a deuterated analog or a similar long-chain hydrocarbon not present in the sample, like hexadecane).

• Add 2 mL of a non-polar solvent (e.g., hexane (B92381) or dichloromethane).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge the mixture to separate the organic and aqueous/polar layers.

• Carefully transfer the organic layer (top layer if using hexane) to a clean GC vial for analysis.

2. GC-MS Instrumentation and Conditions

• GC System: Agilent 6890 or similar.

• Injector: Split/splitless inlet.

• Injector Temperature: 280°C.[9]

• Injection Volume: 1 µL.

• Split Ratio: 50:1 (can be adjusted based on concentration).[9]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[9]

• Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp: Increase at 12.5°C/min to 290°C.

  • Hold: 4 minutes at 290°C.[9]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (e.g., m/z 40-400) for identification and Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

  • Transfer Line Temperature: 280°C.

3. Quantification

• Prepare a series of calibration standards of 1-Pentadecene with the internal standard at a constant concentration.

• Generate a calibration curve by plotting the ratio of the peak area of 1-Pentadecene to the peak area of the internal standard against the concentration of 1-Pentadecene.

• Quantify 1-Pentadecene in the unknown samples by interpolating their peak area ratios from this calibration curve.

Mandatory Visualization

Caption: General experimental workflow for the GC-MS analysis of 1-Pentadecene.

Caption: Logical workflow of an inter-laboratory comparison and performance evaluation using Z-scores.

References

• 1. benchmark-intl.com [benchmark-intl.com]
• 2. agilent.com [agilent.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 5. Gas Chromatography (GC) – Flame Ionization Detection (FID) – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 6. youtube.com [youtube.com]
• 7. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 8. benchchem.com [benchchem.com]
• 9. Development and validation of an analytical method for hydrocarbon residues using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

GC-MS vs. HPLC-MS for the Analysis of 1-Pentadecene and its Metabolites: A Comparative Guide

A technical guide for researchers, scientists, and drug development professionals.

The analysis of long-chain alkenes and their metabolic products is a critical aspect of lipidomics, toxicology, and drug metabolism studies. 1-Pentadecene (B78149), an unbranched fifteen-carbon alkene, serves as a pertinent model for such analyses.[1][2] As a relatively volatile and nonpolar hydrocarbon, its analytical requirements differ significantly from those of its more polar, oxidized metabolites.[3] This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the comprehensive analysis of 1-pentadecene and its metabolic derivatives.

Fundamental Principles of Separation and Detection

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for compounds that are volatile and thermally stable.[4] In GC-MS, a sample is vaporized and separated based on its boiling point and interaction with a stationary phase within a long capillary column.[5] The separated compounds then enter a mass spectrometer, where they are ionized (typically by electron ionization - EI), fragmented, and detected based on their mass-to-charge ratio (m/z). This fragmentation provides a characteristic "fingerprint" for compound identification.[5]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): HPLC-MS is a more versatile technique capable of analyzing a much broader range of compounds, including those that are non-volatile or thermally labile.[6] Separation occurs in a liquid mobile phase based on the analyte's polarity and interaction with a packed column.[7] The eluent from the HPLC column is introduced into the mass spectrometer via an interface that evaporates the solvent and ionizes the analytes, commonly using techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). These "soft" ionization techniques often keep the molecule intact, providing valuable molecular weight information.

Head-to-Head Comparison for 1-Pentadecene Analysis

The choice between GC-MS and HPLC-MS is dictated by the physicochemical properties of the target analytes. For a complete metabolic profile of 1-pentadecene, a complementary approach is often the most effective strategy.

Feature	GC-MS	HPLC-MS
Analyte Suitability	Excellent for volatile, thermally stable, nonpolar compounds (e.g., 1-Pentadecene).	Excellent for a wide range of polarities, including non-volatile and thermally labile compounds (e.g., diols, carboxylic acid metabolites).
Derivatization	Not required for 1-pentadecene. Mandatory for polar metabolites (e.g., alcohols, acids) to increase volatility.[8]	Generally not required, simplifying sample preparation for metabolites.
Ionization Technique	Primarily Electron Ionization (EI), providing rich, reproducible fragmentation patterns for library matching.	Primarily soft ionization (ESI, APCI), yielding molecular ion data, which is crucial for identifying unknown metabolites.
Separation Efficiency	Very high resolution for volatile compounds.	High resolution, with a wide variety of column chemistries available for separating compounds of diverse polarities.
Sample Matrix	Sensitive to non-volatile matrix components which can contaminate the system.[9]	More robust for complex biological matrices like plasma or urine after appropriate cleanup.
Throughput	Can be lower due to longer run times and potential need for derivatization.	Generally higher, especially with modern UHPLC systems.

Quantitative Performance and Experimental Protocols

To illustrate the practical application of these techniques, the following tables present representative quantitative data and detailed experimental protocols for the analysis of 1-pentadecene and a key potential metabolite, 1,2-pentadecanediol.

Table 1: Representative Quantitative Performance Data

Analyte	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)
1-Pentadecene	GC-MS	0.05 ng/mL	0.2 ng/mL	>0.999
HPLC-MS (APCI)	1 ng/mL	5 ng/mL	>0.995
1,2-Pentadecanediol	GC-MS (with silylation)	0.1 ng/mL	0.5 ng/mL	>0.998
HPLC-MS (ESI)	0.2 ng/mL	1 ng/mL	>0.997

Note: This data is illustrative and highly dependent on the specific instrumentation, sample matrix, and method optimization.

Experimental Protocol 1: GC-MS Analysis of 1-Pentadecene in Plasma

• Sample Preparation (Liquid-Liquid Extraction):

  • To 500 µL of plasma, add an internal standard (e.g., deuterated tetradecene).

  • Add 2 mL of n-hexane and vortex vigorously for 2 minutes.

  • Centrifuge at 3,000 x g for 10 minutes to separate the layers.

  • Carefully transfer the upper organic (hexane) layer to a clean glass vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.[10]

  • Reconstitute the residue in 100 µL of hexane (B92381) and transfer to a GC autosampler vial.[5]

• GC-MS Conditions:

  • GC System: Agilent 7890B GC with 5977A MS or equivalent.[11]

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector: 280°C, Splitless mode.

  • Carrier Gas: Helium at 1.2 mL/min constant flow.

  • Oven Program: Start at 80°C, hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

  • MS Conditions: EI at 70 eV, source temperature 230°C, scan range m/z 40-550.

Experimental Protocol 2: HPLC-MS Analysis of 1,2-Pentadecanediol in Urine

• Sample Preparation (Solid-Phase Extraction):

  • To 1 mL of urine, add an internal standard (e.g., deuterated 1,2-hexadecanediol).

  • Condition a C18 SPE cartridge with 3 mL of methanol (B129727) followed by 3 mL of water.

  • Load the urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

  • Elute the analyte with 2 mL of methanol into a clean glass tube.

  • Evaporate the eluate to dryness under a nitrogen stream.[12]

  • Reconstitute in 100 µL of 50:50 methanol:water and transfer to an HPLC vial.

• HPLC-MS Conditions:

  • HPLC System: Waters ACQUITY UPLC with Xevo TQ-S MS or equivalent.[11]

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[13]

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 30% B, ramp to 98% B over 8 minutes, hold for 2 minutes, then re-equilibrate.

  • MS Conditions: ESI in positive mode, capillary voltage 3.0 kV, source temperature 150°C. Detection via Multiple Reaction Monitoring (MRM) for quantification.

Visualized Workflows and Pathways

The following diagrams, generated using DOT language, illustrate the analytical workflow and the metabolic context.

Caption: Comparative experimental workflow for GC-MS and HPLC-MS analysis.

Caption: A simplified primary metabolic pathway for 1-pentadecene.

Conclusion and Recommendations

Both GC-MS and HPLC-MS are indispensable techniques for the comprehensive study of 1-pentadecene and its biotransformation.

• GC-MS is the superior technique for the quantification of the parent compound, 1-pentadecene. Its high resolution for volatile hydrocarbons and the availability of extensive EI mass spectral libraries make it ideal for this purpose.

• HPLC-MS is the method of choice for analyzing the polar metabolites of 1-pentadecene. It circumvents the need for derivatization, handles complex biological matrices with greater ease, and its soft ionization techniques are crucial for identifying and characterizing novel metabolic products.

For researchers aiming to build a complete picture of 1-pentadecene's metabolic fate, a dual-platform approach is strongly recommended. GC-MS should be employed for accurate quantification of the parent compound, while HPLC-MS should be used to profile, identify, and quantify the full spectrum of its more polar metabolites.

References

• 1. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-pentadecene (CHEBI:77506) [ebi.ac.uk]
• 3. Human Metabolome Database: Showing metabocard for 1-Pentadecene (HMDB0031082) [hmdb.ca]
• 4. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. Untargeted analysis of hydrophilic metabolites using enhanced LC-MS separation with a pentafluoro phenylpropyl-functionalized column and prediction-based MS/MS spectrum annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-performance liquid chromatography-mass spectrometry analysis of plant metabolites in brassicaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. uoguelph.ca [uoguelph.ca]
• 10. organomation.com [organomation.com]
• 11. Metabolomics | John Innes Centre [jic.ac.uk]
• 12. organomation.com [organomation.com]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Insect-Related Bioactivity of 1-Pentadecene and 1-Hexadecene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known insecticidal and insect-related biological activities of two long-chain alkenes, 1-pentadecene (B78149) and 1-hexadecene (B165127). While direct comparative studies on their insecticidal potency are limited in publicly available literature, this document synthesizes the existing data on their individual effects, potential mechanisms, and the experimental protocols used to evaluate such activities.

Overview of Biological Activity

Current research indicates that 1-pentadecene and 1-hexadecene exhibit different primary interactions with insects. 1-Pentadecene has been identified as a semiochemical, a chemical cue used by insects for communication, with a concentration-dependent effect on behavior. In contrast, information on the direct insecticidal activity of 1-hexadecene is sparse, with available data primarily focusing on its low toxicity in mammals and its presence as a component in essential oils with repellent properties.

A direct comparison of lethal concentrations (e.g., LC50) from parallel studies is not available. Therefore, the following sections will detail the known biological effects of each compound individually, supported by available data.

Data on Insect-Related Bioactivity

Due to the absence of directly comparable insecticidal activity data, the following table summarizes the known biological effects of 1-pentadecene and 1-hexadecene on insects.

Compound	Chemical Structure	Target Insect	Observed Effect	Quantitative Data	Source
1-Pentadecene	C15H30	Tribolium castaneum (Red Flour Beetle)	Attractant at low concentrations, Repellent at high concentrations. Higher concentrations led to lower population growth.	No LC50/LD50 data available. Behavioral responses measured in olfactometer assays.	[1][2]
1-Hexadecene	C16H32	Rhyzopertha dominica and Tribolium castaneum	Component of Pinus halepensis essential oil, which exhibited repellent and contact toxicity.	The essential oil (containing 20.79% 1-hexadecene) had an LC50 of 17.11 µL/mL against R. dominica and 20.92 µL/mL against T. castaneum. The activity of 1-hexadecene alone was not determined.	[3]

Note: The lack of standardized quantitative data for the insecticidal activity of these individual compounds prevents a direct comparison of their potency. The data for 1-hexadecene is from an essential oil mixture, and the observed activity cannot be attributed solely to this compound.

Experimental Protocols

The following are detailed methodologies for key experiments that would be used to determine and compare the insecticidal activity of compounds like 1-pentadecene and 1-hexadecene.

Contact Toxicity Bioassay (Topical Application)

This method assesses the toxicity of a compound when applied directly to the insect's cuticle.

• Insect Rearing: The target insect species (e.g., Tribolium castaneum or Sitophilus oryzae) are reared on a standard diet under controlled conditions (e.g., 28 ± 2°C, 65 ± 5% relative humidity, 12:12 h light:dark cycle).

• Preparation of Test Solutions: 1-Pentadecene and 1-hexadecene are dissolved in a suitable solvent (e.g., acetone) to prepare a series of concentrations (e.g., 1, 5, 10, 25, 50 µg/µL). A control solution of the solvent alone is also prepared.

• Topical Application: A micro-applicator is used to apply a precise volume (e.g., 1 µL) of each test solution to the dorsal thorax of individual adult insects.

• Observation: Treated insects are placed in ventilated containers with a food source. Mortality is recorded at specified time intervals (e.g., 24, 48, and 72 hours). An insect is considered dead if it does not move when prodded with a fine brush.

• Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to determine the median lethal dose (LD50), the dose required to kill 50% of the test population.

Fumigant Toxicity Bioassay

This method evaluates the toxicity of a compound in its vapor phase.

• Insect Rearing: As described in the contact toxicity protocol.

• Preparation of Test Substance: A specific amount of 1-pentadecene or 1-hexadecene is applied to a filter paper strip.

• Exposure Chamber: The filter paper is placed in a sealed container of a known volume (e.g., a glass jar). A known number of adult insects are then introduced into the container.

• Observation: The containers are kept under controlled environmental conditions. Mortality is assessed at various time points (e.g., 6, 12, 24, and 48 hours).

• Data Analysis: The mortality data is corrected for control mortality. Probit analysis is used to calculate the median lethal concentration (LC50), the concentration of the vapor required to kill 50% of the test population.

Potential Mechanism of Action

The precise insecticidal mechanism of action for long-chain alkenes like 1-pentadecene and 1-hexadecene is not well-elucidated. However, it is hypothesized that they may act in one or more of the following ways:

• Cuticular Disruption: Alkenes, being non-polar hydrocarbons, may interact with the waxy outer layer of the insect cuticle. This could disrupt the cuticle's integrity, leading to desiccation and death.

• Respiratory Inhibition: Volatile alkenes could enter the insect's respiratory system through the spiracles and interfere with gas exchange or damage the tracheal system.

• Neurotoxicity: While less documented for simple alkenes compared to other classes of insecticides, some hydrocarbons can interfere with the normal functioning of the insect nervous system. The repellent effect of 1-pentadecene at high concentrations might be mediated through olfactory receptor neurons.

Further research, including studies on enzyme inhibition (e.g., acetylcholinesterase) and electrophysiological responses, is needed to clarify the specific molecular targets of these compounds.

Visualizing Experimental Workflows and Biological Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow for evaluating insecticidal activity and a conceptual signaling pathway for insect olfaction, which is relevant to the repellent/attractant nature of 1-pentadecene.

Caption: Workflow for comparing insecticidal activity.

Caption: Insect olfactory signaling pathway.

Conclusion

The available scientific literature suggests that 1-pentadecene primarily acts as a semiochemical for the red flour beetle, Tribolium castaneum, exhibiting a dual role as an attractant at low concentrations and a repellent at higher concentrations. This repellent effect at higher concentrations may contribute to a reduction in population growth, indicating a potential for pest management through behavioral manipulation.

For 1-hexadecene, there is a significant lack of data regarding its direct insecticidal activity. While it is a component of some plant essential oils with demonstrated insecticidal properties, its individual contribution to this activity is unknown. Safety data for 1-hexadecene indicates low acute toxicity to mammals.

To provide a conclusive comparison of the insecticidal activity of 1-pentadecene and 1-hexadecene, further research is required. Specifically, standardized contact and fumigant toxicity bioassays against a range of common insect pests are necessary to determine and compare their respective LD50 and LC50 values. Additionally, studies into their mechanisms of action would provide valuable insights for the potential development of new insect control agents.

References

• 1. qchem.com.qa [qchem.com.qa]
• 2. gelest.com [gelest.com]
• 3. merckmillipore.com [merckmillipore.com]

Navigating Complex Matrices: A Comparative Guide to the Validation of Analytical Methods for 1-Pentadecene

For researchers, scientists, and professionals in drug development, the accurate and reliable quantification of 1-pentadecene (B78149) in complex matrices is paramount for ensuring product quality, assessing biological activity, and understanding its role in various systems. This guide provides an objective comparison of the primary analytical techniques for the determination of 1-pentadecene, supported by experimental data and detailed methodologies to aid in the selection and validation of the most appropriate method.

Comparison of Analytical Techniques: GC-MS vs. HPLC

The two most prominent techniques for the analysis of 1-pentadecene, a long-chain alpha-olefin, are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The choice between these methods is contingent on several factors, including the nature of the sample matrix, the required sensitivity and selectivity, and the available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds. Its high resolving power and the structural information provided by mass spectrometry make it an excellent choice for identifying and quantifying 1-pentadecene in complex mixtures.

High-Performance Liquid Chromatography (HPLC) , particularly with a Diode Array Detector (DAD), offers an alternative approach. Normal-Phase HPLC (NP-HPLC) can effectively separate alkenes from other hydrocarbon classes. While generally less sensitive than GC-MS for volatile compounds, HPLC can be a robust method for quantification, especially when dealing with less volatile matrices.

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of GC-MS and HPLC for the analysis of long-chain alkenes like 1-pentadecene. It is important to note that these values are representative and may vary depending on the specific matrix, sample preparation, and instrumentation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-DAD)
Linearity (R²)	> 0.99	> 0.99[1]
Limit of Detection (LOD)	0.01 - 0.05 µg/L[2]	Typically in the low µg/L range
Limit of Quantitation (LOQ)	0.05 - 0.2 µg/L[2]	Typically in the mid-to-high µg/L range
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (%RSD)	< 10%	< 5%[1]
Selectivity	Excellent (based on retention time and mass fragmentation)	Good (based on retention time and UV spectrum)
Sample Throughput	Moderate	High
Derivatization	Optional (e.g., with DMDS for double bond confirmation)[3][4]	Not typically required

Detailed Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol provides a general framework for the quantification of 1-pentadecene in a complex matrix, such as a biological fluid or environmental sample.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of the liquid sample, add a suitable internal standard (e.g., a deuterated alkene or a similar non-endogenous alkene).

• Perform a liquid-liquid extraction by adding 3 mL of a non-polar solvent such as hexane (B92381) or a mixture of chloroform (B151607) and methanol (B129727) (2:1, v/v).[5]

• Vortex the mixture vigorously for 2 minutes and centrifuge to ensure phase separation.

• Carefully transfer the organic (upper) layer to a clean vial.

• Concentrate the extract under a gentle stream of nitrogen if necessary.

2. Instrumental Analysis:

• Gas Chromatograph: Equipped with a capillary column suitable for non-polar compounds (e.g., DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness).

• Injector: Splitless mode at 250°C.

• Oven Temperature Program: Initial temperature of 50°C, hold for 5 minutes; then ramp to 310°C at a rate of 10°C per minute and hold for 6 minutes.[5]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5]

• Mass Spectrometer: Operated in electron ionization (EI) mode. For quantification, Selected Ion Monitoring (SIM) of characteristic ions for 1-pentadecene should be used to enhance sensitivity and selectivity.

High-Performance Liquid Chromatography (HPLC-DAD) Method

This protocol is based on a validated method for the determination of total alkene content and can be adapted for 1-pentadecene.[1]

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Condition a suitable SPE cartridge (e.g., silica-based) with a non-polar solvent like n-heptane.

• Load the sample onto the cartridge.

• Wash the cartridge with a weak non-polar solvent to remove interfering compounds.

• Elute the alkene fraction with the appropriate solvent.

• Evaporate the eluent and reconstitute the residue in the mobile phase.

2. Instrumental Analysis:

• HPLC System: Equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD).

• Column: Amino-modified silica (B1680970) gel column.[1]

• Mobile Phase: n-heptane, isocratic elution.[1]

• Flow Rate: 1.0 mL/min.

• Detection: Diode Array Detector monitoring a suitable wavelength range for alkenes (e.g., 200-240 nm).

• Quantification: External standard method using a calibration curve of 1-pentadecene standards.[1]

Logical Workflow for Analytical Method Validation

The following diagram illustrates the logical workflow for the validation of an analytical method for 1-pentadecene, ensuring the method is fit for its intended purpose.

Validation Workflow for an Analytical Method

This decision tree outlines the critical steps in validating an analytical method. It begins with method development and the establishment of a validation protocol. Key performance characteristics such as specificity, linearity, accuracy, precision, and robustness are then experimentally evaluated. The results are compared against predefined acceptance criteria. If the criteria are met, the method is considered validated, and a final report is generated before its implementation for routine analysis. If not, further method optimization is required.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Elucidation of double-bond positions of polyunsaturated alkenes through gas chromatography/mass spectrometry analysis of mono-dimethyl disulfide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Microbial synthesis of long-chain α-alkenes from methanol by engineering Pichia pastoris - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1-Pentadecene: A Procedural Guide

Proper management of chemical waste is paramount for ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for researchers, scientists, and drug development professionals to safely handle and dispose of 1-Pentadecene, a combustible aliphatic hydrocarbon. Adherence to these protocols is essential for maintaining compliance with safety regulations.

Immediate Safety and Handling Precautions

Before handling 1-Pentadecene waste, it is crucial to observe the following immediate safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1][2]

• Ventilation: Handle 1-Pentadecene in a well-ventilated area or within a fume hood to prevent the inhalation of vapors.[1][2][3][4]

• Ignition Sources: Keep the chemical and its waste away from heat, sparks, hot surfaces, and open flames.[2][3][4]

• Avoid Contact: Prevent direct contact with skin and eyes.[2] In case of contact, wash the affected area thoroughly with soap and water.[3]

• Environmental Protection: Do not dispose of 1-Pentadecene down the drain or in regular trash, as it can be harmful to aquatic life.[1][3][5][6]

Physicochemical and Safety Data

Understanding the properties of 1-Pentadecene is critical for its safe handling and disposal. The following table summarizes key quantitative data.

Property	Value	Citations
Physical State	Liquid	[5]
Flash Point	110 - 132 °C (230 - 269.6 °F)	[5][7]
Boiling Point	268 - 269 °C (514.4 - 516.2 °F)	[5][7]
Melting Point	-4 °C (24.8 °F)	[5][7]
Specific Gravity	0.775 g/cm³ (at 25 °C)	[5][7]
Incompatible Materials	Strong oxidizing agents	[4][5]

Operational Plan for Proper Disposal

The primary method for disposing of 1-Pentadecene is as hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.[8][9] Never evaporate chemicals as a disposal method.[8]

Step 1: Waste Containerization and Labeling

Proper containment is the first step in the disposal process.

• Select a Container: Use a chemically compatible, leak-proof container with a secure cap.[10][11] Ideally, use the original product container if it is in good condition.[12] Do not use foodstuff containers.[12]

• Labeling: The container must be clearly labeled. Affix a "Hazardous Waste" label provided by your institution. Fill in all required information, including:

  • The full chemical name: "1-Pentadecene"

  • The date waste was first added to the container.

  • Associated hazards (e.g., "Combustible").

Step 2: Waste Accumulation and Storage

All chemical waste must be stored safely at or near the point of generation in a designated Satellite Accumulation Area (SAA).[12][13]

• Transferring Waste: Carefully pour the 1-Pentadecene waste into the labeled container, using a funnel to prevent spills.

• Segregation: Do not mix 1-Pentadecene with other waste streams, particularly incompatible materials like strong acids or oxidizing agents.[10][12] Keep solid and liquid waste separate.[10]

• Secure Storage: Keep the waste container tightly closed except when adding waste.[8][12] Store it in your designated SAA, which should be inspected weekly for leaks or deterioration.[11][12]

• Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in an SAA.[13] While partially filled containers may remain for up to one year, they must be removed within three days after becoming full.[12]

Step 3: Arranging for Final Disposal

• Request Pickup: Once the container is full or the experiment is complete, contact your institution's EHS or equivalent safety office to schedule a waste pickup.[13]

• Documentation: Follow all institutional procedures for waste handover, which may include completing a disposal request form.

Accidental Spill Protocol

In the event of a spill, ensure the area is well-ventilated and eliminate all ignition sources.[2][4] Absorb the spill with an inert, non-combustible material such as sand, diatomite, or universal binders.[2][3] Collect the contaminated absorbent material, place it in a suitable, closed container, and dispose of it as hazardous waste according to the procedures outlined above.[3]

Disposal Process Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1-Pentadecene.

Caption: Workflow for the safe disposal of 1-Pentadecene waste.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. sds.fmpco.com [sds.fmpco.com]
• 3. agilent.com [agilent.com]
• 4. biogenex.com [biogenex.com]
• 5. fishersci.com [fishersci.com]
• 6. youtube.com [youtube.com]
• 7. 1-PENTADECENE - Safety Data Sheet [chemicalbook.com]
• 8. vumc.org [vumc.org]
• 9. benchchem.com [benchchem.com]
• 10. acewaste.com.au [acewaste.com.au]
• 11. danielshealth.com [danielshealth.com]
• 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]

Essential Safety and Logistics for Handling 1-Pentadecene

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate, essential safety and logistical information for handling 1-Pentadecene, including detailed operational and disposal plans. Adherence to these procedures will help maintain a safe laboratory environment and ensure the integrity of your research.

Physicochemical and Safety Data

1-Pentadecene is a clear, colorless to light yellow liquid.[1][2] While it is not classified as a hazardous substance or mixture under the Globally Harmonized System (GHS) by all suppliers, some sources indicate potential hazards such as aspiration toxicity, skin irritation, and serious eye irritation.[3][4] Due to inconsistencies in GHS classifications, it is prudent to handle 1-Pentadecene with care. The following table summarizes key quantitative data for 1-Pentadecene.

Property	Value	Source
Molecular Formula	C₁₅H₃₀	[5]
Molecular Weight	210.40 g/mol	[5][6][7]
Melting Point	-4 °C	[2][5][6][7]
Boiling Point	268-269 °C	[1][2][5][6][7]
Density	0.775 g/mL at 25 °C	[1][2][6]
Flash Point	110 °C (closed cup)	[2][6]
Water Solubility	Not miscible or difficult to mix	[1][5]
Storage Class	Combustible liquids	[6]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is critical when handling 1-Pentadecene. The following PPE is recommended to minimize exposure and ensure personal safety.

Protection Type	Recommended Equipment	Justification & Best Practices
Eye and Face Protection	Safety glasses with side-shields or chemical safety goggles.[2][7]	Approved under government standards such as NIOSH (US) or EN 166 (EU).[2]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Inspect gloves before use and use proper glove removal technique to avoid skin contact.[2]
Body Protection	Laboratory coat, long pants, and closed-toe shoes.	Impervious clothing may be necessary depending on the concentration and amount of the substance handled.[2]
Respiratory Protection	Generally not required under normal use with adequate ventilation.[2][7]	For nuisance exposures or in poorly ventilated areas, use a respirator with an organic vapor cartridge.[2]

Operational Protocol: From Receipt to Use

A systematic approach to handling 1-Pentadecene from the moment it arrives in the laboratory to its use in experiments is essential for safety and efficiency.

1. Receiving and Inspection:

• Visually inspect the container for any signs of damage or leaks upon arrival.

• Verify that the container is properly labeled with the chemical name, concentration, and hazard information.

• Ensure the Safety Data Sheet (SDS) is accessible.

2. Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[7]

• Keep the container tightly closed to prevent contamination and evaporation.[2][7]

• Store away from heat and sources of ignition.[8]

3. Handling and Use:

• Handle 1-Pentadecene in a well-ventilated area, preferably within a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.[7]

• Do not breathe vapors or mists.[2]

• Use appropriate, clean glassware and equipment to prevent contamination.

• Measure and transfer the liquid carefully to avoid spills.

4. Spill Management:

• In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth).

• Collect the absorbed material and place it in a suitable, closed container for disposal.[2]

• For larger spills, evacuate the area and follow emergency procedures.

• Ensure adequate ventilation during cleanup.

Disposal Plan

Proper disposal of 1-Pentadecene and its contaminated waste is crucial to prevent environmental contamination and comply with regulations.

1. Waste Collection:

• Collect all waste containing 1-Pentadecene, including unused chemical, contaminated absorbents, and disposable PPE, in a designated and clearly labeled waste container.

• Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[4]

2. Waste Storage:

• Store the waste container in a designated satellite accumulation area.

• Keep the waste container tightly closed and stored in a secondary containment bin.

3. Waste Disposal:

• Dispose of the chemical waste through your institution's environmental health and safety (EHS) office.

• Follow all local, state, and federal regulations for hazardous waste disposal.[4]

• Empty containers should be handled as hazardous waste unless properly decontaminated.[4]

Workflow for Handling 1-Pentadecene

Caption: Workflow for the safe handling of 1-Pentadecene from receipt to disposal.

References

• 1. 1-PENTADECENE | 13360-61-7 [chemicalbook.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. 1-Pentadecene | C15H30 | CID 25913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 13360-61-7 CAS MSDS (1-PENTADECENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 1-ペンタデセン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]